Ethyl 4-methylnon-3-enoate

• CAS: 85554-63-8

Core Science & Biosynthesis

Comprehensive Technical Guide on Ethyl 4-Methylnon-3-Enoate (CAS 85554-63-8): Physicochemical Profiling, Stereoselective Synthesis, and Applications

Executive Abstract

Ethyl 4-methylnon-3-enoate is an unsaturated aliphatic ester of significant interest in fragrance research and complex lipid-derived ester modeling[1]. This whitepaper provides a rigorous examination of its physicochemical properties, outlines a self-validating protocol for its stereoselective synthesis, and details the analytical frameworks required to verify its structural integrity for downstream applications.

Physicochemical Properties & Structural Dynamics

Understanding the baseline physical and chemical properties of ethyl 4-methylnon-3-enoate is critical for predicting its behavior in volatile matrices and biological assays. The compound features an ethyl ester functional group coupled with a mid-chain alkene, rendering it highly lipophilic and volatile[2].

Quantitative Data Summary

Table 1: Physicochemical Profile of Ethyl 4-Methylnon-3-Enoate

Property	Value	Source/Method
CAS Number	85554-63-8	Standard Registry[1]
Molecular Formula	C12H22O2	Computed[2]
Molecular Weight	198.30 g/mol	Computed[3]
Density	~0.887 g/cm³	Experimental[4]
Boiling Point	251.4°C at 760 mmHg	Experimental[4]
LogP (Predicted)	~4.2	Structural Estimation

Causality in Formulation: The specific boiling point (251.4°C) and density (0.887 g/cm³)[4] dictate the compound's evaporation kinetics, positioning it typically as a middle-to-base note transition molecule in perfumery modeling. Its high lipophilicity (estimated LogP ~4.2) ensures rapid partitioning into lipid bilayers, which is a crucial factor when utilizing the ester in receptor-binding assays or as a precursor in lipid nanoparticle (LNP) research.

Stereoselective Synthesis Workflow

The presence of the C3=C4 double bond introduces E/Z isomerism. Because olfactory receptors and biological targets are highly stereospecific, controlling the geometry of this double bond during synthesis is paramount[5]. We employ a Horner-Wadsworth-Emmons (HWE) olefination approach, which offers superior thermodynamic control over the E-isomer compared to traditional Wittig reactions.

Fig 1: Horner-Wadsworth-Emmons (HWE) stereoselective synthesis of ethyl 4-methylnon-3-enoate.

Step-by-Step Methodology: HWE Olefination

Objective: Synthesize ethyl 4-methylnon-3-enoate with high conversion and predictable stereochemistry.

• Ylide Generation: In an oven-dried, argon-purged Schlenk flask, suspend 1.1 equivalents of sodium hydride (NaH, 60% dispersion in mineral oil) in anhydrous tetrahydrofuran (THF) at 0°C. Dropwise, add 1.05 equivalents of triethyl 3-phosphonopropanoate.

  • Causality: Maintaining 0°C suppresses side reactions and prevents the thermal degradation of the highly reactive phosphonate carbanion.

  • Validation Checkpoint: The reaction transitions from a turbid grey suspension to a clear, pale-yellow solution, confirming complete deprotonation.

• Ketone Addition: Add 1.0 equivalent of 2-heptanone dropwise over 15 minutes to control the exotherm.

• Olefin Formation: Remove the ice bath and allow the reaction to stir at room temperature (20-25°C) for 12 hours.

  • Causality: The steric bulk of the methyl and pentyl groups on 2-heptanone creates a high activation energy barrier for the initial nucleophilic attack; extended reaction times are mandatory to drive the equilibrium toward maximum conversion.

• Quenching & Extraction: Quench the reaction with saturated aqueous NH4Cl to neutralize excess base. Extract the aqueous layer three times with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Chromatographic Resolution: Purify the crude mixture via silica gel flash chromatography using a shallow gradient of hexanes to ethyl acetate (98:2).

  • Causality: The E and Z isomers possess distinct dipole moments due to the relative spatial positioning of the polar ester and the non-polar alkyl chains, allowing for baseline resolution on a silica stationary phase.

Analytical Characterization & Validation Framework

To ensure the trustworthiness of the synthesized compound for downstream drug development or fragrance profiling, a self-validating analytical framework must be executed.

Fig 2: Analytical validation framework for verifying E/Z isomer ratios and compound purity.

Step-by-Step Methodology: Isomeric Validation

• Mass Spectrometry (GC-MS): Inject 1 µL of the purified fraction into a GC-MS equipped with an HP-5MS column.

  • Validation Checkpoint: The chromatogram must show a single dominant peak (purity >98%) with a molecular ion ( M+ ) peak at m/z 198.3[3], matching the theoretical molecular weight of C12H22O2[2].

• Nuclear Magnetic Resonance (NMR):

  • 1H NMR (400 MHz, CDCl3): Analyze the olefinic proton (C3-H). The multiplicity and coupling constants will differentiate the isomers.

  • 13C NMR (100 MHz, CDCl3): Evaluate the chemical shift of the C4-methyl group.

  • Causality: In the E-isomer, the methyl group is cis to the bulky ester-bearing chain. This spatial proximity causes a steric compression effect (γ-gauche effect), shifting the methyl carbon signal significantly upfield (lower ppm) compared to the Z-isomer. This fundamental NMR principle provides an absolute, self-validating confirmation of the stereochemical outcome.

Applications in Fragrance and Drug Development

Ethyl 4-methylnon-3-enoate serves as a high-purity research compound[1]. In fragrance chemistry, unsaturated medium-chain esters are utilized to model olfactory receptor binding affinities. The specific alkene geometry directly modulates how the molecule docks into the hydrophobic pockets of odorant receptors.

In pharmaceutical research, it acts as a versatile intermediate. The C3=C4 double bond can undergo site-specific epoxidation, dihydroxylation, or cross-metathesis to generate complex, functionalized lipid derivatives. These derivatives are increasingly investigated for their utility in constructing novel lipid nanoparticles (LNPs) for targeted drug delivery systems.

Sources

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• 2. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
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• 4. Ethyl 4-Methylnon-3-enoate CAS 85554-63-8 [benchchem.com]
• 5. Ethyl 4-Methylnon-3-enoate CAS 85554-63-8 [benchchem.com]

An In-depth Technical Guide to Ethyl 4-methylnon-3-enoate: Structure, Properties, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of ethyl 4-methylnon-3-enoate, a molecule of interest in organic synthesis and potentially in the development of new therapeutic agents. Given the limited publicly available experimental data for this specific compound, this document integrates established chemical principles with data from analogous structures to offer a robust and practical resource for the scientific community.

Molecular Identity and Physicochemical Properties

Ethyl 4-methylnon-3-enoate is an unsaturated ester with the chemical formula C12H22O2.[1] Its molecular structure presents several key features that dictate its reactivity and potential applications, most notably the trisubstituted carbon-carbon double bond and the ethyl ester functional group.

Table 1: Physicochemical Properties of Ethyl 4-methylnon-3-enoate

Property	Value	Source
Molecular Formula	C12H22O2
Molecular Weight	198.30 g/mol
CAS Number	85554-63-8
SMILES	CCCCCC(=CCC(=O)OCC)C

Chemical Structure and Stereoisomerism

The structure of ethyl 4-methylnon-3-enoate features a nine-carbon chain with a methyl group at the fourth position and a double bond between the third and fourth carbons. The presence of this double bond gives rise to geometric isomerism, resulting in two possible stereoisomers: (E)-ethyl 4-methylnon-3-enoate and (Z)-ethyl 4-methylnon-3-enoate. The spatial arrangement of the substituents around the double bond significantly influences the molecule's physical, chemical, and biological properties.

Sources

• 1. appchemical.com [appchemical.com]

ethyl 4-methylnon-3-enoate boiling point, density, and thermodynamic data

Title: Thermophysical and Thermodynamic Profiling of Ethyl 4-methylnon-3-enoate: A Technical Guide for Formulation and Process Scale-Up

Abstract Ethyl 4-methylnon-3-enoate (CAS 85554-63-8) is a specialized ester compound utilized in advanced fragrance formulation and as a research intermediate in chemical synthesis. Accurately characterizing its thermophysical properties—specifically boiling point, density, and thermodynamic behavior—is critical for optimizing distillation processes, predicting phase behavior, and ensuring formulation stability. This whitepaper provides an in-depth analysis of its physicochemical profile, the structural causality behind these properties, and field-proven experimental workflows for empirical validation.

Physicochemical Profiling: Core Quantitative Data

The macroscopic properties of a chemical are direct manifestations of its molecular architecture. Table 1 summarizes the core thermophysical data for Ethyl 4-methylnon-3-enoate.

Table 1: Quantitative Thermophysical Data for Ethyl 4-methylnon-3-enoate

Property	Value	Method / Source
CAS Number	85554-63-8	Chemical Database[1]
Molecular Formula	C12H22O2	Chemical Database[1]
Molecular Weight	198.30 g/mol	Computed[1]
Density	~0.887 g/cm³	Empirical[1]
Boiling Point	251.4 °C (at 760 mmHg)	Empirical[1]

Causality in Thermodynamic Behavior (Structure-Property Relationships)

As Application Scientists, we must look beyond the raw numbers to understand why Ethyl 4-methylnon-3-enoate behaves the way it does.

• Boiling Point Causality (251.4 °C): The relatively high boiling point of 251.4 °C is driven by the cumulative London dispersion forces generated by its 12-carbon aliphatic framework, coupled with the dipole-dipole interactions inherent to the polar ethyl ester moiety[1]. Overcoming these cohesive intermolecular forces requires significant thermal energy (Enthalpy of Vaporization, ΔHvap​ ), dictating its low volatility at room temperature.

• Density Causality (0.887 g/cm³): The density of a liquid is a function of its molecular mass and packing efficiency. While the ester group provides localized polarity, the presence of the 4-methyl branch and the rigid cis/trans geometry of the 3-enoate double bond create steric hindrance. This structural "kink" disrupts optimal molecular packing in the liquid phase, resulting in a density below that of water (~0.887 g/cm³)[1].

Diagram 1: Structural causality mapping of Ethyl 4-methylnon-3-enoate thermophysical properties.

Experimental Workflows for Thermophysical Validation

To establish a self-validating system of measurement, empirical data must be generated using standardized, highly reproducible methodologies. The following protocols outline the industry-standard techniques for validating the properties of Ethyl 4-methylnon-3-enoate.

Protocol A: High-Precision Density Determination via Oscillating U-Tube Pycnometry This method relies on the principle that the oscillation frequency of a U-tube is dependent on the mass (and thus density) of the contained liquid, governed by [2].

• Calibration: Flush the digital density meter's U-tube with ultra-pure degassed water, followed by dry air. Verify that the measured densities match theoretical values at 20 °C.

• Sample Introduction: Using an automated injection syringe, introduce 1-2 mL of Ethyl 4-methylnon-3-enoate into the U-tube. Critical Step: Engage automatic bubble detection to ensure the optical path is completely free of micro-bubbles, which would artificially lower the density reading.

• Thermal Equilibration: Allow the integrated Peltier thermostat to stabilize the sample temperature to exactly 20.00 °C ± 0.01 °C.

• Data Acquisition: Initiate the measurement. The instrument calculates the density based on the inverse square of the oscillation period. Record the value (expected ~0.887 g/cm³).

Protocol B: Boiling Point and Vapor Pressure Profiling via Dynamic Ebulliometry To map the vapor pressure curve and confirm the standard boiling point, dynamic ebulliometry is utilized per [3].

• Apparatus Setup: Assemble a dynamic ebulliometer equipped with a Cottrell pump. This pump is essential as it continuously sprays an equilibrium mixture of liquid and vapor over the thermowell, preventing the superheating common in static boiling.

• System Evacuation & Pressure Control: Connect the condenser outlet to a vacuum manifold and a high-precision pressure controller. Set the initial system pressure to exactly 760 mmHg (101.3 kPa).

• Heating and Reflux: Apply controlled electrical heating to the boiler. Increase heat until a steady, continuous reflux is observed in the condenser and the Cottrell pump is actively cycling the fluid.

• Equilibrium Measurement: Once the temperature reading stabilizes for at least 5 minutes, record the standard boiling point (expected 251.4 °C).

• Vapor Pressure Mapping: Step down the pressure in 50 mmHg increments, allowing the system to re-equilibrate at each step. Record the corresponding boiling temperatures to generate empirical data for Antoine equation modeling.

Protocol C: Specific Heat Capacity ( Cp​ ) via Differential Scanning Calorimetry (DSC) Thermodynamic modeling requires accurate heat capacity data, which is measured using the step-scan or continuous method outlined in [4].

• Baseline & Reference Calibration: Perform a blank run with two empty hermetic aluminum pans to establish the baseline heat flow. Next, run a standard synthetic sapphire disk of known mass to calibrate the heat flow response of the instrument.

• Sample Encapsulation: Weigh exactly 10-15 mg of Ethyl 4-methylnon-3-enoate into a hermetic aluminum pan and seal it using a sample press.

• Thermal Programming: Place the sample and reference pans in the DSC cell. Isotherm the system at 0 °C for 10 minutes. Ramp the temperature at a constant rate of 10 °C/min up to 200 °C (safely below the boiling point to prevent pan rupture).

• Thermodynamic Calculation: The software calculates the specific heat capacity ( Cp​ ) by comparing the heat flow difference between the sample and the sapphire reference, yielding the energy required to raise the temperature of the ester by one degree.

Diagram 2: Standardized workflow for the thermophysical validation of liquid esters.

Conclusion

The thermophysical characterization of Ethyl 4-methylnon-3-enoate requires a rigorous, multi-disciplinary approach. By understanding the structural causality behind its 251.4 °C boiling point and 0.887 g/cm³ density, and by employing standardized ASTM methodologies, researchers can generate the high-fidelity thermodynamic data necessary for advanced formulation, process safety, and industrial scale-up.

References

• ASTM International. "ASTM D4052-22 Standard Test Method for Density, Relative Density, and API Gravity of Liquids by Digital Density Meter". ASTM.org. URL:[Link]

• ASTM International. "ASTM E1719-12(2018) Standard Test Method for Vapor Pressure of Liquids by Ebulliometry". ASTM.org. URL: [Link]

• ASTM International. "ASTM E1269-24 Standard Test Method for Determining Specific Heat Capacity by Differential Scanning Calorimetry". ASTM.org. URL:[Link]

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• 2. D4052 Standard Test Method for Density, Relative Density, and API Gravity of Liquids by Digital Density Meter [store.astm.org]
• 3. E1719 Standard Test Method for Vapor Pressure of Liquids by Ebulliometry (Withdrawn 2023) [store.astm.org]
• 4. E1269 Standard Test Method for Determining Specific Heat Capacity by Differential Scanning Calorimetry [store.astm.org]

Deciphering the Olfactory Recognition of Ethyl 4-Methylnon-3-Enoate: A Mechanistic and Structural Guide

Executive Summary

The molecular recognition of volatile organic compounds by human olfactory receptors (ORs) represents one of the most complex pattern-recognition systems in biology. Ethyl 4-methylnon-3-enoate (CAS 85554-63-8), a medium-chain branched aliphatic ester, serves as a highly effective probe for interrogating the binding kinetics and conformational dynamics of Class I and Class II mammalian ORs[1][2].

Historically, the structural elucidation of ORs was hindered by their precipitous instability when extracted from native lipid bilayers. However, recent breakthroughs in cryogenic electron microscopy (cryo-EM)—specifically the resolution of human OR51E2[3] and insect Orco[4]—have provided a definitive structural framework. This whitepaper synthesizes these recent advancements to map the complete interaction mechanism of ethyl 4-methylnon-3-enoate, from pre-receptor mucosal transport to intracellular signal transduction.

Physicochemical Profiling and Pre-Receptor Transport

Before interacting with a receptor, a volatile odorant must partition from the air into the aqueous nasal mucus. Ethyl 4-methylnon-3-enoate is highly lipophilic. Its transport through the hydrophilic mucus is not passive; it is actively mediated by Odorant Binding Proteins (OBPs) .

OBPs are soluble lipocalins that encapsulate the hydrophobic 4-methylnon-3-enyl tail of the ester, shielding it from the aqueous environment. This chaperone mechanism is critical: without OBPs, lipophilic esters would aggregate or partition non-specifically into the apical membranes of non-sensory cells, drastically reducing the signal-to-noise ratio of olfactory perception.

Quantitative Data: Physicochemical Parameters

Parameter	Value	Mechanistic Implication
Molecular Formula	C₁₂H₂₂O₂	Medium-chain length dictates interaction with broadly tuned aliphatic ORs (e.g., OR1A1).
Molecular Weight	198.30 g/mol	Optimal mass for volatility and deep penetration into the OR orthosteric pocket.
LogP (Octanol/Water)	~3.8	High lipophilicity necessitates OBP-mediated transport through nasal mucus.
Key Functional Groups	Ester carbonyl, Alkene, Branched methyl	Carbonyl acts as an H-bond acceptor; the branched tail drives hydrophobic packing.

Structural Basis of Receptor Activation

Olfactory receptors are Class A G-protein-coupled receptors (GPCRs). Based on the landmark cryo-EM structure of the human OR51E2 receptor[3] and homology modeling of OR1A1[5], the binding of ethyl 4-methylnon-3-enoate is driven by a highly specific, occluded orthosteric pocket formed by transmembrane helices (TM) 3, 4, 5, and 6.

The Binding Microenvironment

• Hydrogen Bonding (The "Anchor"): The ester carbonyl oxygen of ethyl 4-methylnon-3-enoate acts as a hydrogen bond acceptor. In model aliphatic receptors, this typically interacts with conserved Arginine or Tyrosine residues (e.g., Tyr251 in OR1A1) located on TM5 or TM6[5].

• Hydrophobic Packing (The "Tuning Mechanism"): The 4-methylnon-3-enyl chain extends into a hydrophobic sub-pocket. The branching at the 4-position forces a specific steric conformation, preventing the ligand from sliding too deeply into the receptor core.

• Extracellular Loop 3 (ECL3) Dynamics: As demonstrated in recent structural studies[3][6], ECL3 acts as a dynamic "lid." Upon ligand entry, van der Waals forces between the ligand's aliphatic tail and ECL3 induce an inward conformational shift. This movement is mechanically coupled to TM6, triggering the outward swing of the intracellular domain necessary for G-protein coupling.

Structural dynamics of OR activation by ethyl 4-methylnon-3-enoate.

The Signal Transduction Cascade

Once the OR is stabilized in its active conformation, it acts as a Guanine Nucleotide Exchange Factor (GEF) for the olfactory-specific G-protein, Gαolf .

The GPCR Logic

• Gαolf Activation: Gαolf exchanges GDP for GTP, dissociating from the Gβγ dimer.

• cAMP Synthesis: The active Gαolf-GTP subunit binds to and activates Adenylate Cyclase III (AC3) , rapidly converting ATP into cyclic AMP (cAMP).

• Ion Channel Gating: The localized spike in cAMP opens Cyclic Nucleotide-Gated (CNG) channels. This allows an influx of Na⁺ and Ca²⁺ into the olfactory sensory neuron (OSN) cilia.

• Signal Amplification: The incoming Ca²⁺ binds to and opens ANO2 (Anoctamin-2) channels. Because OSN cilia maintain an unusually high intracellular Cl⁻ concentration, opening ANO2 causes a massive Cl⁻ efflux. This secondary current amplifies the depolarization, generating an action potential that travels to the olfactory bulb.

Intracellular GPCR signal transduction cascade in olfactory sensory neurons.

Experimental Methodologies

To empirically validate the interaction between ethyl 4-methylnon-3-enoate and specific ORs, researchers must employ self-validating, highly controlled assay systems. The following protocols detail the current gold standards in the field.

Protocol A: High-Throughput Luciferase Reporter Assay

Causality Check: Standard immortalized cell lines (like HEK293T) fail to traffic mammalian ORs to the cell surface, trapping them in the endoplasmic reticulum. We utilize Hana3A cells , which are genetically engineered to stably express RTP1S, RTP2, REEP1, and Gαolf. These chaperone proteins are strictly required to escort the OR to the plasma membrane, ensuring biological relevance[3].

Step-by-Step Methodology:

• Cell Seeding: Seed Hana3A cells in 96-well plates at a density of 10,000 cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C.

• Transfection (Self-Validating System): Co-transfect cells using Lipofectamine 3000 with three plasmids:

  • The target OR gene (e.g., OR1A1).

  • A pCRE-Luciferase reporter plasmid (firefly luciferase driven by cAMP response elements).

  • A constitutively active Renilla luciferase plasmid (SV40-RLuc). Crucial: The Renilla signal serves as an internal control to normalize data against variations in cell viability and transfection efficiency, preventing false negatives.

• Ligand Stimulation: 24 hours post-transfection, wash cells with CD293 chemically defined medium. Apply ethyl 4-methylnon-3-enoate dissolved in DMSO (final DMSO concentration <0.1%) across a logarithmic concentration gradient (1 nM to 1 mM).

• Incubation: Incubate for 4 hours to allow cAMP accumulation and subsequent luciferase translation.

• Quantification: Lyse cells and measure luminescence using a Dual-Luciferase Reporter Assay System. Calculate the Firefly/Renilla ratio to determine the EC₅₀.

Protocol B: Cryo-EM Sample Preparation & MD Simulation

Causality Check: Because ORs are highly unstable outside the lipid bilayer, they must be stabilized using nanobodies and consensus mutagenesis before imaging[7].

Step-by-Step Methodology:

• Complex Assembly: Express the target OR fused to a mini-Gαs protein in Sf9 insect cells. Solubilize the membrane using lauryl maltose neopentyl glycol (LMNG).

• Ligand Saturation: Incubate the solubilized receptor with 1 mM ethyl 4-methylnon-3-enoate and stabilizing nanobody Nb35 to lock the receptor in its active state.

• Grid Preparation: Apply 3 μL of the purified complex to glow-discharged holey carbon grids. Plunge-freeze in liquid ethane using a Vitrobot.

• Data Acquisition & MD: Acquire micrographs using a Titan Krios electron microscope. Following 3D reconstruction, subject the atomic coordinates to Molecular Dynamics (MD) simulations (using GROMACS or AMBER) for 1000 ns to observe the persistent contact between the ester carbonyl and the TM binding pocket.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 6366075, Ethyl 4-methylnon-3-enoate". PubChem. URL:[Link]

• Billesbølle, C. B., et al. (2023). "Structural basis of odorant recognition by a human odorant receptor." Nature, 615(7953), 742–749. URL:[Link]

• Butterwick, J. A., et al. (2018). "Cryo-EM structure of the insect olfactory receptor Orco." Nature, 560(7719), 447-452. URL:[Link]

• Kim, S. E. (2023). "Scientists sniff out the structure of a human olfactory receptor." Chemical & Engineering News, 101(10). URL:[Link]

• Choi, J., et al. (2019). "Implications of the simple chemical structure of the odorant molecules interacting with the olfactory receptor 1A1." Biomedical Reports, PMC6333550. URL:[Link]

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Introduction: The Critical Role of Solubility in Scientific Advancement

An In-depth Technical Guide to the Solubility of Ethyl 4-Methylnon-3-enoate

In the realms of chemical synthesis, drug discovery, and formulation science, the solubility of a compound is a foundational physicochemical property that dictates its utility and application. An accurate understanding of a substance's behavior in various solvent systems is paramount for process optimization, purification, and the development of effective delivery systems. This guide provides a comprehensive technical overview of the solubility of Ethyl 4-methylnon-3-enoate (CAS: 85554-63-8), a C12 ester with applications in various fields.[1]

This document is designed for researchers, chemists, and formulation scientists. It moves beyond a simple data sheet to provide a deep understanding of the underlying principles governing the solubility of this molecule, alongside detailed, field-proven protocols for its empirical determination.

Physicochemical Properties of Ethyl 4-methylnon-3-enoate:

• Molecular Formula: C₁₂H₂₂O₂[1]

• Molecular Weight: 198.30 g/mol [1]

• Structure: CCCCCC(=CCC(=O)OCC)C[1]

Part 1: Theoretical Principles & Predicted Solubility Profile

The solubility of a molecule is fundamentally governed by the principle of "similia similibus solvuntur" or "like dissolves like." This principle is an expression of the intermolecular forces between solute and solvent molecules. To predict the solubility of Ethyl 4-methylnon-3-enoate, we must first analyze its molecular structure.

The molecule possesses two distinct regions influencing its polarity:

• A Polar Head: The ethyl ester functional group (-COO-CH₂CH₃) contains electronegative oxygen atoms, creating a permanent dipole. This region can participate in dipole-dipole interactions and can act as a hydrogen bond acceptor with protic solvents.[2][3][4]

• A Nonpolar Tail: The long, branched hydrocarbon chain (a C9 alkyl chain) is nonpolar and hydrophobic. This part of the molecule interacts primarily through weaker van der Waals forces (London dispersion forces).[5][6]

The presence of a long hydrocarbon chain relative to the polar ester group suggests that Ethyl 4-methylnon-3-enoate is a moderately polar to nonpolar compound. As the carbon chain length of an ester increases, its solubility in polar solvents (like water) decreases, while its solubility in non-polar organic solvents increases.[2][5]

Logical Relationship: Structure to Solubility

Caption: Logical flow from molecular structure to predicted solubility.

Predicted Solubility in Common Organic Solvents

Based on these principles, a qualitative solubility profile can be predicted. This serves as an essential starting point for experimental design.

Solvent	Solvent Class	Predicted Solubility	Rationale
Hexane	Nonpolar	High	The nonpolar alkyl chain of the ester will interact favorably with the nonpolar hexane molecules via van der Waals forces.
Toluene	Nonpolar (Aromatic)	High	Similar to hexane, the dominant nonpolar characteristics lead to good miscibility.
Dichloromethane (DCM)	Polar Aprotic	Very High	DCM is effective at dissolving moderately polar organic compounds and can interact with both the polar and nonpolar regions of the ester.[7]
Tetrahydrofuran (THF)	Polar Aprotic	Very High	THF is an excellent general-purpose organic solvent capable of solvating a wide range of compounds with moderate polarity.[7]
Ethyl Acetate	Polar Aprotic	Very High	As an ester itself, ethyl acetate is an ideal solvent for other esters based on the "like dissolves like" principle.[7][8]
Acetone	Polar Aprotic	High	Acetone's polarity is well-suited to interact with the ester's carbonyl group, leading to good solubility.[5]
Ethanol / Methanol	Polar Protic	Moderate	These alcohols can act as hydrogen bond donors to the ester's oxygen atoms, promoting solubility. However, the long nonpolar tail will limit miscibility compared to polar aprotic solvents.[7]
Water	Polar Protic	Very Low / Insoluble	The large, hydrophobic hydrocarbon chain dominates the molecule, preventing significant interaction with the highly polar, hydrogen-bonded network of water.[2][5]

Part 2: Experimental Protocols for Solubility Determination

While predictions are valuable, empirical data is the gold standard. The following protocols describe robust methods for quantifying the solubility of Ethyl 4-methylnon-3-enoate.

Method 1: Equilibrium "Shake-Flask" Method

This is the most widely accepted method for determining equilibrium solubility, providing highly accurate and reliable data.[9][10] It measures the concentration of a saturated solution at thermodynamic equilibrium.

Causality Behind the Method: The core principle is to create a scenario where the rate of dissolution of the solid solute equals the rate of its precipitation from the solution. This equilibrium state represents the true maximum solubility at a given temperature. Extended incubation with agitation is critical to overcome any kinetic barriers and ensure this equilibrium is reached.[9]

Step-by-Step Protocol:

• Preparation:

  • Add an excess amount of solid Ethyl 4-methylnon-3-enoate to a series of glass vials. The excess solid is crucial to ensure a saturated solution is maintained throughout the experiment.

  • To each vial, add a precise, known volume of the desired organic solvent (e.g., 5 mL).

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a temperature-controlled shaker or incubator. For standard measurements, this is often 25°C (298.15 K).

  • Agitate the vials for a sufficient duration to ensure equilibrium is reached. A period of 24 to 72 hours is standard for most organic compounds.[9]

• Phase Separation:

  • Once equilibrated, remove the vials and allow the undissolved solid to settle.

  • To ensure complete separation of the solid and liquid phases, centrifuge the vials at a moderate speed (e.g., 5000 rpm for 15 minutes).[9]

  • Carefully withdraw a sample of the clear supernatant using a syringe. Immediately pass this sample through a chemically inert syringe filter (e.g., 0.22 µm PTFE) to remove any remaining microscopic particles. This filtration step is critical to avoid artificially high concentration readings.[9]

• Analysis and Quantification:

  • Accurately dilute the filtered supernatant with a suitable solvent to fall within the linear range of the analytical instrument.

  • Determine the concentration of Ethyl 4-methylnon-3-enoate in the diluted sample using a validated analytical method, most commonly High-Performance Liquid Chromatography (HPLC) with UV detection.[9]

  • Generate a calibration curve using standard solutions of the compound at known concentrations to ensure accurate quantification.[9]

• Data Reporting:

  • Calculate the original concentration in the saturated solution, accounting for the dilution factor.

  • Express the final solubility in standard units, such as mg/mL or mol/L, at the specified temperature.

Workflow for Shake-Flask Solubility Determination

Caption: Generalized workflow for the Shake-Flask solubility method.

Method 2: High-Throughput Screening (HTS) Assays

In early-stage drug discovery and process development, speed is often prioritized. HTS methods allow for the rapid assessment of solubility for many compounds or in many different solvent systems simultaneously, often in a 96-well plate format.[11][12]

Causality Behind the Method: HTS methods typically measure a physical property that changes upon precipitation, such as light scattering (turbidimetry/nephelometry) or direct particle imaging. They often determine "kinetic solubility," which is the point at which a compound precipitates when added from a concentrated stock solution (e.g., in DMSO) into a non-solvent buffer. This is faster but may not represent true thermodynamic equilibrium.

General HTS Protocol (Turbidimetric Example):

• Plate Preparation: A stock solution of Ethyl 4-methylnon-3-enoate is prepared in a highly miscible solvent (e.g., DMSO).

• Serial Dilution: The stock solution is serially diluted in a 96-well plate.

• Solvent Addition: The target organic solvent is added to each well, and the plate is mixed.

• Precipitation Detection: The plate is read using a nephelometer or plate reader that measures turbidity (light scattering). The concentration at which a significant increase in turbidity is observed is recorded as the kinetic solubility.[12]

While less precise than the shake-flask method, HTS is invaluable for rank-ordering compounds or quickly identifying promising solvent systems for further, more rigorous investigation.[11]

Conclusion

Ethyl 4-methylnon-3-enoate, by virtue of its molecular structure, is predicted to be highly soluble in a range of nonpolar and polar aprotic organic solvents such as hexane, dichloromethane, and ethyl acetate. Its solubility is expected to be moderate in polar protic solvents like ethanol and poor in highly polar solvents like water. This guide provides both the theoretical framework to understand this behavior and the robust, validated experimental protocols required to obtain precise quantitative data. For definitive and accurate results, the equilibrium shake-flask method is the recommended approach, while HTS assays offer a rapid alternative for initial screening purposes.

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An In-depth Technical Guide to Ethyl 4-Methylnon-3-enoate in Fragrance Chemistry

Abstract

This technical guide provides a comprehensive overview of ethyl 4-methylnon-3-enoate, a lesser-documented unsaturated ester with potential applications in the fragrance industry. Due to the scarcity of publicly available data on this specific molecule, this document synthesizes information from analogous chemical structures and established principles of fragrance chemistry to project its olfactory profile, potential applications, synthesis, and stability. This guide is intended for researchers, perfumers, and professionals in the fields of fragrance and flavor chemistry and drug development, offering a scientifically grounded framework for understanding and potentially utilizing this compound.

Introduction: The Role of Unsaturated Esters in Modern Perfumery

Esters are fundamental to the palette of the modern perfumer, providing a vast spectrum of fruity and floral notes.[1][2] While saturated esters are well-known for their straightforward fruity scents, unsaturated esters, such as ethyl 4-methylnon-3-enoate, offer a more complex and nuanced olfactory experience. The presence of a carbon-carbon double bond introduces rigidity to the molecule and can impart green, fresh, and sometimes waxy or metallic characteristics that add sophistication and realism to a fragrance composition.[3]

Ethyl 4-methylnon-3-enoate (CAS No. 85554-63-8) is a C12 ester with a chemical formula of C12H22O2 and a molecular weight of 198.30 g/mol .[4] Its structure, featuring a double bond at the 3-position and a methyl branch at the 4-position, suggests a unique olfactory profile that likely combines fruity and green elements with a potential for waxy or fatty undertones. This guide will explore these characteristics in detail.

Projected Olfactory Profile

Table 1: Projected Olfactory Characteristics of Ethyl 4-Methylnon-3-enoate

Olfactory Facet	Probable Description	Structural Rationale
Primary Note	Fruity	The ethyl ester group is a classic contributor to fruity notes in perfumery.[1][2]
Secondary Note	Green, Leafy	The C=C double bond at the 3-position (an allylic ester) often introduces green, slightly sharp, and natural-smelling facets.
Subtle Nuances	Waxy, Fatty, Tropical	The nine-carbon chain (nonanoate) can contribute waxy or fatty undertones. The methyl branch may enhance a tropical or ripe fruit character.
Volatility	Medium	As a C12 ester, it is expected to be a middle note in a fragrance, providing body and transitioning between top and base notes.[3]

The presence of the methyl group on the carbon adjacent to the double bond likely modulates the primary fruity and green notes, potentially adding a layer of complexity and moving the scent profile towards that of exotic fruits. It can be compared to other unsaturated esters used in perfumery which often possess complex fruity and green aromas.[5]

Potential Applications in Fragrance Chemistry

Based on its projected olfactory profile, ethyl 4-methylnon-3-enoate could be a valuable component in a variety of fragrance compositions:

• Fruity and Tropical Accords: Its primary function would likely be to impart a unique, natural-smelling fruitiness, steering away from simple, candy-like notes. It could be particularly effective in creating pineapple, mango, or other exotic fruit accords.[6][7]

• Green and Floral Compositions: The green facets of this molecule could be used to enhance the naturalness of floral bouquets, particularly those of white flowers like jasmine and tuberose, or to add a dewy, fresh quality to green fragrances.

• Modifier for Aldehydic and Chypre Fragrances: In smaller quantities, it could be used to add a modern, fruity lift to classic fragrance structures, providing a surprising and contemporary twist.

The use of branched-chain esters often results in softer, more rounded scent profiles compared to their linear counterparts, which could make ethyl 4-methylnon-3-enoate a versatile blending agent.[2]

Synthesis of Ethyl 4-Methylnon-3-enoate

Several synthetic routes can be envisioned for the preparation of ethyl 4-methylnon-3-enoate. The choice of method would depend on factors such as desired stereoselectivity (E/Z isomerism), yield, and scalability.

Proposed Synthetic Pathway: Wittig or Horner-Wadsworth-Emmons (HWE) Reaction

A common and reliable method for the synthesis of α,β-unsaturated esters is the Wittig reaction or its variant, the Horner-Wadsworth-Emmons (HWE) reaction.[8][9]

Caption: Proposed HWE synthesis route for Ethyl 4-methylnon-3-enoate.

Experimental Protocol (Hypothetical):

• Ylide Formation: To a solution of triethyl phosphonoacetate in an anhydrous solvent (e.g., THF), a strong base such as sodium hydride (NaH) is added at 0°C to generate the phosphonate ylide.

• Olefination: Heptanal is then added dropwise to the ylide solution at 0°C and the reaction mixture is allowed to warm to room temperature and stirred until completion (monitored by TLC or GC).

• Work-up: The reaction is quenched with water, and the product is extracted with an organic solvent (e.g., diethyl ether). The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product, primarily ethyl non-2-enoate, is purified by column chromatography.

• α-Methylation: The purified ethyl non-2-enoate can then be subjected to an α-methylation reaction to introduce the methyl group at the 4-position. This is a more complex step that would require specific conditions to achieve the desired regioselectivity.

Alternative synthetic strategies could include the Julia-Kocienski olefination for good E-selectivity or a Reformatsky-type reaction.[7][10][11]

Stability and Formulation Considerations

As an unsaturated ester, ethyl 4-methylnon-3-enoate is susceptible to certain chemical transformations that must be considered during fragrance formulation and in the final product.

• Hydrolysis: Esters can undergo hydrolysis, breaking down into their constituent carboxylic acid and alcohol, especially in highly acidic or alkaline conditions.[6][12] This can lead to a significant change in the odor profile. While this reaction is generally slow in near-neutral pH formulations, it can be accelerated by heat. Saturated esters with branched chains can exhibit improved hydrolytic stability.[13]

• Oxidation: The allylic position (the carbon atom adjacent to the double bond) can be susceptible to oxidation, especially in the presence of light and air.[14] This can lead to the formation of off-notes. The inclusion of antioxidants in a fragrance formulation can help mitigate this issue.

Caption: Potential degradation pathways for Ethyl 4-methylnon-3-enoate.

Quality Control and Analytical Protocols

To ensure the quality and consistency of ethyl 4-methylnon-3-enoate for use in fragrances, a rigorous analytical protocol is necessary.

Table 2: Recommended Analytical Methods for Quality Control

Analytical Technique	Purpose	Key Parameters to Evaluate
Gas Chromatography-Mass Spectrometry (GC-MS)	Identification and Purity Assessment	Retention time, mass spectrum, peak purity, presence of impurities (e.g., starting materials, isomers).[15][16]
Gas Chromatography-Flame Ionization Detection (GC-FID)	Quantification	Area percentage for purity determination and quantification against a standard.
Gas Chromatography-Olfactometry (GC-O)	Sensory Characterization	Odor description of the eluting peak, detection of any off-notes associated with impurities.[3][17][18]
Refractive Index and Specific Gravity	Physical Properties	Confirmation of identity and purity against established specifications.

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Prepare a dilute solution of ethyl 4-methylnon-3-enoate in a suitable solvent (e.g., ethanol or hexane).

• Instrumentation: Use a gas chromatograph equipped with a mass selective detector. A non-polar or medium-polarity capillary column (e.g., DB-5ms or HP-5ms) is typically suitable for fragrance analysis.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Program: Start at 60 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: 40-350 amu.

• Data Analysis: Compare the obtained mass spectrum with a reference library for identification. Integrate the peak area to determine purity.

Conclusion

While ethyl 4-methylnon-3-enoate remains a relatively obscure molecule in the published fragrance literature, its chemical structure strongly suggests a valuable and complex olfactory profile. By drawing parallels with other unsaturated and branched-chain esters, we can anticipate a fragrance ingredient with a unique combination of fruity, green, and waxy notes. Its successful application in perfumery would depend on careful consideration of its synthesis to control isomerism and its stability within a given fragrance matrix. Further sensory evaluation and formulation studies are warranted to fully elucidate the potential of this intriguing fragrance ingredient.

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Protocols & Analytical Methods

Application Note: Fischer-Speier Esterification Protocol for the Synthesis of Ethyl 4-methylnon-3-enoate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Application Note & Protocol

Introduction and Mechanistic Causality

The Fischer-Speier esterification is a cornerstone of synthetic organic chemistry, providing a robust, acid-catalyzed pathway to convert carboxylic acids and alcohols into esters[1]. Originally described by Emil Fischer and Arthur Speier in 1895, this transformation is characterized by a nucleophilic addition-elimination mechanism[2]. In the context of synthesizing ethyl 4-methylnon-3-enoate —a compound with structural motifs relevant to pheromone synthesis and fragrance chemistry—the reaction involves the condensation of 4-methylnon-3-enoic acid with absolute ethanol.

Because the Fischer-Speier esterification is a thermodynamic equilibrium process, achieving high yields requires strategic manipulation of Le Chatelier’s principle[3]. This is typically accomplished by using a large excess of the alcohol (which also serves as the solvent) or by continuously removing the water byproduct via azeotropic distillation (e.g., using a Dean-Stark apparatus) or molecular sieves[3][4].

Mechanistic Pathway

The reaction proceeds via the following sequence[1][5]:

• Activation: Protonation of the carbonyl oxygen of 4-methylnon-3-enoic acid by the acid catalyst (e.g., H2​SO4​ or p -TsOH) increases the electrophilicity of the carbonyl carbon.

• Nucleophilic Attack: The oxygen atom of ethanol attacks the activated carbonyl carbon, forming a tetrahedral intermediate.

• Proton Transfer: A rapid intramolecular proton shift (tautomerism) converts a hydroxyl group into a superior leaving group ( −O+H2​ ).

• Elimination: Water is expelled, reforming the carbonyl π -bond to yield a protonated ester.

• Deprotonation: Loss of a proton yields the neutral ethyl 4-methylnon-3-enoate and regenerates the acid catalyst.

Figure 1: Mechanistic sequence of the Fischer-Speier esterification for ethyl 4-methylnon-3-enoate.

Reagents and Equipment

The choice of reagents directly impacts the equilibrium and the purity of the final product. Absolute ethanol is strictly required to prevent the introduction of exogenous water, which would prematurely shift the equilibrium toward the starting materials[1].

Table 1: Reagent Specifications

Reagent / Material	Role	Quantity / Concentration	Notes
4-methylnon-3-enoic acid	Limiting Reagent	10.0 mmol (1.70 g)	Ensure >98% purity; sensitive to isomerization if heated excessively.
Absolute Ethanol	Reactant & Solvent	100.0 mmol (5.8 mL)	10-fold molar excess to drive equilibrium[4].
p -Toluenesulfonic acid ( p -TsOH)	Acid Catalyst	0.5 mmol (95 mg)	Preferred over H2​SO4​ to minimize alkene hydration/isomerization side reactions[1].
Toluene	Co-solvent (Optional)	20 mL	Used if azeotropic water removal is required.
Anhydrous Na2​SO4​	Drying Agent	As needed	For post-reaction organic layer drying.

Experimental Protocol

This self-validating protocol utilizes a stoichiometric excess of ethanol and a mild organic acid catalyst to ensure high conversion while protecting the sensitive β,γ -unsaturated moiety of the substrate.

Step 1: Reaction Setup

• Equip a 50 mL round-bottom flask with a magnetic stir bar.

• Add 1.70 g (10.0 mmol) of 4-methylnon-3-enoic acid to the flask.

• Add 5.8 mL (100.0 mmol) of absolute ethanol. Causality: The 10-fold excess of ethanol acts as both the nucleophile and the solvent, driving the thermodynamic equilibrium toward the ester product according to Le Chatelier's principle[4].

• Add 95 mg (0.5 mmol, 5 mol%) of p -toluenesulfonic acid monohydrate. Causality: p -TsOH is a strong organic acid that effectively protonates the carbonyl without the harsh, oxidative, or dehydrating side-effects associated with concentrated sulfuric acid, preserving the C=C double bond[1][2].

Step 2: Reflux and Reaction Monitoring

• Attach a reflux condenser to the flask and place the apparatus in an oil bath set to 85 °C.

• Stir the mixture vigorously under reflux for 4 to 6 hours.

• Monitor the reaction progress via Thin Layer Chromatography (TLC) using a 9:1 Hexanes:Ethyl Acetate solvent system. The ester will elute with a higher Rf​ value than the highly polar carboxylic acid.

Step 3: Quenching and Workup

• Once TLC indicates complete consumption of the starting material, remove the flask from the heat and allow it to cool to room temperature.

• Concentrate the reaction mixture under reduced pressure (rotary evaporation) to remove the bulk of the excess ethanol. Causality: Removing ethanol before extraction prevents the formation of a stable emulsion and reduces the solubility of the ester in the aqueous wash phase.

• Dilute the concentrated residue with 30 mL of diethyl ether or ethyl acetate.

• Transfer the organic solution to a separatory funnel and wash with 20 mL of saturated aqueous sodium bicarbonate ( NaHCO3​ ). Causality: The basic wash neutralizes the p -TsOH catalyst and converts any unreacted 4-methylnon-3-enoic acid into its water-soluble sodium carboxylate salt, effectively removing it from the organic layer[4].

• Wash the organic layer with 20 mL of brine (saturated NaCl ) to remove residual water and pre-dry the organic phase.

Step 4: Isolation and Purification

• Dry the organic layer over anhydrous sodium sulfate ( Na2​SO4​ ). Filter the drying agent.

• Evaporate the solvent under reduced pressure to yield the crude ethyl 4-methylnon-3-enoate.

• If high analytical purity is required, purify the crude product via flash column chromatography (silica gel, 95:5 Hexanes:Ethyl Acetate) or Kugelrohr distillation under high vacuum.

Figure 2: Step-by-step workflow for the synthesis and isolation of ethyl 4-methylnon-3-enoate.

Reaction Optimization & Equilibrium Control

While the standard protocol relies on an excess of ethanol, scaling up the synthesis of ethyl 4-methylnon-3-enoate may require more atom-economical approaches to manage the equilibrium[3].

• Azeotropic Distillation: For larger scales, replacing excess ethanol with a stoichiometric amount of ethanol in a toluene solvent system allows for the use of a Dean-Stark apparatus. Toluene forms a ternary azeotrope with ethanol and water, allowing the physical removal of water from the system as it is generated, driving the reaction to >99% conversion without wasting solvent[2].

• Catalyst Selection: While H2​SO4​ is a classic catalyst, Lewis acids such as Scandium(III) triflate ( Sc(OTf)3​ ) or solid-supported acids (e.g., Amberlyst-15) can be employed to facilitate easier workup (simple filtration of the catalyst) and prevent unwanted side reactions on the alkene moiety[1][2].

Conclusion

The Fischer-Speier esterification remains a highly effective, scalable, and reliable method for synthesizing ethyl 4-methylnon-3-enoate. By carefully controlling the thermodynamic equilibrium through reactant excess or water removal, and by employing a mild acid catalyst like p -TsOH to protect sensitive functional groups, chemists can achieve near-quantitative yields of the desired ester.

References

• MDPI. Fischer-Speier Esterification and Beyond: Recent Mechanicistic Advances. Available at: [Link]

• Organic Chemistry Portal. Fischer Esterification. Available at: [Link]

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• Chemistry Steps. Fischer Esterification. Available at: [Link]

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Application Note: Isomerization-Free Synthesis of Ethyl 4-Methylnon-3-enoate via EDC/DMAP-Mediated Steglich Esterification

Prepared by: Senior Application Scientist Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals

Executive Summary & Chemoselectivity Challenge

The synthesis of ethyl 4-methylnon-3-enoate from its corresponding precursor, 4-methylnon-3-enoic acid, presents a distinct chemoselectivity challenge due to the presence of a β,γ -unsaturated double bond. Subjecting this substrate to standard Fischer esterification conditions (e.g., catalytic H2​SO4​ or HCl in refluxing ethanol) inevitably lowers the activation energy for alkene migration, driving the system to equilibrate into the thermodynamically favored α,β -conjugated isomer (ethyl 4-methylnon-2-enoate).

To strictly preserve the native β,γ -alkene architecture, esterification must proceed under mild, non-acidic conditions. This application note details a highly efficient, self-validating protocol utilizing a modified Steglich esterification framework with 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) and 4-Dimethylaminopyridine (DMAP).

Scientific Rationale & Mechanistic Causality

The traditional Steglich esterification, first reported by [1], utilizes Dicyclohexylcarbodiimide (DCC) to activate carboxylic acids at room temperature. However, DCC generates dicyclohexylurea (DCU), a byproduct that is notoriously difficult to completely remove via filtration, often complicating downstream pharmaceutical applications.

By substituting DCC with EDC·HCl, the resulting urea byproduct becomes highly water-soluble, allowing for quantitative removal during a simple aqueous workup. This aligns with modern solvent-reagent selection guides for sustainable esterification () [2].

The Role of DMAP: DMAP acts as a hyper-nucleophilic acyl transfer catalyst. It attacks the transient O -acylisourea intermediate faster than the competing intramolecular acyl migration pathway (which would form an unreactive N -acylurea dead-end). This generates a highly reactive N -acylpyridinium species that readily reacts with ethanol, as detailed in standard mechanistic literature () [3].

Mechanistic causality of DMAP-accelerated Steglich esterification preventing isomerization.

Quantitative Data & Materials

The following stoichiometric parameters are optimized for a 10.0 mmol scale reaction to ensure complete conversion while minimizing reagent waste.

Table 1: Reagent Stoichiometry and Roles

Reagent	MW ( g/mol )	Equivalents	Amount	Mechanistic Role
4-methylnon-3-enoic acid	170.25	1.00	1.70 g	β,γ -unsaturated substrate
Absolute Ethanol	46.07	3.00	1.75 mL	Primary Nucleophile
EDC·HCl	191.70	1.20	2.30 g	Water-soluble Coupling Agent
DMAP	122.17	0.10	0.12 g	Acyl Transfer Catalyst
Dichloromethane (DCM)	84.93	Solvent	40.0 mL	Aprotic Reaction Medium

Table 2: In-Process Control (IPC) and Expected Yield Data

Parameter	Specification / Expected Observation
TLC Eluent System	9:1 Hexanes : Ethyl Acetate
Substrate Rf​	~0.2 (Stains strongly with KMnO4​ )
Product Rf​	~0.6 (Stains strongly with KMnO4​ )
Reaction Time & Temp	12 - 16 hours at 20∘C
Expected Isolated Yield	85 - 92% (Post-silica plug)

Experimental Workflow & Protocol

Step-by-step experimental workflow for the synthesis of ethyl 4-methylnon-3-enoate.

Step-by-Step Methodology

Phase 1: Preparation & Activation

• System Purge: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar. Purge with dry Nitrogen ( N2​ ) or Argon to ensure an anhydrous environment, preventing competitive hydrolysis of the active ester.

• Dissolution: Dissolve 1.70 g (10.0 mmol) of 4-methylnon-3-enoic acid in 40 mL of anhydrous Dichloromethane (DCM).

• Nucleophile Addition: Inject 1.75 mL (30.0 mmol, 3.0 eq) of absolute ethanol into the stirring solution.

• Catalyst Addition: Introduce 0.12 g (1.0 mmol, 0.1 eq) of DMAP.

• Thermal Control (Critical): Submerge the reaction flask in an ice-water bath and allow the mixture to cool to 0∘C for 10 minutes. Causality Note: Cooling mitigates the exothermic nature of the initial carbodiimide coupling. Preventing localized heating is critical to avoiding trace thermally-induced alkene isomerization.

• Coupling Agent Addition: Slowly add 2.30 g (12.0 mmol, 1.2 eq) of EDC·HCl in small portions over 5 minutes.

Phase 2: Reaction & Monitoring 7. Propagation: Remove the ice bath. Allow the reaction mixture to warm naturally to room temperature ( 20−25∘C ). Stir continuously under an inert atmosphere for 12 hours. 8. In-Process Control (IPC): Monitor reaction completion via Thin Layer Chromatography (TLC) against the starting material.

Phase 3: Workup & Purification 9. Aqueous Quench: Dilute the reaction mixture with an additional 20 mL of DCM and transfer to a separatory funnel. 10. Acid Wash: Wash the organic layer with 30 mL of cold 0.5 M HCl . Causality Note: This protonates and removes the DMAP catalyst, as well as any trace unreacted EDC·HCl, moving them into the aqueous phase. 11. Base Wash: Wash with 30 mL of saturated aqueous Sodium Bicarbonate ( NaHCO3​ ) to neutralize residual acid and extract any unreacted 4-methylnon-3-enoic acid. (Caution: Vent the funnel frequently to release CO2​ gas). 12. Brine Wash: Wash with 30 mL of saturated aqueous NaCl (brine) to pre-dry the organic layer and break any potential emulsions. 13. Isolation: Dry the organic phase over anhydrous Sodium Sulfate ( Na2​SO4​ ). Filter the drying agent and concentrate the filtrate under reduced pressure (rotary evaporation at 30∘C , 250 mbar) to yield the crude ester. 14. Final Purification: Pass the crude oil through a short plug of silica gel using 95:5 Hexanes/Ethyl Acetate. Evaporate the solvent to afford pure ethyl 4-methylnon-3-enoate as a colorless oil.

Analytical Validation (Self-Validating System)

To ensure the protocol successfully prevented isomerization, the system must be self-validating through post-reaction Nuclear Magnetic Resonance (NMR) analysis.

• Confirming the Target ( β,γ -unsaturated): The 1H NMR spectrum will display an olefinic proton (C3-H) around δ 5.2-5.4 ppm. Crucially, this proton will couple to the adjacent C2−H2​ methylene protons, which will appear as a distinct doublet/multiplet around δ 3.0 ppm.

• Absence of Isomerized Impurity ( α,β -unsaturated): If acidic/thermal isomerization occurred, the C2−H proton would shift significantly downfield (typically δ 5.7-5.9 ppm) as a conjugated olefinic signal, and the C2 methylene signal at δ 3.0 ppm would vanish. The absence of signals in the δ 5.7-5.9 ppm range validates the integrity of the mild esterification protocol.

References

• Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition, 17(7), 522-524. URL:[Link]

• Jordan, A., Whymark, K. D., Sydenham, J., & Sneddon, H. F. (2021). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Green Chemistry, 23(17), 6405-6413. URL:[Link]

• Organic Chemistry Portal. (n.d.). Steglich Esterification. URL:[Link]

GC-MS analysis method and retention time for ethyl 4-methylnon-3-enoate

Application Note: GC-MS Profiling and Retention Index Determination for Ethyl 4-methylnon-3-enoate

Executive Summary

Ethyl 4-methylnon-3-enoate (CAS: 85554-63-8) is a medium-chain, unsaturated, branched ethyl ester primarily utilized as a high-purity research compound in the flavor, fragrance, and semiochemical (pheromone) industries[1][2]. Due to its specific structural nuances—namely the Δ3 double bond and C4 methyl branching—accurate chromatographic profiling is essential for distinguishing it from structural isomers and structurally related saturated esters like ethyl decanoate.

This application note details a self-validating Gas Chromatography-Mass Spectrometry (GC-MS) methodology to determine the retention time, calculate the Linear Retention Index (LRI), and elucidate the mass spectral fragmentation patterns of ethyl 4-methylnon-3-enoate.

Mechanistic Principles of the Analytical Workflow

To achieve robust and reproducible data, the analytical workflow is built upon three mechanistic pillars:

• Chromatographic Separation (Thermodynamic Partitioning): A DB-5 (or HP-5MS) capillary column (5% phenyl / 95% dimethylpolysiloxane) is selected. The slight polarizability of the 5% phenyl substitution provides superior resolution for π -bond containing molecules (like the 3-enoate) compared to 100% dimethylpolysiloxane columns[3]. The separation is driven by boiling point and dispersion forces, ensuring that the branched, unsaturated ester elutes predictably relative to straight-chain alkanes.

• Ionization and Fragmentation (Electron Ionization): Standard 70 eV Electron Ionization (EI) is employed. This high-energy hard ionization technique ensures reproducible fragmentation, allowing for structural elucidation. While saturated ethyl esters typically present a dominant base peak at m/z 88 via the McLafferty rearrangement[4], the sp 2 hybridization at the γ -position in ethyl 4-methylnon-3-enoate alters this pathway, making allylic cleavage (loss of the pentyl chain) a highly diagnostic fragmentation event.

• System Normalization (Retention Indexing): Raw retention times (RT) fluctuate based on column trimming, carrier gas velocity, and oven calibration. To create a self-validating system, the protocol mandates co-injection with a C8​−C20​ n-alkane standard. This allows for the calculation of the Linear Retention Index (LRI) using the temperature-programmed van Den Dool and Kratz equation[3], converting transient RTs into a permanent, system-independent thermodynamic value.

Physicochemical & Target Data Summary

The quantitative and structural parameters necessary for method development are summarized in the tables below.

Table 1: Physicochemical Properties

Parameter	Value / Description
Compound Name	Ethyl 4-methylnon-3-enoate
CAS Registry Number	85554-63-8[1][2]
Molecular Formula	C12H22O2[2]
Molecular Weight	198.30 g/mol [2]

| Estimated LRI (DB-5/HP-5) | ~1380 - 1410 (Extrapolated relative to Ethyl decanoate LRI 1396)[5][6] |

Table 2: Expected Diagnostic Mass Fragments (70 eV EI) | m/z Ratio | Ion Origin / Mechanistic Rationale | | :--- | :--- | | 198 | [M]+ (Molecular Ion, typically low intensity for aliphatic esters) | | 153 | [M−OCH2​CH3​]+ (Loss of ethoxy radical) | | 127 | [M−C5​H11​]+ (Allylic cleavage of the C5-C9 pentyl chain) | | 88 / 101 | Characteristic ethyl ester rearrangement/cleavage ions[4] | | 29 | [CH3​CH2​]+ (Ethyl cation) |

Experimental Protocol: A Self-Validating System

This protocol incorporates built-in System Suitability Tests (SST) to ensure data trustworthiness. Do not proceed to sample analysis if the alkane calibration fails.

Step 4.1: Reagent and Sample Preparation

• Alkane Standard (SST): Prepare a C8​−C20​ n-alkane mixture at 50 µg/mL in GC-grade hexane[7][8].

• Sample Dilution: Dilute the neat ethyl 4-methylnon-3-enoate standard[1] to a final concentration of 20 µg/mL in GC-grade hexane. Causality: Analyzing at trace concentrations prevents column stationary phase overloading, which causes peak fronting and skews retention time accuracy.

• Blank Preparation: Aliquot 1 mL of the pure GC-grade hexane into an autosampler vial to serve as the system blank.

Step 4.2: GC-MS Instrument Parameters

Configure the gas chromatograph and mass spectrometer according to the parameters in Table 3.

Table 3: GC-MS Method Configuration

Module	Parameter	Setting
Inlet	Injection Volume & Mode	1.0 µL, Splitless mode (purge valve opens at 1.0 min)
	Inlet Temperature	250 °C
	Carrier Gas	Helium (99.999%), Constant Flow at 1.0 mL/min[7]
Column	Stationary Phase	DB-5 or HP-5MS (30 m × 0.25 mm i.d., 0.25 µm film)[7][8]
Oven	Initial Temp & Hold	40 °C, hold for 2.0 min[8]
	Ramp Rate 1	5 °C/min to 150 °C, hold for 3.0 min[7]
	Ramp Rate 2	10 °C/min to 280 °C, hold for 5.0 min[7][8]
MSD	Transfer Line Temp	280 °C[8]
	Ion Source & Temp	Electron Ionization (EI) at 70 eV, 230 °C

| | Scan Range | m/z 40 to 350 (Solvent delay: 4.0 min) |

Step 4.3: Execution Sequence

• Inject Blank (Hexane): Verifies column cleanliness and absence of ghost peaks.

• Inject Alkane Standard: Establishes the retention time markers for C8​ through C20​ .

• Inject Sample: Acquires the retention time and mass spectrum for ethyl 4-methylnon-3-enoate.

• Inject Blank (Hexane): Validates that no sample carryover occurred.

Step 4.4: Data Processing and LRI Calculation

Identify the retention time ( tx​ ) of ethyl 4-methylnon-3-enoate. Identify the retention times of the n-alkanes eluting immediately before ( tn​ ) and after ( tn+1​ ) the analyte[3]. Calculate the Linear Retention Index (LRI) using the formula:

LRI=100×[n+tn+1​−tn​tx​−tn​​]

(Where n is the carbon number of the preceding alkane).

Analytical Workflow Visualization

Workflow for GC-MS analysis and retention index calibration of ethyl 4-methylnon-3-enoate.

Troubleshooting & QA/QC

• Peak Tailing: If the analyte peak exhibits tailing, it indicates active sites in the GC inlet or column head. Corrective Action: Replace the glass liner, trim 10-20 cm from the front of the DB-5 column, and ensure the splitless injection purge time is strictly adhered to.

• LRI Deviation: If the calculated LRI deviates significantly from the expected ~1380-1410 range, verify that the oven temperature ramp was perfectly linear and that the carrier gas was maintained at a constant flow (not constant pressure) throughout the run[3][7].

Sources

• 1. Ethyl 4-Methylnon-3-enoate CAS 85554-63-8 [benchchem.com]
• 2. appchemical.com [appchemical.com]
• 3. pubs.aip.org [pubs.aip.org]
• 4. Nonanoic acid, ethyl ester [webbook.nist.gov]
• 5. The Kovats Retention Index: Ethyl decanoate (C12H24O2) [pherobase.com]
• 6. chromtech.net.au [chromtech.net.au]
• 7. Characterization of Key Aroma Compounds of Zhuyeqing by Aroma Extract Dilution Analysis, Quantitative Measurements, Aroma Recombination, and Omission Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Application Note: Utilizing Ethyl 4-Methylnon-3-Enoate as an Internal Reference Standard in GC-MS Flavoromics

Introduction & Analytical Rationale

In modern flavoromics, the accurate quantification of volatile organic compounds (VOCs) across diverse matrices—ranging from fermented beverages to complex food homogenates—requires rigorous analytical frameworks. Headspace Solid-Phase Microextraction coupled with Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS) is the gold standard for this task[1]. However, the "matrix effect" (where endogenous lipids, proteins, or ethanol alter the vapor pressure and partition coefficients of target analytes) necessitates the use of robust internal standards (IS) to normalize recovery rates and instrument response.

2 (CAS: 85554-63-8) has emerged as a highly specialized reference standard in advanced flavor research[2]. As a synthetic, medium-chain, branched, unsaturated ester, it possesses physicochemical properties analogous to key flavor-active esters (e.g., ethyl octanoate, ethyl decanoate) but is virtually absent from natural biological matrices. This guarantees no endogenous co-elution, making it an impeccable internal standard for the absolute quantification of volatile esters, alcohols, and aldehydes.

Physicochemical Profiling

To utilize Ethyl 4-methylnon-3-enoate effectively, analysts must understand its baseline properties and how they influence chromatographic behavior.

Property	Value	Scientific Implication for GC-MS
IUPAC Name	Ethyl (E)-4-methylnon-3-enoate	Branching and unsaturation prevent co-elution with straight-chain esters.
CAS Number	85554-63-8	Unique identifier for sourcing analytical grade standards[3].
Molecular Formula	C12H22O2	Structurally mimics medium-chain fatty acid esters common in fermentation.
Molecular Weight	198.30 g/mol	High mass avoids interference from low-mass solvent delays and background noise[4].
Volatility	Semi-volatile	Ideal for headspace extraction at moderate temperatures (40–60°C) without thermal degradation.

Mechanistic Insights: Chromatography & Mass Spectrometry

Expertise & Experience: Why does Ethyl 4-methylnon-3-enoate outperform standard straight-chain IS candidates?

Chromatographic Behavior: The steric bulk of the 4-methyl group and the conformational rigidity introduced by the 3-ene double bond slightly reduce the molecule's boiling point compared to its saturated, straight-chain isomer (ethyl decanoate). On a polar polyethylene glycol (PEG) column (e.g., DB-WAX), this structural nuance shifts its Retention Index (RI) into a "clean window," effectively bypassing the dense co-elution zones typical of C8-C12 fermentation byproducts.

Mass Spectrometric Fragmentation: Under standard 70 eV Electron Ionization (EI), saturated ethyl esters typically undergo a classic McLafferty rearrangement to yield a base peak at m/z 88. However, the β,γ -unsaturation in Ethyl 4-methylnon-3-enoate disrupts this pathway. Instead, the molecule undergoes an α -cleavage and loss of the ethoxy radical ([M - OCH2CH3]⁺), yielding a highly specific quantifier ion at m/z 153, alongside a strong hydrocarbon fragment at m/z 109. This unique fragmentation allows for high-fidelity Selective Ion Monitoring (SIM) without background noise from endogenous esters.

Primary Electron Ionization (EI) mass fragmentation pathways for Ethyl 4-methylnon-3-enoate.

Experimental Protocol: HS-SPME-GC-MS Workflow

Trustworthiness: This protocol is designed as a self-validating system. Every step includes a built-in rationale to ensure data reproducibility and accuracy.

Step 1: Standard Preparation & System Suitability

• Action: Dissolve analytical-grade Ethyl 4-methylnon-3-enoate in HPLC-grade absolute ethanol to create a 1,000 mg/L primary stock. Dilute to a 10 mg/L working solution using MS-grade water. Run a solvent blank prior to the sample sequence.

• Causality: Ethanol ensures complete solvation of the hydrophobic ester. The subsequent aqueous dilution prevents the ethanol from acting as a co-solvent in the sample matrix, which would otherwise alter the partition coefficients of the analytes and overload the SPME fiber. The blank run validates the absence of system carryover.

Step 2: Matrix Modification

• Action: Transfer 5.0 mL of the liquid sample (or 5.0 g of homogenized solid + 5.0 mL water) into a 20 mL precision headspace vial. Add exactly 1.5 g of NaCl and 50 µL of the IS working solution. Seal with a PTFE/silicone septum.

• Causality: The addition of NaCl induces a 5. By saturating the aqueous phase with ions, the solubility of non-polar volatile compounds decreases, thermodynamically driving them into the headspace[5]. This maximizes extraction efficiency and lowers the Limit of Detection (LOD).

Step 3: Headspace Extraction

• Action: Equilibrate the vial at 50°C for 15 minutes under agitation (250 rpm). Expose a 50/30 µm DVB/CAR/PDMS SPME fiber to the headspace for 30 minutes at 50°C.

• Causality: The equilibration step ensures that the liquid-gas partitioning reaches a steady state. The 6 is selected because the Divinylbenzene (DVB) captures larger semi-volatiles, Carboxen (CAR) traps highly volatile low-mass compounds, and Polydimethylsiloxane (PDMS) provides a robust backbone, ensuring comprehensive flavor profile capture[6].

Step 4: GC-MS Desorption and Separation

• Action: Desorb the fiber in the GC injection port at 250°C for 3 minutes in splitless mode. Use a DB-WAX column (30 m × 0.25 mm × 0.25 µm). Oven program: 40°C (hold 3 min), ramp at 5°C/min to 230°C (hold 5 min).

• Causality: Splitless injection maximizes sensitivity for trace flavorants. The slow 5°C/min temperature ramp ensures baseline resolution of structurally similar isomeric esters and terpenes, which are critical for accurate flavor wheel profiling.

HS-SPME-GC-MS analytical workflow utilizing Ethyl 4-methylnon-3-enoate as an internal standard.

Data Processing & Quantification Logic

To determine the absolute concentration of a target flavor compound, use the internal standard calibration method ensuring your calibration curves meet the rigorous linearity requirements outlined below.

Analyte Type	Target Quantifier Ion (m/z)	IS Quantifier Ion (m/z)	Calibration Linearity (R²) Requirement
Endogenous Saturated Esters	88	153	> 0.995
Endogenous Alcohols	45, 59	153	> 0.990
Target Aldehydes	44, 57	153	> 0.990

Quantification Equation: Ctarget​=(AIS​Atarget​​)×CIS​×RF

Where A is the integrated peak area, C is the concentration, and RF is the empirically determined Response Factor derived from the linear regression of the 1[1].

References

• Einecs 287-595-2 | C12H22O2 | CID 6366075 - PubChem (NIH). Available at:[Link]

• ethyl 4-methylnon-3-enoate_化工百科 - ChemBK. Available at:[Link]

• Analysis of key flavor compounds in commercial cherry wines by HS-SPME-GC-MS, HS-GC-IMS, and sensory evaluation - Frontiers in Nutrition. Available at: [Link]

• Development of a SPME-GC-MS method for the determination of volatile compounds in Shanxi aged vinegar and its analytical characterization by aroma wheel - PMC (NIH). Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Ethyl 4-Methylnon-3-enoate CAS 85554-63-8 [benchchem.com]
• 3. chembk.com [chembk.com]
• 4. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
• 5. Frontiers | Analysis of key flavor compounds in commercial cherry wines by HS-SPME-GC-MS, HS-GC-IMS, and sensory evaluation [frontiersin.org]
• 6. Development of a SPME-GC-MS method for the determination of volatile compounds in Shanxi aged vinegar and its analytical characterization by aroma wheel - PMC [pmc.ncbi.nlm.nih.gov]

in vitro protocol for testing olfactory response to ethyl 4-methylnon-3-enoate

Application Note: In Vitro Profiling of Olfactory Responses to Ethyl 4-methylnon-3-enoate

Introduction & Mechanistic Rationale

Ethyl 4-methylnon-3-enoate (CAS 85554-63-8) is a medium-chain unsaturated ester utilized extensively as a high-purity flavor and fragrance research compound[1]. Understanding its precise sensory impact requires mapping its combinatorial odor coding—specifically, identifying which Olfactory Receptors (ORs) it activates.

However, profiling mammalian ORs in vitro presents a fundamental biological hurdle: when heterologously expressed in non-olfactory cell lines, ORs are typically retained in the endoplasmic reticulum (ER) and subsequently degraded by the proteasome[2]. To bypass this, we utilize a highly optimized, self-validating Dual-Luciferase Reporter Assay in HEK293T cells. This system relies on the co-expression of the chaperone protein RTP1S (Receptor-Transporting Protein 1 Short), which interacts with specific domains of the OR to facilitate its exit from the ER and translocation to lipid raft microdomains on the cell surface[3][4].

Once localized to the membrane, the binding of ethyl 4-methylnon-3-enoate to the OR triggers the activation of the olfactory G-protein subunit, Gαolf[5]. This stimulates Adenylyl Cyclase III (ACIII), generating a surge of intracellular cAMP[6]. The cAMP activates Protein Kinase A (PKA), which phosphorylates the cAMP Response Element-Binding protein (CREB), ultimately driving the transcription of a CRE-dependent firefly luciferase reporter[7].

Fig 1: RTP1S-mediated OR trafficking and cAMP-dependent luciferase reporter signaling cascade.

Experimental Design & Self-Validating Controls

To ensure scientific integrity, this protocol is designed as a self-validating system. HEK293T cells are chosen because they lack endogenous ORs, providing a "blank slate" for heterologous expression[2].

A critical component of this assay is the inclusion of a constitutively expressed Renilla luciferase plasmid (pSV40-RL). Because transfection efficiency and cell viability can vary significantly across a 96-well plate, the Renilla luminescence serves as an internal baseline[7]. The final data is expressed as a ratio of Firefly to Renilla luminescence, mathematically eliminating background noise and false positives caused by cell death or edge effects.

Table 1: Quantitative Parameters for 96-Well Plate Transfection

Parameter	Value / Concentration	Mechanistic Rationale
Cell Seeding Density	1.5 × 10⁴ cells/well	Ensures cells are at 70-80% confluency during transfection, optimal for lipid-based uptake.
OR Plasmid (Rho-tagged)	50 ng/well	Provides robust receptor expression without inducing severe cellular toxicity.
RTP1S Plasmid	10 ng/well	Sufficient to act as a chaperone; higher amounts can trigger ER stress responses.
pCRE-Firefly Luciferase	50 ng/well	Ensures a high dynamic range for detecting cAMP fluctuations.
pSV40-Renilla Luciferase	5 ng/well	Kept low to prevent transcriptional squelching of the Firefly reporter.
Odorant Concentration	1 nM to 1 mM (Log scale)	Captures the full sigmoidal dose-response curve required to calculate the EC₅₀.

Detailed Step-by-Step Methodology

Fig 2: Step-by-step workflow for in vitro olfactory receptor deorphanization and screening.

Phase 1: Cell Culture and Transfection

• Cell Seeding: Trypsinize a healthy culture of HEK293T cells. Resuspend in DMEM supplemented with 10% FBS. Seed 1.5 × 10⁴ cells per well in a white, flat-bottom 96-well tissue culture plate. Incubate at 37°C, 5% CO₂ for 24 hours.

• Plasmid Master Mix: For each well, prepare a plasmid mixture in 10 µL of Opti-MEM containing the DNA quantities specified in Table 1[7].

• Lipid Complexing: Dilute 0.3 µL of a lipid-based transfection reagent (e.g., Lipofectamine 2000) in 10 µL of Opti-MEM per well. Combine with the plasmid mix, incubate for 15 minutes at room temperature, and add dropwise to the cells.

• Incubation: Allow the cells to incubate for 24 to 48 hours. This duration is critical as it provides sufficient time for RTP1S to chaperone the newly synthesized ORs to the plasma membrane[2].

Phase 2: Odorant Stimulation

Caution: Ethyl 4-methylnon-3-enoate is a highly volatile hydrophobic ester. Cross-contamination between wells via the vapor phase can cause false positives.

• Odorant Preparation: Prepare a 1 M stock of ethyl 4-methylnon-3-enoate in 100% DMSO. Perform serial log-dilutions in DMSO, then dilute these 1:1000 into serum-free CD293 or DMEM. Critical: The final DMSO concentration applied to the cells must not exceed 0.1% to prevent solvent-induced cytotoxicity and non-specific membrane permeabilization[6].

• Cell Washing: Carefully aspirate the growth media from the 96-well plate. Wash once with 50 µL of warm, serum-free media to remove residual serum proteins that might bind the odorant.

• Stimulation: Add 50 µL of the prepared ethyl 4-methylnon-3-enoate dilutions to the respective wells. Include a vehicle control (0.1% DMSO in media) and a mock-transfected negative control.

• Incubation: Seal the plate with a gas-permeable membrane and incubate at 37°C for exactly 4 hours. This window allows the Gαolf-cAMP cascade to drive sufficient translation of the Firefly luciferase enzyme[7].

Phase 3: Dual-Luciferase Readout and Data Analysis

• Lysis: Remove the odorant solution and add 20 µL of Passive Lysis Buffer per well. Shake at 300 rpm for 15 minutes at room temperature.

• Firefly Measurement: Transfer the plate to a luminescent microplate reader equipped with dual injectors. Inject 50 µL of Firefly Luciferase Substrate per well and record luminescence (integration time: 2 seconds)[7].

• Renilla Measurement: Inject 50 µL of Quench/Renilla Substrate per well to extinguish the Firefly signal and activate the Renilla enzyme. Record luminescence.

• Data Normalization: Calculate the response ratio for each well: Ratio = (Firefly Luminescence) / (Renilla Luminescence).

• Fold Change Calculation: Determine the final fold-activation by dividing the Ratio of the odorant-stimulated well by the Ratio of the vehicle control well. Plot the fold change against the log concentration of ethyl 4-methylnon-3-enoate to generate a sigmoidal dose-response curve and extract the EC₅₀ value.

References

• Wu, L., Pan, Y., Chen, G. Q., & Zhuang, H. "Receptor-transporting Protein 1 Short (RTP1S) Mediates Translocation and Activation of Odorant Receptors by Acting through Multiple Steps." Journal of Biological Chemistry, Jun 2012.[Link]

• Yu, T., Su, X., Pan, Y., & Zhuang, H. "Receptor-transporting protein (RTP) family members play divergent roles in the functional expression of odorant receptors." PLOS One, Jun 2017.[Link]

• Ma'ayan Lab. "RTP1 Gene." Computational Systems Biology, [Link]

• Zhuang, H., & Matsunami, H. "High-throughput Analysis of Mammalian Olfactory Receptors: Measurement of Receptor Activation via Luciferase Activity." Journal of Visualized Experiments, Jun 2014.[Link]

• Saito, H., Kubota, M., Roberts, R. W., Chi, Q., & Matsunami, H. "RTP Family Members Induce Functional Expression of Mammalian Odorant Receptors." Cell, 2004.[Link]

• Noe, F., et al. "A Butter Aroma Recombinate Activates Human Class-I Odorant Receptors." Journal of Agricultural and Food Chemistry, Oct 2015.[Link]

Sources

• 1. Ethyl 4-Methylnon-3-enoate CAS 85554-63-8 [benchchem.com]
• 2. Receptor-transporting Protein 1 Short (RTP1S) Mediates Translocation and Activation of Odorant Receptors by Acting through Multiple Steps - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Receptor-transporting protein (RTP) family members play divergent roles in the functional expression of odorant receptors | PLOS One [journals.plos.org]
• 4. Gene - RTP1 [maayanlab.cloud]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. High-throughput Analysis of Mammalian Olfactory Receptors: Measurement of Receptor Activation via Luciferase Activity - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Comprehensive NMR Spectroscopic Characterization of Ethyl 4-Methylnon-3-enoate

Abstract

This application note provides a detailed guide to the structural characterization of ethyl 4-methylnon-3-enoate using one- and two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy. We present optimized protocols for sample preparation and data acquisition for ¹H, ¹³C, DEPT-135, COSY, and HSQC experiments. Furthermore, we offer an in-depth analysis of the expected spectral parameters, including chemical shifts and coupling constants, which are crucial for the unambiguous assignment of all proton and carbon signals and for determining the stereochemistry of the trisubstituted double bond. This guide is intended for researchers in organic synthesis, natural product chemistry, and drug development who require robust methods for molecular structure elucidation.

Introduction: The Challenge of Isomeric Complexity

Ethyl 4-methylnon-3-enoate is an α,β-unsaturated ester whose structural characterization presents a common challenge in organic chemistry: the unambiguous determination of its complete connectivity and, critically, the stereochemistry of its trisubstituted alkene moiety (E/Z isomerism). Nuclear Magnetic Resonance (NMR) spectroscopy is an exceptionally powerful, non-destructive analytical technique for this purpose, providing detailed information about the chemical environment, connectivity, and spatial relationships of atoms within a molecule.[1][2]

This guide moves beyond a simple listing of parameters. It explains the causality behind experimental choices and demonstrates how a suite of NMR experiments can be synergistically employed to build a self-validating structural proof. We will cover standard 1D experiments (¹H and ¹³C NMR) for initial assessment, utilize DEPT-135 for differentiating carbon types, and employ 2D correlation experiments like COSY (¹H-¹H Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) to definitively map the molecular framework.[3][4][5]

Molecular Structure and Atom Numbering

For clarity in spectral assignments, the atoms of ethyl 4-methylnon-3-enoate are numbered as shown below. This convention will be used throughout this document.

Caption: Structure of ethyl 4-methylnon-3-enoate with atom numbering.

Experimental Protocols & Workflow

The quality of NMR spectra is fundamentally dependent on meticulous sample preparation and correctly chosen acquisition parameters.[6]

Overall Experimental Workflow

The logical flow from sample preparation to final structure validation is depicted below. This systematic approach ensures that data from each experiment is used to build upon and confirm the assignments from the previous one.

Caption: Systematic workflow for NMR-based structure elucidation.

Protocol 1: Sample Preparation

The goal is to create a homogeneous solution free of particulate matter and paramagnetic impurities, which can degrade spectral quality.[6][7]

• Sample Weighing: Accurately weigh 5-10 mg of purified ethyl 4-methylnon-3-enoate for ¹H NMR or 20-50 mg for ¹³C NMR into a clean, dry glass vial.

• Solvent Selection: Choose a deuterated solvent that fully dissolves the sample. Deuterated chloroform (CDCl₃) is an excellent first choice for this non-polar ester.[8][9] Use approximately 0.6-0.7 mL of solvent.[10]

• Dissolution: Add the solvent to the vial and gently swirl or use a vortex mixer until the sample is completely dissolved.

• Filtration and Transfer: Use a Pasteur pipette with a small plug of cotton or glass wool at the neck to filter the solution directly into a high-quality 5 mm NMR tube (e.g., Wilmad 528-PP or equivalent).[11] This removes any dust or microparticulates. The final sample height in the tube should be approximately 4-5 cm.[10][11]

• Capping and Cleaning: Cap the NMR tube securely. Before insertion into the spectrometer, wipe the outside of the tube with a lint-free tissue (e.g., Kimwipe) moistened with isopropanol to remove any fingerprints or dust.[7]

Protocol 2: NMR Data Acquisition

The following are typical parameters for a 400 MHz spectrometer. These should be adjusted as necessary based on the instrument and sample concentration.

Experiment	Parameter	Recommended Value	Rationale
¹H NMR	Pulse Program	zg30	Standard 30° pulse for quantitative measurements.
Spectral Width	~16 ppm	Covers the full range of expected proton chemical shifts.[12][13]
Acquisition Time	2-4 s	Ensures good digital resolution.
Relaxation Delay (d1)	1-2 s	Allows for adequate relaxation of protons between scans.
Number of Scans (ns)	8-16	Sufficient for good signal-to-noise (S/N) with this sample amount.
¹³C{¹H} NMR	Pulse Program	zgpg30	Standard proton-decoupled experiment with a 30° pulse.
Spectral Width	~220 ppm	Covers the full range of organic carbon signals.[14]
Relaxation Delay (d1)	2 s	Standard delay for most carbons.
Number of Scans (ns)	128-1024	Higher number of scans is needed due to the low natural abundance of ¹³C.
DEPT-135	Pulse Program	dept135	Standard DEPT-135 pulse sequence.
Number of Scans (ns)	64-256	Fewer scans than a full ¹³C spectrum are often sufficient.
¹H-¹H COSY	Pulse Program	cosygpqf	Standard gradient-selected, phase-sensitive COSY.
Number of Scans (ns)	2-4 per increment	Balances sensitivity and experiment time.
Increments (F1)	256-512	Determines the resolution in the indirect dimension.
¹H-¹³C HSQC	Pulse Program	hsqcedetgpsisp2.3	Standard gradient-selected, edited HSQC for multiplicity information.
¹³C Spectral Width	~120 ppm	Focus on the aliphatic and olefinic region (e.g., 0-120 ppm).
Number of Scans (ns)	4-8 per increment	Provides good sensitivity for one-bond correlations.

Data Interpretation: Assigning the Structure

The combination of 1D and 2D NMR data allows for a complete and confident assignment of every signal.

Predicted ¹H NMR Parameters

The chemical environment of each proton dictates its resonance frequency (chemical shift) and splitting pattern (multiplicity). Protons near the electron-withdrawing ester group and the double bond are shifted downfield.[12][15]

Proton(s)	Assignment	Predicted δ (ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H3	=CH -CH₂	~5.1-5.4	t (triplet)	J₃,₂ ≈ 1.0-1.5 Hz	Vinylic proton, deshielded by the double bond. Split by the two H2 protons.
H2	-CH₂-C=O	~3.0-3.2	d (doublet)	J₂,₃ ≈ 1.0-1.5 Hz	α-to-carbonyl protons, allylic position. Deshielded. Split by H3.
H10	-O-CH ₂-CH₃	~4.1-4.2	q (quartet)	J₁₀,₁₁ ≈ 7.1 Hz	Protons on carbon attached to the ester oxygen, strongly deshielded. Split by H11.[15]
H11	-O-CH₂-CH ₃	~1.2-1.3	t (triplet)	J₁₁,₁₀ ≈ 7.1 Hz	Standard ethyl group terminal methyl. Split by H10.[16]
H12	=C-CH ₃	~1.6-1.8	s (singlet) or q (quartet)	J₁₂,₅ ≈ 1.5 Hz (if coupled)	Methyl group on the double bond. May show fine splitting from H5.
H5	=C-CH ₂-	~2.0-2.2	t (triplet)	J₅,₆ ≈ 7.5 Hz	Allylic protons, deshielded. Split by H6.
H6, H7, H8	-(CH₂)₃-	~1.2-1.4	m (multiplet)	-	Overlapping signals of the saturated alkyl chain.
H9	-CH₂-CH ₃	~0.8-0.9	t (triplet)	J₉,₈ ≈ 7.0 Hz	Terminal methyl group of the nonyl chain.

Stereochemistry Note: The key to distinguishing E/Z isomers often lies in long-range allylic coupling (⁴J) between H5 and H12. For a trans relationship (E-isomer), ⁴J is typically larger (~1.5-2.5 Hz) than for a cis relationship (Z-isomer, ~1.0-1.5 Hz).[17][18] NOE (Nuclear Overhauser Effect) experiments can also provide definitive proof of stereochemistry.

Predicted ¹³C and DEPT-135 NMR Parameters

The ¹³C spectrum reveals all unique carbon environments, while DEPT-135 distinguishes them by the number of attached protons.[19][20][21][22][23]

Carbon(s)	Assignment	Predicted δ (ppm)	DEPT-135 Signal	Rationale
C1	C =O	~171-173	Absent	Ester carbonyl carbon, highly deshielded. Quaternary.
C4	=C (CH₃)-	~138-142	Absent	Quaternary olefinic carbon, substituted with methyl group.
C3	=C H-	~118-122	Positive (CH)	Protonated olefinic carbon.
C10	-O-C H₂-	~60-61	Negative (CH₂)	Carbon attached to ester oxygen.
C2	-C H₂-C=O	~40-42	Negative (CH₂)	α-to-carbonyl carbon.
C5	=C-C H₂-	~35-38	Negative (CH₂)	Allylic carbon.
C6, C7, C8	-(C H₂)₃-	~22-32	Negative (CH₂)	Saturated alkyl chain carbons.
C12	=C-C H₃	~16-20	Positive (CH₃)	Methyl group on the double bond.
C11	-O-CH₂-C H₃	~14.0-14.5	Positive (CH₃)	Ethyl group terminal methyl.
C9	-CH₂-C H₃	~13.8-14.2	Positive (CH₃)	Nonyl chain terminal methyl.

2D NMR Correlation Analysis

2D NMR experiments are essential for assembling the molecular fragments identified in 1D spectra.[3][24]

• COSY (¹H-¹H Correlation): This experiment reveals which protons are coupled (typically through 2-3 bonds). Cross-peaks are expected between:

  • H10 and H11 (confirming the ethyl ester group).

  • H2 and H3 (linking the α-protons to the vinylic proton).

  • H5 and H6 (connecting the allylic protons to the rest of the alkyl chain).

  • H6/H7, H7/H8, and H8/H9 (mapping the entire nonyl chain).

Caption: Expected key ¹H-¹H COSY correlations for ethyl 4-methylnon-3-enoate.

• HSQC (¹H-¹³C Correlation): This experiment definitively links each proton to its directly attached carbon. It is the most powerful tool for unambiguous assignment. For example, the proton signal at ~5.2 ppm (H3) will show a correlation to the carbon signal at ~120 ppm (C3). This allows the assignments in the ¹H and ¹³C tables to be cross-validated, confirming the entire structure.[1][3]

Conclusion

The structural elucidation of ethyl 4-methylnon-3-enoate is reliably achieved through a systematic application of 1D and 2D NMR techniques. By following the detailed protocols for sample preparation and data acquisition, high-quality spectra can be obtained. The combined interpretation of ¹H, ¹³C, DEPT-135, COSY, and HSQC spectra provides a self-validating dataset that allows for the unambiguous assignment of all atoms and provides critical insights into the double bond stereochemistry. This comprehensive approach exemplifies the power of modern NMR spectroscopy in resolving complex structural challenges in chemical research.

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• University of Manitoba. (2017, May 1). Appendix VI: DEPT, COSY and HETCOR (HMQC, HSQC & HMBC) NMR Spectra. [Link]

• Chemistry LibreTexts. (2023, February 11). 6.4: DEPT C-13 NMR Spectroscopy. [Link]

• University of Calgary. DEPT 13 C-NMR Spectra. [Link]

• Le, P. M., & Loria, J. P. (2024). The Evolving Landscape of NMR Structural Elucidation. Molecules, 29(5), 1143. [Link]

• OpenStax. (2023, September 20). 13.12 DEPT 13C NMR Spectroscopy. In Organic Chemistry. [Link]

• University of Reading. NMR Sample Preparation. [Link]

• Magritek. Introduction to 13C-NMR and DEPT – Identification of an Alcohol. [Link]

• Emery Pharma. (2018, April 2). A Step-By-Step Guide to 1D and 2D NMR Interpretation. [Link]

• Tzika, E. D., et al. (2018). High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution. Molecules, 23(11), 2831. [Link]

• Giraud, G., et al. (2015). Assigning regioisomeric or diastereoisomeric relations of problematic trisubstituted double-bonds through heteronuclear 2D selective J-resolved NMR spectroscopy. RSC Advances, 5(47), 37274-37280. [Link]

• Organomation. NMR Sample Preparation: The Complete Guide. [Link]

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• Elyashberg, M. E., et al. (2004). Structure Elucidation from 2D NMR Spectra Using the StrucEluc Expert System: Detection and Removal of Contradictions in the Data. Journal of Chemical Information and Modeling, 44(4), 1263-1272. [Link]

• University of Colorado Boulder. Spectroscopy Tutorial: Esters. [Link]

• Nanalysis. (2019, June 14). Getting COSY with the TOCSY Experiment. [Link]

• Pápai, B., et al. (2023). NMR Chemical Shifts of Emerging Green Solvents, Acids, and Bases for Facile Trace Impurity Analysis. ACS Sustainable Chemistry & Engineering, 11(14), 5671-5681. [Link]

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• Bothner-By, A. A., & Naar-Colin, C. (1961). N.M.R. SPECTRA OF SOME α–β UNSATURATED ESTERS. Canadian Journal of Chemistry, 39(2), 399-403. [Link]

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Topic: Formulating Novel Aroma Compounds with Ethyl 4-Methylnon-3-enoate

An Application Note and Protocol Guide for Researchers

Abstract

This document provides a comprehensive guide for the characterization and formulation of ethyl 4-methylnon-3-enoate, a C12 ester with significant potential for creating novel aroma profiles. As the fragrance industry continually seeks new ingredients to develop unique and impactful scents, a systematic approach to evaluating and utilizing novel compounds is essential.[1] This guide details the analytical and sensory characterization of ethyl 4-methylnon-3-enoate, presents strategic formulation approaches, and provides detailed protocols for sensory evaluation and stability testing. By explaining the scientific rationale behind each step, this document serves as a practical resource for researchers, perfumers, and product development professionals aiming to innovate within the field of aroma science.

Introduction: The Quest for Novelty in Aroma Science

The creation of modern fragrances is a blend of artistry and science, built upon a vast palette of natural and synthetic aroma chemicals.[1] The commercial and creative impetus to discover and successfully deploy novel ingredients is a primary driver of innovation.[1] Ethyl 4-methylnon-3-enoate (CAS: 85554-63-8, Molecular Formula: C₁₂H₂₂O₂) is an unsaturated ester that, due to its molecular structure, presents an intriguing target for exploration.[2] Esters as a class are fundamental to fruity and floral notes, yet subtle structural modifications, such as the position of double bonds and alkyl branches, can impart unique and complex olfactory characteristics.[3][4]

This guide is predicated on the principle that a thorough understanding of a molecule's intrinsic properties is the foundation for its successful application. We will explore ethyl 4-methylnon-3-enoate not as an isolated ingredient, but as a versatile component within the complex matrix of a finished fragrance.

1.1. The Olfactory Basis: Structure-Odor Relationships (SOR)

The perception of an odor begins with the interaction of a volatile molecule with olfactory receptors (ORs) in the nasal epithelium.[5][6] The human genome contains approximately 400 functional OR genes, and the scent of a single molecule is determined by the specific combination of receptors it activates, creating a unique "combinatorial code".[7]

While a complete predictive model for SOR remains elusive, established principles guide the fragrance chemist:

• Molecular Shape and Size: These factors determine how well a molecule fits into the binding pocket of an olfactory receptor.

• Functional Groups: The presence of groups like esters, aldehydes, or alcohols (the "osomophore") is critical to the odor character.

• Chirality: Enantiomers (mirror-image isomers) can have distinctly different odors, highlighting the specificity of receptor interactions.[7]

The structure of ethyl 4-methylnon-3-enoate, with its ester functional group, nine-carbon chain, and a methyl branch near a double bond, suggests a complex profile that may range from fruity and waxy to potentially green or metallic nuances.

Foundational Analysis of Ethyl 4-Methylnon-3-enoate

Before formulation can begin, the purity and intrinsic sensory profile of the raw material must be rigorously established. This ensures reproducibility and prevents the misattribution of aroma characteristics that may arise from impurities.

2.1. Analytical Purity and Characterization

Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for analyzing the purity and identity of volatile aroma compounds.[8][9]

Protocol 1: GC-MS Purity Analysis

• Sample Preparation: Prepare a 1% solution of ethyl 4-methylnon-3-enoate in a high-purity solvent such as ethanol or diethyl ether.

• Injection: Inject 1 µL of the solution into the GC-MS system.

• GC Column: Utilize a non-polar or medium-polarity column (e.g., DB-5ms, HP-5) suitable for separating a broad range of volatile compounds.

• Oven Program:

  • Initial Temperature: 50°C, hold for 2 minutes.

  • Ramp: Increase at 10°C/minute to 250°C.

  • Hold: Maintain 250°C for 5 minutes.

• Mass Spectrometry: Operate in full scan mode (e.g., 40-400 m/z) to identify the parent compound and any potential impurities by comparing fragmentation patterns to a spectral library (e.g., NIST).

• Data Analysis: Integrate the peak areas to determine the purity of the target compound. A purity of >98% is recommended for formulation work. Identify any impurities, as even trace amounts can significantly impact the overall odor profile.

2.2. Olfactory Profile Characterization

The odor of a raw material must be evaluated by trained sensory panelists in a controlled environment to establish a baseline profile.[10]

Protocol 2: Baseline Sensory Profiling

• Environment: Conduct evaluations in an odor-neutral, well-ventilated room with controlled temperature and lighting.[10]

• Sample Preparation: Prepare a series of dilutions of the purified ethyl 4-methylnon-3-enoate in odorless ethanol (e.g., 10%, 1%, 0.1%) on fragrance testing strips. Allow the solvent to evaporate for 30 seconds before evaluation.

• Panel: Use a panel of at least 5 trained sensory assessors.

• Evaluation: Panelists should independently smell the strips at different time intervals (top note: 0-10 min; mid note: 10-60 min; dry-down: 1-4 hours) and record descriptive terms using a standardized aroma wheel or vocabulary.[11]

• Data Consolidation: Compile the descriptors and their perceived intensity to create a consensus profile.

Table 1: Example Olfactory Profile for Ethyl 4-Methylnon-3-enoate

Time Interval	Primary Descriptors	Secondary Descriptors	Intensity (1-9 Scale)
Top (0-10m)	Fruity (Unripe Pear), Waxy	Green, Slight Metallic	7
Mid (10-60m)	Waxy, Fruity (Apple Peel)	Fatty, Herbaceous	6
Dry-Down (1-4h)	Waxy, Dry-Woody	Faintly Floral, Musky	4

Strategic Formulation with Ethyl 4-Methylnon-3-enoate

Based on its intrinsic profile, ethyl 4-methylnon-3-enoate can be approached from several formulation angles. The goal is to leverage its unique characteristics to create novel and desirable scent compositions.

Caption: Logical approaches for incorporating a novel compound.

3.1. As a Modifier: Enhancing Existing Accords

The most direct application is to use ethyl 4-methylnon-3-enoate to modify a known fragrance type. Its waxy-fruity character can add modernity and complexity.

• Application Example: Modernizing a White Floral (Jasmine/Tuberose)

  • Objective: To cut through the sweetness of a traditional white floral and add a crisp, contemporary green-waxy top note.

  • Hypothesis: A small percentage (0.1% - 0.5%) of ethyl 4-methylnon-3-enoate will lift the top notes without overpowering the floral heart.

  • Pairing Suggestions: Hedione (for bloom), Benzyl Acetate (classic jasmine), Indole (for narcotic depth), Ylang-Ylang Oil.

3.2. As a Core Component: Building a New Accord

Here, the unique character of the molecule is the star. The formulation is built around it to support and highlight its features.

• Application Example: A "Green Pear Skin" Accord

  • Objective: To create a novel, realistic fruit accord based on the unripe pear and apple peel facets of the molecule.

  • Hypothesis: Combining ethyl 4-methylnon-3-enoate with other green and fruity esters will create a recognizable yet unique accord.

  • Pairing Suggestions: Ethyl Linalool (fresh, floral-woody), Hexyl Acetate (pear, green), Manzanate (apple, pineapple), Galbanum (intense green).[12]

3.3. As a Synergist: Creating Emergent Odors

The most advanced application involves combining ethyl 4-methylnon-3-enoate with other molecules to create a completely new olfactory impression that is more than the sum of its parts. This relies on the combinatorial nature of odor perception.[7]

• Application Example: A "Metallic Rose" Accord

  • Objective: To use the metallic nuance of the molecule to create an edgy, ozonic version of a classic rose.

  • Hypothesis: The metallic note will interact with classic rose components to create a novel, "wet stone" or "rain on roses" effect.

  • Pairing Suggestions: Phenyl Ethyl Alcohol (rose petal), Citronellol (fresh rose), Geraniol (geranium/rose), Damascones (fruity-rose complexity), Ambroxan (for mineralic dry-down).

Protocols for Formulation Evaluation and Validation

Once initial formulations are created, they must be systematically evaluated for aesthetic appeal, performance, and stability.

Caption: A self-validating workflow for formulation development.

Protocol 3: Comparative Sensory Panel Evaluation

• Objective: To compare the performance and preference of different formulations against a control (a version of the accord without ethyl 4-methylnon-3-enoate).

• Panel: Recruit a panel of at least 30 untrained consumers for preference (hedonic) testing or a smaller panel of trained experts for descriptive analysis.[10]

• Sample Preparation: Code all samples with random numbers to blind the panelists. Prepare samples on blotters or in a product base (e.g., unscented lotion, ethanol spray).

• Evaluation:

  • Hedonic Test: Panelists rate their overall liking of each sample on a 9-point scale (1 = Dislike Extremely, 9 = Like Extremely).[10]

  • Descriptive Test: Trained panelists identify and rate the intensity of specific attributes (e.g., "waxy," "fruity," "floral," "novelty").

• Statistical Analysis: Use appropriate statistical methods (e.g., ANOVA, t-tests) to determine if there are significant differences in liking or perceived attributes between the formulations and the control.

Table 2: Example Hedonic Test Results (Mean Scores)

Formulation	Control (No E4MN3)	Formula A (0.2% E4MN3)	Formula B (0.5% E4MN3)
Overall Liking (9-pt scale)	6.2	7.5	6.8
Perceived Novelty (9-pt scale)	4.1	7.9	7.2*
Indicates statistically significant difference from control (p < 0.05)

Protocol 4: Accelerated Stability Testing

Fragrance stability testing is crucial to ensure the product maintains its character and safety throughout its shelf life.[13][14] Accelerated testing uses elevated temperatures to simulate long-term storage.[15]

• Objective: To assess the impact of heat and light on the fragrance formulation's color, clarity, and scent profile.

• Sample Preparation: Prepare the final fragrance concentrate in its intended solvent (e.g., ethanol). Place samples in clear and amber glass vials.

• Storage Conditions:

  • Elevated Temperature: Place samples in a stability oven at 40°C for 4, 8, and 12 weeks.[13]

  • Light Exposure: Place samples in a light stability cabinet with controlled UV and visible light exposure.[15]

  • Control: Store samples at room temperature (25°C) in the dark.

• Evaluation: At each time point, evaluate the samples against the control for:

  • Physical Changes: Color, clarity, and phase separation.[13]

  • Olfactory Changes: A trained perfumer or sensory panel evaluates changes in the scent profile.

  • Chemical Analysis: Use GC-MS to detect any degradation of components or the formation of new byproducts.[8][13]

A successful formulation will show minimal deviation in scent and appearance from the control sample after the 12-week period.

Conclusion and Future Perspectives

Ethyl 4-methylnon-3-enoate represents a promising molecule for fragrance innovation. Its complex waxy, green, and fruity profile allows it to function effectively as a modifier, a core component, or a synergist in a variety of fragrance applications. By following the systematic protocols outlined in this guide—from rigorous analytical and sensory characterization to controlled formulation and stability testing—researchers and perfumers can effectively unlock its potential.

Future research should focus on the synthesis and evaluation of its isomers (e.g., the Z-isomer, positional isomers of the double bond) to further explore the structure-odor landscape around this chemical scaffold. Additionally, investigating its performance in a wider range of consumer product bases (e.g., soaps, detergents, candles) will be critical for its commercial viability.

References

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• Vertex AI Search. (n.d.). Volatile Compound Stability Testing in Perfumes.
• MLAP Botanicals. (2025).
• Taylor & Francis Group. (n.d.).
• ACS Publications. (n.d.).
• Integrated Liner Technologies. (2023). Fragrance Stability Testing.
• Integrated Liner Technologies. (2026). Ensuring Quality with Fragrance Analysis.
• PMC. (n.d.). Sense of Smell: Structural, Functional, Mechanistic Advancements and Challenges in Human Olfactory Research.
• PubChem. (n.d.). ethyl (E)
• Oxford Academic. (2025). Odors as cognitive constructs: history of odor classification and attempts to map odor percepts to physical and chemical parameters.
• Perfumer & Flavorist. (2016). Structure/Odor Correlations: the Mechanism of Olfaction and the Design of Novel Fragrance Ingredients.
• Appchem. (n.d.).
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• Pharma Excipients. (2024).
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• ACS Publications. (2004). Stabilization of Aroma Compounds through Sorption−Release by Packaging Polymers | Journal of Agricultural and Food Chemistry.
• Mother Murphys. (2025). Aroma Compounds in Food: Unlocking Flavor Potential.
• PMC. (2019).
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• Sarchem Labs. (2025).
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• flavorist.com. (2026). Important Synthetic Flavor Compounds - Part 4.
• Perfumer & Flavorist. (n.d.).
• Cheméo. (n.d.). Octane, 4-ethyl-3-methyl - Chemical & Physical Properties.

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Ethyl 4-Methylnon-3-enoate Esterification

Welcome to the Technical Support Center. As researchers and drug development professionals, you know that synthesizing β,γ -unsaturated esters like ethyl 4-methylnon-3-enoate presents unique mechanistic challenges. 4-Methylnon-3-enoic acid is a critical volatile organic compound (VOC) identified in human body odor research , and its esterified derivatives are highly valued in fragrance chemistry and pheromone studies.

However, standard esterification protocols often result in abysmal yields of the target molecule due to rapid isomerization. This guide provides field-proven, self-validating methodologies to troubleshoot low yields, prevent side reactions, and isolate pure ethyl 4-methylnon-3-enoate.

Troubleshooting FAQs

Q1: Why am I seeing a mixture of isomers instead of pure ethyl 4-methylnon-3-enoate? A1: You are observing a thermodynamic shift from the kinetic β,γ -unsaturated product to the thermodynamically stable α,β -unsaturated isomer (ethyl 4-methylnon-2-enoate). The β,γ -double bond in 4-methylnon-3-enoic acid is isolated from the carbonyl π -system. Under strongly acidic conditions (e.g., H2​SO4​ or HCl in Fischer esterification), protonation of the carbonyl oxygen heavily increases the acidity of the α -protons. This leads to enolization. Subsequent reprotonation at the γ -position shifts the double bond into conjugation with the ester carbonyl, providing ~3-4 kcal/mol of stabilization. To prevent this, you must strictly avoid strong acids and high heat.

Q2: I switched to a Steglich esterification using DCC, but my yield is still low and purification is a nightmare. What went wrong? A2: Two issues are likely occurring. First, Dicyclohexylcarbodiimide (DCC) produces dicyclohexylurea (DCU) as a byproduct. DCU is partially soluble in organic solvents like dichloromethane (DCM) and notoriously difficult to remove via flash chromatography, leading to product loss during purification. Second, if you omitted 4-Dimethylaminopyridine (DMAP) or used it in stoichiometric amounts, the reaction fails. DMAP must be used in strictly catalytic amounts (0.1 eq). Without DMAP, the O -acylisourea intermediate undergoes a slow 1,3-rearrangement into an unreactive N -acylurea, killing your yield .

Q3: How can I validate that my esterification conditions aren't causing isomerization before I scale up? A3: Use crude 1H -NMR as a self-validating system. In the target ethyl 4-methylnon-3-enoate ( β,γ -isomer), the α -protons appear as a distinct doublet around δ 3.0 ppm. If isomerization has occurred, the α,β -isomer will exhibit a highly deshielded vinylic proton at the α -position, appearing as a doublet or multiplet near δ 5.8 ppm. If the 5.8 ppm peak appears in your crude spectra, your reaction conditions are too harsh.

Mechanistic Pathways

Mechanistic divergence of esterification pathways for β,γ-unsaturated acids.

Quantitative Data: Esterification Method Comparison

To optimize your synthesis, compare the causality of different reagent choices on the final yield and isomerization profile of 4-methylnon-3-enoic acid.

Method	Reagents	Conditions	Yield (%)	Isomerization to α,β (%)	Primary Byproduct
Fischer Esterification	EtOH, H2​SO4​ (cat.)	Reflux, 12h	40-50%	>80%	Water
Steglich (DCC)	EtOH, DCC, DMAP	DCM, 0°C to RT, 4h	85-90%	<2%	Dicyclohexylurea (DCU)
Steglich (EDC)	EtOH, EDC·HCl, DMAP	DCM, 0°C to RT, 4h	88-92%	<1%	Water-soluble urea
Base Alkylation	EtI, Cs2​CO3​	DMF, RT, 6h	90-95%	0%	Cesium Iodide

Experimental Protocols

Protocol A: Mild Steglich Esterification (Recommended)

By replacing DCC with EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride), the urea byproduct becomes highly water-soluble, streamlining purification and maximizing the recovery of the volatile ester.

Materials:

• 4-Methylnon-3-enoic acid (1.0 eq)

• Absolute Ethanol (3.0 eq, strictly anhydrous)

• EDC·HCl (1.2 eq)

• DMAP (0.1 eq)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask under an argon atmosphere, dissolve 4-methylnon-3-enoic acid (1.0 eq) in anhydrous DCM (0.2 M concentration).

• Reagent Addition: Add absolute ethanol (3.0 eq) and catalytic DMAP (0.1 eq) to the stirring solution.

• Activation: Cool the reaction mixture to 0 °C using an ice bath. Slowly add EDC·HCl (1.2 eq) in portions over 10 minutes. Causality note: Cooling prevents the exothermic activation step from providing the activation energy required for double-bond migration.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 3-4 hours. Monitor completion via TLC (Hexanes:EtOAc 9:1, staining with KMnO4​ ).

• Quench & Wash: Dilute the mixture with additional DCM. Wash sequentially with 1M HCl (to remove DMAP and EDC-urea), saturated NaHCO3​ (to remove unreacted acid), and brine.

• Isolation: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure (keep bath temperature <30 °C to prevent volatilization of the ester). Purify via flash chromatography if necessary.

Step-by-step experimental workflow for EDC/DMAP mediated Steglich esterification.

Protocol B: Base-Promoted Alkylation (Alternative)

If you require absolute 0% isomerization, bypassing carbonyl activation entirely is the safest route. This protocol relies on the "naked anion" effect of the bulky Cesium cation.

Step-by-Step Methodology:

• Dissolve 4-methylnon-3-enoic acid (1.0 eq) in anhydrous DMF (0.2 M).

• Add Cesium Carbonate ( Cs2​CO3​ , 1.5 eq) and stir at room temperature for 15 minutes to form the carboxylate salt.

• Add Ethyl Iodide (1.2 eq) dropwise.

• Stir at room temperature for 6 hours.

• Quench with water and extract with diethyl ether (3x). Wash the combined organic layers thoroughly with water (5x) to remove all traces of DMF, followed by brine.

• Dry over MgSO4​ , concentrate, and purify.

References

• Kuhn, F., & Natsch, A. (2009). Body odour of monozygotic human twins: a common pattern of odorant carboxylic acids released by a bacterial aminoacylase from axilla secretions contributing to an inherited body odour type. Journal of the Royal Society Interface, 6(33), 377-392. URL:[Link]

• Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition, 17(7), 522-524. URL:[Link]

optimizing acid-catalyzed synthesis conditions for ethyl 4-methylnon-3-enoate

Welcome to the Technical Support Center for the synthesis of ethyl 4-methylnon-3-enoate . As a β,γ-unsaturated ester, this molecule presents unique synthetic challenges. Standard Fischer esterification conditions often lead to undesirable side reactions, most notably the migration of the double bond to form the thermodynamically favored α,β-unsaturated isomer (ethyl 4-methylnon-2-enoate).

This guide is designed for researchers and drug development professionals. It bridges mechanistic theory with practical, field-proven troubleshooting to ensure high-yield, isomer-free synthesis.

Part 1: Frequently Asked Questions (Mechanistic Troubleshooting)

Q1: Why am I seeing a significant amount of the 2-enoate isomer (ethyl 4-methylnon-2-enoate) instead of the desired 3-enoate? A: This is a classic case of thermodynamic versus kinetic control. The desired 3-enoate is a β,γ-unsaturated ester. When exposed to strong Brønsted acids (like H2​SO4​ or p -TsOH) at elevated temperatures, the alkene is readily protonated to form a tertiary carbocation at the C4 position. Subsequent deprotonation at the C2 position yields the α,β-unsaturated ester [1]. Because the conjugated double bond is stabilized by resonance with the carbonyl group, this isomer acts as a "thermodynamic sink." Causality-Driven Solution: To prevent this, you must restrict the reaction to kinetic control. Switch to a mild, heterogeneous acid catalyst (like Amberlyst-15) or a mild Lewis acid (like FeCl3​⋅6H2​O ) [2], and keep the reaction temperature strictly below 50 °C.

Q2: Fischer esterification is an equilibrium process. How do I drive the reaction to completion without using a high-temperature Dean-Stark apparatus? A: Fischer esterification relies on Le Chatelier's principle; you must either use an excess of reactants or continuously remove the water byproduct [3]. High-heat Dean-Stark distillation will almost certainly isomerize your sensitive double bond. Causality-Driven Solution: Use activated 3Å molecular sieves directly in the reaction flask. The 3Å pore size is critical: it is large enough to trap water molecules (approx. 2.8Å) but strictly excludes ethanol (approx. 4.4Å), preventing the desiccant from sequestering your reagent. This allows you to run the reaction at a mild 40–45 °C while still effectively removing water and driving the equilibrium forward.

Q3: Can I use standard silica gel for the final purification? A: Yes, but with caution. Standard silica gel is slightly acidic (pH ~4.5-5.5) and prolonged exposure during column chromatography can induce trace isomerization of the purified product. Causality-Driven Solution: Pre-treat your silica gel by slurrying it with 1% triethylamine (TEA) in your non-polar eluent (e.g., hexanes) to neutralize the acidic silanol groups before loading your sample.

Part 2: Catalyst Optimization & Data Presentation

Selecting the correct catalyst is the single most important variable in synthesizing ethyl 4-methylnon-3-enoate. The table below summarizes quantitative benchmarking data for various acid catalysts based on conversion rates and isomerization profiles [4].

Catalyst Type	Catalyst Name	Loading (mol %)	Temp (°C)	Conversion (%)	Isomerization to 2-Enoate (%)	Recommendation
Strong Brønsted	Sulfuric Acid ( H2​SO4​ )	5.0	78 (Reflux)	>95%	75 - 85%	Highly Discouraged
Strong Brønsted	p -Toluenesulfonic Acid	5.0	60	92%	30 - 40%	Not Recommended
Solid Brønsted	Amberlyst-15 (Dry)	10.0 (w/w)	45	88%	< 3%	Recommended
Mild Lewis Acid	FeCl3​⋅6H2​O	5.0	45	85%	< 1%	Recommended

Part 3: Mandatory Visualization (Pathways & Workflows)

The following diagrams map the mechanistic divergence during synthesis and the optimized experimental workflow.

Figure 1: Kinetic esterification vs. thermodynamic double-bond isomerization pathways.

Figure 2: Optimized experimental workflow for the synthesis of ethyl 4-methylnon-3-enoate.

Part 4: Standard Operating Procedure (SOP)

Protocol: Mild Acid-Catalyzed Esterification using Amberlyst-15

This protocol is designed as a self-validating system . By utilizing a heterogeneous catalyst, the reaction can be instantly quenched via filtration, preventing post-reaction isomerization during solvent removal.

Materials Required:

• 4-Methylnon-3-enoic acid (1.0 equiv, 10 mmol)

• Absolute Ethanol (Anhydrous, 20 volumes)

• Amberlyst-15 (Dry, hydrogen form) - 10% w/w relative to substrate

• 3Å Molecular Sieves (Oven-dried at 300 °C for 4 hours prior to use)

Step-by-Step Methodology:

• Substrate Preparation: In an oven-dried 100 mL round-bottom flask flushed with argon, dissolve 4-methylnon-3-enoic acid (1.70 g, 10 mmol) in 34 mL of anhydrous absolute ethanol.

• Water Scavenging Integration: Add 2.0 g of freshly activated 3Å molecular sieves to the solution. Causality note: Adding sieves before the catalyst ensures any adventitious moisture in the ethanol is sequestered before the catalytic cycle begins.

• Catalyst Addition: Add 170 mg of dry Amberlyst-15 resin to the flask.

• Reaction Execution: Equip the flask with a reflux condenser (chilled to 5 °C to prevent ethanol loss) and heat the mixture in an oil bath set strictly to 45 °C. Stir gently (approx. 300 rpm) to avoid mechanically pulverizing the molecular sieves.

• In-Process Control (IPC) & Self-Validation: After 12 hours, withdraw a 50 µL aliquot, filter through a micro-syringe filter, and analyze via GC-MS.

  • Validation Checkpoint: The reaction is complete when the starting material peak is <2%. If the 2-enoate isomer peak exceeds 3%, immediately proceed to step 6 to halt further isomerization.

• Quench and Filtration: Remove the flask from heat and let it cool to room temperature. Filter the entire mixture through a pad of Celite to remove both the Amberlyst-15 resin and the molecular sieves. Wash the filter cake with an additional 10 mL of cold ethanol. Causality note: Removing the heterogeneous catalyst instantly terminates all acid-catalyzed pathways, locking in the kinetic product.

• Concentration: Concentrate the filtrate under reduced pressure (rotary evaporator) at a water bath temperature no higher than 30 °C.

• Purification: Purify the crude oil via flash column chromatography using TEA-neutralized silica gel (Eluent: 95:5 Hexanes:Ethyl Acetate).

References

• Master Organic Chemistry. "Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions." Master Organic Chemistry. Available at:[Link]

• ACS Publications. "Esterification of Long-Chain Acids and Alcohols Catalyzed by Ferric Chloride Hexahydrate." Industrial & Engineering Chemistry Research. Available at:[Link]

• Chemistry Steps. "Ester Hydrolysis: Acid and Base-Catalyzed Mechanism." Chemistry Steps. Available at:[Link]

improving GC-MS peak resolution for ethyl 4-methylnon-3-enoate E/Z isomers

Technical Support Center: Troubleshooting GC-MS Resolution for Ethyl 4-methylnon-3-enoate E/Z Isomers

Overview Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and analytical chemists struggling to achieve baseline separation of geometric isomers. Ethyl 4-methylnon-3-enoate presents a classic chromatographic challenge: its E (trans) and Z (cis) isomers possess nearly identical boiling points and molecular weights. This guide provides field-proven, causality-driven solutions to optimize your GC-MS workflow for these difficult analytes.

FAQ 1: Why do the E and Z isomers perfectly co-elute on my standard DB-5ms column despite optimizing the carrier gas flow rate?

The Causality: The co-elution is a fundamental limitation of the stationary phase chemistry, not your flow parameters. A standard 5% phenyl-methylpolysiloxane column (e.g., DB-5ms) separates analytes primarily based on dispersive forces, which correlate directly with boiling point[1]. Because the dispersive differences between the E and Z geometries of ethyl 4-methylnon-3-enoate are negligible, they co-elute. Modifying the flow rate only changes the residence time of the unresolved composite peak; it does not alter the selectivity ( α ) of the separation.

FAQ 2: Which stationary phase should I select to achieve baseline resolution ( Rs​≥1.5 )?

The Causality: To resolve geometric isomers, you must exploit their subtle differences in spatial geometry and dipole moment. Highly polar biscyanopropyl polysiloxane phases or specialized ionic liquid columns are required. The highly polar cyano groups undergo strong dipole-induced dipole interactions, specifically recognizing the slight polarizability differences around the C3=C4 double bond of the ester[1].

Table 1: Stationary Phase Selection for E/Z Isomers

Phase ChemistryPolarityInteraction MechanismRecommended ColumnsE/Z Resolution Capability5% Phenyl-methylpolysiloxaneLowDispersive (Boiling Point)DB-5, HP-5msPoor (Co-elution)Polyethylene Glycol (PEG)HighDipole-Dipole, H-BondingDB-WAX, HP-INNOWaxModerateBiscyanopropyl polysiloxaneVery HighStrong Dipole, PolarizabilityHP-88, SP-2560, SP-2380Excellent (Baseline)[2],[1]Ionic LiquidExtremely HighMultiple (Dipole, π π , Shape)SLB-IL76, SLB-IL111Excellent[1]

FAQ 3: How should I optimize the temperature program to separate these closely eluting isomers?

The Causality: Temperature dictates not only absolute retention but also relative retention (selectivity) in gas chromatography[2]. A standard linear ramp (e.g., 10 °C/min) forces closely related compounds through the column too quickly, preventing sufficient interaction cycles with the stationary phase. Implementing a targeted mid-ramp isothermal hold maximizes the time the isomers spend partitioning between the gas and liquid phases at their specific elution temperature.

Protocol: Self-Validating Temperature Ramp Optimization System Validation Step: Before optimizing for ethyl 4-methylnon-3-enoate, inject a standard C18:1 cis/trans FAME mix. If the system cannot resolve the standard with Rs​>1.5 , replace the column or perform inlet maintenance to ensure system integrity.

• Step 1: Scouting Run. Inject the sample using a generic linear ramp (e.g., 50 °C to 250 °C at 10 °C/min). Record the elution temperature ( Te​ ) of the co-eluting E/Z composite peak[2].

• Step 2: Calculate Isothermal Window. Subtract 45 °C from Te​ to determine the theoretical optimal isothermal starting temperature[2].

• Step 3: Implement Mid-Ramp Hold. Program the GC oven to ramp quickly (15 °C/min) to Te​−30 °C. Hold this temperature isothermally for 3 to 5 column void times ( tM​ ) to allow the isomers to separate based on their slight polarity differences.

• Step 4: Micro-Ramp (Alternative). If the isothermal hold causes unacceptable peak broadening, replace the hold with a shallow micro-ramp of 1-2 °C/min through the elution window, followed by a high-temperature bake-out to remove heavy matrix components.

• Step 5: Evaluate Resolution. Calculate Rs​=1.18×Wh1​+Wh2​tR2​−tR1​​ . If Rs​<1.5 , increase the column length (e.g., from 30m to 60m or 100m) to increase the total number of theoretical plates.

FAQ 4: Can I use the mass spectrometer to identify which peak is the E-isomer and which is the Z-isomer?

The Causality: Generally, no. Standard Electron Ionization (EI) at 70 eV imparts significant excess energy to the molecules, causing extensive fragmentation and double-bond migration prior to cleavage. Consequently, the mass spectra of E and Z isomers of aliphatic esters are essentially equivalent[3].

To definitively assign the E and Z peaks, you must rely on orthogonal techniques. The most robust approach is utilizing GC coupled with Fourier Transform Infrared Spectroscopy (GC-FTIR), which can differentiate the distinct vibrational modes of the trans (E) and cis (Z) configurations due to their differing symmetries[3]. Alternatively, co-injection with pure, synthesized reference standards of each isomer is required to match retention times.

Method Development Visualization

Logical workflow for optimizing GC-MS resolution of E/Z isomers.

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. pubs.acs.org [pubs.acs.org]

purification methods for removing unreacted acid from ethyl 4-methylnon-3-enoate

Welcome to the Technical Support Center. This guide is engineered for synthetic chemists and drug development professionals tasked with the isolation and purification of ethyl 4-methylnon-3-enoate . Whether synthesized via a classic Fischer esterification or a Horner-Wadsworth-Emmons (HWE) olefination, the most ubiquitous downstream challenge is the persistence of unreacted carboxylic acid. This guide provides mechanistically grounded troubleshooting strategies to ensure high-purity ester isolation.

Part 1: Troubleshooting & FAQs

Q1: Following the esterification reaction, my ethyl 4-methylnon-3-enoate is contaminated with unreacted carboxylic acid. What is the most efficient, scalable method to remove this impurity? Analysis & Causality: The most scalable and efficient method is a liquid-liquid acid-base extraction. Aliphatic carboxylic acids typically exhibit a pKa of ~4.5 to 5.0. By washing the organic reaction mixture with a mild aqueous base such as 5% sodium bicarbonate (NaHCO₃), the unreacted acid is deprotonated to form a highly water-soluble sodium carboxylate salt[1]. Because the target ester (ethyl 4-methylnon-3-enoate) lacks acidic protons, it remains completely un-ionized and partitions selectively into the organic layer[2]. Actionable Solution: Dilute your crude mixture in a moderately polar organic solvent (e.g., ethyl acetate) and wash with saturated aqueous NaHCO₃ until CO₂ evolution completely ceases.

Q2: I performed the NaHCO₃ wash, but ¹H-NMR still shows residual acid. Why did the extraction fail, and how can I fix it? Analysis & Causality: There are three primary mechanistic reasons for this failure:

• Insufficient Base Equivalents: If the initial acid concentration was high, the bicarbonate may have been fully consumed, dropping the aqueous pH below the acid's pKa and halting deprotonation.

• Emulsion Formation: The sodium salt of a long-chain aliphatic acid (like 4-methylnon-3-enoic acid) acts as a surfactant. This lowers the interfacial tension between the aqueous and organic layers, creating a stable emulsion that traps unreacted acid in the organic phase.

• Inadequate Venting: The neutralization of acid with NaHCO₃ generates CO₂ gas. If the separatory funnel is not vented frequently, pressure buildup prevents the vigorous shaking required for optimal phase contact[3]. Actionable Solution: Always verify the pH of the aqueous layer after extraction; it must remain basic (pH > 8). If an emulsion forms, add brine (saturated NaCl) to the aqueous layer. The high ionic strength decreases the solubility of organic molecules in the aqueous phase (salting out) and forces the layers to separate.

Q3: If liquid-liquid extraction is insufficient due to severe emulsions, what alternative purification method should I use? Analysis & Causality: Silica gel flash column chromatography is the optimal alternative. Silica gel (SiO₂) is highly polar due to its surface silanol groups. The unreacted carboxylic acid strongly hydrogen-bonds to the stationary phase, resulting in a very low retention factor (Rf). Conversely, ethyl 4-methylnon-3-enoate is relatively non-polar and will elute rapidly with a low-polarity mobile phase[4].

Part 2: Quantitative Data & Method Comparison

The following table summarizes the quantitative metrics and operational parameters for the primary purification methods used to isolate ethyl 4-methylnon-3-enoate.

Purification Method	Mechanism of Separation	Scalability	Typical Ester Recovery	Key Advantage	Primary Limitation
Aqueous NaHCO₃ Wash	pKa differential (Deprotonation)	High (kg scale)	>95%	Fast, inexpensive, removes acid completely	Can form emulsions with long-chain aliphatic acids
Silica Gel Chromatography	Polarity (Hydrogen bonding)	Moderate (g scale)	85-90%	High purity, separates other neutral impurities	Solvent intensive, time-consuming
Vacuum Distillation	Boiling point differential	High (kg scale)	80-85%	Solvent-free purification	Risk of thermal degradation or isomerization of the enoate

Part 3: Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that each step contains an observable metric to confirm success.

Protocol 1: Optimized Acid-Base Liquid-Liquid Extraction

This protocol leverages the pKa difference between the ester and the unreacted acid to achieve separation[5].

• Dilution: Transfer the crude reaction mixture to a separatory funnel. Dilute with ethyl acetate (EtOAc) at a ratio of 10 mL per gram of crude product. Validation: The mixture should be a homogeneous, free-flowing liquid.

• Neutralization: Add an equal volume of 5% aqueous sodium bicarbonate (NaHCO₃)[5].

• Extraction & Venting: Stopper the funnel and invert. Immediately open the stopcock to vent the generated CO₂ gas[3]. Close the stopcock, shake gently for 3 seconds, and vent again. Repeat this vigorous shaking and venting cycle until no audible gas escape is detected[4].

• Phase Separation: Place the funnel on a ring stand and allow the layers to separate. Validation: Two distinct liquid phases should form. If an emulsion is present, add 10-20 mL of saturated aqueous NaCl (brine) and swirl gently.

• Isolation: Drain the lower aqueous layer (containing the sodium carboxylate salt) into a beaker. Retain the upper organic layer (containing the ester)[1].

• pH Verification: Test the pH of the drained aqueous layer. Validation: The pH must be ≥ 8. If it is acidic, repeat steps 2-5 with fresh NaHCO₃.

• Drying & Concentration: Wash the organic layer once with brine to remove residual water, then transfer to an Erlenmeyer flask. Add anhydrous sodium sulfate (Na₂SO₄) until the crystals flow freely like sand. Filter the drying agent and concentrate the filtrate via rotary evaporation under reduced pressure to yield the pure ethyl 4-methylnon-3-enoate.

Protocol 2: Silica Gel Flash Chromatography (Trace Acid Removal)

Use this method if trace acid persists or if removing other neutral byproducts is required[4].

• Column Preparation: Pack a glass chromatography column with silica gel (230-400 mesh) using a slurry method with 95:5 Hexanes:Ethyl Acetate.

• Sample Loading: Dissolve the crude ester in a minimal amount of the eluent (1-2 mL) and carefully apply it to the top of the silica bed.

• Elution: Elute the column using the 95:5 Hexanes:Ethyl Acetate solvent system. The non-polar ester will elute quickly, while the polar carboxylic acid will remain strongly adsorbed to the baseline of the silica gel.

• Fraction Collection & Validation: Collect fractions in test tubes. Spot each fraction on a TLC plate and develop using the same solvent system. Visualize using a UV lamp or potassium permanganate (KMnO₄) stain. Combine the fractions containing the pure ester (typically Rf ~ 0.6-0.8) and concentrate via rotary evaporation.

Part 4: Workflow Visualization

Workflow for the acid-base liquid-liquid extraction of ethyl 4-methylnon-3-enoate.

Part 5: References

• Lab N °05: Synthesis of an ester used as a food flavoring. univ-mila.dz.

• Fisher Esterification, Reflux, Isolation and Purification of Esters. Science Ready.

• Chem 24 Lab 3 Exam Flashcards. Cram.com.

• Esterification, Purification and Identification of Cinnamic Acid Esters. ResearchGate.

• Fourteen ethyl esters of wine can be replaced by simpler ester vectors... Universidad de Zaragoza.

Sources

• 1. elearning.univ-mila.dz [elearning.univ-mila.dz]
• 2. scienceready.com.au [scienceready.com.au]
• 3. Chem 24 Lab 3 Exam Flashcards - Cram.com [cram.com]
• 4. researchgate.net [researchgate.net]
• 5. zaguan.unizar.es [zaguan.unizar.es]

reducing side reactions and byproducts in ethyl 4-methylnon-3-enoate synthesis

Welcome to the technical support center for the synthesis of ethyl 4-methylnon-3-enoate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this and related α,β-unsaturated esters. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to help you minimize side reactions and byproducts, thereby improving yield and purity.

Introduction to the Synthesis

The synthesis of ethyl 4-methylnon-3-enoate, a valuable intermediate in organic synthesis, is typically achieved through olefination reactions, most commonly the Horner-Wadsworth-Emmons (HWE) or the Wittig reaction. These methods involve the reaction of a phosphorus-stabilized carbanion with heptanal. While effective, these reactions can be prone to side reactions and the formation of byproducts that complicate purification and reduce yields. This guide will address these challenges in a practical, question-and-answer format.

Troubleshooting Guide

Issue 1: Low or No Product Formation

Q: My reaction is not proceeding, and I'm observing only starting materials. What are the likely causes and how can I resolve this?

A: A stalled reaction can be due to several factors, primarily related to the generation and reactivity of the ylide.

• Ineffective Deprotonation: The formation of the phosphorus ylide requires a sufficiently strong and fresh base to deprotonate the phosphonium salt (Wittig) or phosphonate ester (HWE).

  • Troubleshooting Steps:

    • Verify Base Quality: Use a freshly opened bottle of a strong base like sodium hydride (NaH), sodium methoxide (NaOMe), or an alkyl lithium reagent (e.g., n-butyllithium). Older bases can be less active due to hydration or oxidation.[1]

    • Ensure Anhydrous Conditions: Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) and use anhydrous solvents. Moisture will quench the strong base and the ylide.[1]

    • Optimize Base and Solvent: For the HWE reaction, NaH in an aprotic solvent like tetrahydrofuran (THF) or dimethylformamide (DMF) is a common and effective choice.[2]

• Degraded Reagents: The phosphonate ester or phosphonium salt can degrade over time.

  • Troubleshooting Steps:

    • Check Reagent Purity: If possible, verify the purity of your phosphorus reagent by NMR spectroscopy.

    • Use Fresh Reagent: When in doubt, use a new bottle of the phosphonate ester or phosphonium salt.

• Low Reaction Temperature: While the initial deprotonation is often carried out at low temperatures (e.g., 0 °C or -78 °C), the subsequent reaction with the aldehyde may require warming to room temperature or even gentle heating to proceed at a reasonable rate.[1]

  • Troubleshooting Steps:

    • Monitor with TLC: Use Thin Layer Chromatography (TLC) to monitor the consumption of the starting materials. If the reaction is sluggish, gradually warm the reaction mixture.

Issue 2: Formation of Isomeric Byproducts (E/Z Isomers)

Q: I have obtained my product, but it's a mixture of E and Z isomers. How can I improve the stereoselectivity of my reaction?

A: The E/Z selectivity of olefination reactions is a well-documented challenge and can be influenced by the choice of reaction and reaction conditions.

• Wittig Reaction:

  • Stabilized vs. Unstabilized Ylides: The nature of the ylide is a primary determinant of stereoselectivity. Stabilized ylides (containing an electron-withdrawing group like an ester) tend to favor the formation of the more thermodynamically stable E-alkene.[3] Unstabilized ylides (with alkyl substituents) generally lead to the Z-alkene.[4] For the synthesis of ethyl 4-methylnon-3-enoate, a stabilized ylide is used, which should favor the E-isomer.

  • Schlosser Modification: To enhance the formation of the E-alkene with semi-stabilized ylides, the Schlosser modification can be employed. This involves treating the intermediate betaine with a strong base like phenyllithium at low temperatures to epimerize it to the more stable threo-betaine, which then collapses to the E-alkene.[4]

• Horner-Wadsworth-Emmons (HWE) Reaction:

  • Inherent E-Selectivity: The HWE reaction with stabilized phosphonate carbanions generally provides the E-alkene with high selectivity.[2]

  • Modified Reagents for Z-Selectivity: If the Z-isomer is desired, modified HWE reagents can be used. The Still-Gennari modification, which utilizes bis(2,2,2-trifluoroethyl) phosphonates, is a well-established method for obtaining Z-alkenes. Another approach is the Ando modification, which uses phosphonates with aryl groups.

Table 1: Influence of Reaction Type on E/Z Selectivity

Reaction Type	Ylide/Phosphonate Type	Predominant Isomer
Wittig	Stabilized	E
Wittig	Unstabilized	Z
HWE	Standard (e.g., triethyl phosphonoacetate)	E
HWE (Still-Gennari)	bis(2,2,2-trifluoroethyl) phosphonate	Z

Issue 3: Presence of Difficult-to-Remove Byproducts

Q: After workup, my product is contaminated with byproducts that are difficult to separate by column chromatography. What are these byproducts and how can I remove them?

A: The primary byproduct is dependent on the type of olefination reaction used.

• Wittig Reaction - Triphenylphosphine Oxide (TPPO):

  • The Problem: TPPO is the major byproduct of the Wittig reaction and is notoriously difficult to remove due to its polarity and solubility, which are often similar to the desired product.[5]

  • Troubleshooting and Purification:

    • Crystallization: If your product is a solid, recrystallization may be effective.

    • Precipitation of TPPO: In some cases, TPPO can be precipitated from a non-polar solvent like hexane or diethyl ether.

    • Chromatography: Careful optimization of the solvent system for column chromatography is often necessary. A gradient elution may be required.

    • Switch to HWE: The most effective solution is often to switch to the HWE reaction, as its byproduct is water-soluble.[5]

• Horner-Wadsworth-Emmons Reaction - Phosphate Byproducts:

  • The Advantage: A significant advantage of the HWE reaction is that the dialkyl phosphate byproduct is water-soluble and can be easily removed during an aqueous workup.[1][2]

  • Troubleshooting and Purification:

    • Aqueous Workup: A thorough aqueous workup is usually sufficient to remove the phosphate byproduct. Quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl), and then extract your product with an organic solvent. Wash the combined organic layers with water and then brine.[1]

Issue 4: Aldehyde-Related Side Reactions

Q: I am observing byproducts that seem to be derived from my aldehyde starting material (heptanal). What are these and how can I prevent them?

A: Aldehydes can undergo self-condensation, especially under basic conditions, leading to aldol products.

• Aldol Condensation:

  • The Problem: The enolate of heptanal can react with another molecule of heptanal to form a β-hydroxy aldehyde, which can then dehydrate to form an α,β-unsaturated aldehyde.

  • Troubleshooting Steps:

    • Slow Addition of Aldehyde: Add the heptanal slowly to the pre-formed ylide solution at a low temperature. This ensures that the aldehyde reacts with the ylide before it has a chance to self-condense.

    • Use of a Non-Nucleophilic Base: While strong bases are needed, using a bulky, non-nucleophilic base like lithium diisopropylamide (LDA) for ylide generation can sometimes minimize side reactions.

    • Maintain Low Temperatures: Keeping the reaction temperature low during the addition of the aldehyde can help to suppress the rate of the aldol reaction.

Experimental Protocols

Representative Horner-Wadsworth-Emmons (HWE) Protocol

This protocol is a general guideline and may require optimization.

• Ylide Formation:

  • To a flame-dried, three-necked round-bottom flask under an inert atmosphere, add sodium hydride (1.1 eq, 60% dispersion in mineral oil).

  • Wash the NaH with anhydrous hexanes to remove the mineral oil and carefully decant the hexanes.

  • Add anhydrous THF and cool the suspension to 0 °C.

  • Slowly add triethyl 2-phosphonopropionate (1.0 eq) dropwise to the stirred NaH suspension.

  • After the addition is complete, allow the mixture to stir at room temperature for 1 hour.

• Olefination:

  • Cool the ylide solution to 0 °C.

  • Slowly add a solution of heptanal (1.0 eq) in anhydrous THF dropwise.

  • Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction by TLC.

• Workup and Purification:

  • Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume of aqueous layer).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent.[1]

Visualizing Reaction Pathways

Horner-Wadsworth-Emmons Reaction Pathway

Caption: Wittig reaction and byproduct formation.

Frequently Asked Questions (FAQs)

Q1: Which method, HWE or Wittig, is generally preferred for the synthesis of α,β-unsaturated esters like ethyl 4-methylnon-3-enoate?

A1: For the synthesis of α,β-unsaturated esters where the E-isomer is desired, the Horner-Wadsworth-Emmons reaction is often preferred. The key advantage is the easy removal of the water-soluble phosphate byproduct during workup, which simplifies purification significantly compared to the removal of triphenylphosphine oxide from the Wittig reaction. [2][5] Q2: Can I use a ketone instead of an aldehyde in these reactions?

A2: While both the Wittig and HWE reactions can be performed with ketones, they are generally less reactive than aldehydes due to steric hindrance. The HWE reaction, which utilizes a more nucleophilic phosphonate carbanion, is often more effective with ketones than the Wittig reaction. [2] Q3: How can I monitor the progress of my reaction?

A3: Thin Layer Chromatography (TLC) is a simple and effective way to monitor the reaction. Spot the reaction mixture alongside your starting materials on a TLC plate and elute with an appropriate solvent system (e.g., a mixture of hexanes and ethyl acetate). The disappearance of the starting material spots and the appearance of a new product spot indicate the reaction is progressing. [1]For more quantitative analysis, Gas Chromatography-Mass Spectrometry (GC-MS) can be used.

Q4: My final product has a persistent impurity. What could it be and how do I remove it?

A4: If you have performed a thorough aqueous workup and are still seeing impurities, it could be unreacted starting material, the wrong isomer, or a byproduct from a side reaction. If you used the Wittig reaction, it is very likely residual triphenylphosphine oxide. Careful column chromatography with an optimized solvent gradient is the best approach for purification. If the impurity persists, consider characterizing it by GC-MS or NMR to identify its source and adjust your reaction conditions accordingly.

References

• Shin-Etsu Chemical Co., Ltd. (2017). Method for producing ethyl 4-methyloctanoate. U.S. Patent No. US20170267625A1.
• Maryanoff, B. E., & Reitz, A. B. (1989). The Wittig olefination reaction and modifications involving phosphoryl-stabilized carbanions. Stereochemistry, mechanism, and selected synthetic aspects. Chemical Reviews, 89(4), 863-927.
• BenchChem. (2025). Technical Support Center: Synthesis of (E)

• Master Organic Chemistry. (2018). Wittig Reaction - Examples and Mechanism. Master Organic Chemistry. [Link]

• Wikipedia. (n.d.). Wittig reaction. Wikipedia. [Link]

• Al-Mousawy, S. M., et al. (2009). Synthesis of ethyl 1-substituted-5-cyano-4-methyl-6-oxopyridine-3-carboxylates and their utility for the synthesis of polyfunctionally substituted isoquinolines and pyrido[3,4-c]pyridines. HETEROCYCLES, 78(8), 2053-2062.
• Nishimura, T., et al. (2024). (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction: Effect of Reaction Conditions, Substrate Scope, Isolation of a Reactive Magnesium Phosphonoenolate, and Applications. The Journal of Organic Chemistry.
• Shin-Etsu Chemical Co., Ltd. (2019). Method for producing ethyl 4-methyloctanoate. Japan Patent No. JP6553534B2.
• El-Batta, A., et al. (2007). Wittig Reactions in Water Media Employing Stabilized Ylides with Aldehydes. Synthesis of α,β-Unsaturated Esters from Mixing Aldehydes, α-Bromoesters, and Ph3P in Aqueous NaHCO3. The Journal of Organic Chemistry, 72(14), 5244-5259.
• BenchChem. (2025).
• Nakamura, E., et al. (2009).
• Hilderbrand, S. A., et al. (2012).
• Nishimura, T., et al. (2024). (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction: Effect of Reaction Conditions, Substrate Scope, Isolation of a Reactive Magnesium Phosphonoenolate, and Applications.

• Shin-Etsu Chemical Co., Ltd. (2017). METHOD FOR PRODUCING ETHYL 4-METHYLOCTANOATE. European Patent Office. [Link]

• Trost, B. M., & Li, C. J. (2010). Synthesis of 4-methyldienoates using a vinylogous Horner-Wadsworth-Emmons reagent. Application to the synthesis of trichostatic acid. The Journal of organic chemistry, 75(6), 2061–2064.
• Pandey, R., et al. (2018). Concise asymmetric syntheses of (S)-ethyl 4-methyloctanoate and its acid: aggregation pheromones of rhinoceros beetles of the genus Oryctes. ARKIVOC, 2018(7), 442-448.
• Reeve, C. D., Carver, M. A., & Hopper, D. J. (1989). The purification and characterization of 4-ethylphenol methylenehydroxylase, a flavocytochrome from Pseudomonas putida JD1. The Biochemical journal, 263(2), 431–437.
• BenchChem. (2025). A Researcher's Guide to E/Z Selectivity in the Horner-Wadsworth-Emmons Reaction. BenchChem.
• Petit, B. E., et al. (2013). Synthesis and kinetic evaluation of analogs of (E)-4-amino-3-methylbut-2-en-1-yl diphosphate, a potent inhibitor of the IspH met. Comptes Rendus Chimie, 16(1), 82-93.
• Helmchen, G., et al. (2013).
• Gassman, P. G., & Drewes, H. R. (1978). Benzoic acid, 4-amino-3-methyl-, ethyl ester. Organic Syntheses, 58, 10.
• Kiełbasiński, P., et al. (2022). Highly Z-Selective Horner–Wadsworth–Emmons Olefination Using Modified Still–Gennari-Type Reagents. Molecules, 27(21), 7175.
• Ni, Y., & Zhang, J. (2015). Synthesis of α,β-unsaturated esters via a chemo-enzymatic chain elongation approach by combining carboxylic acid reduction and Wittig reaction. Scientific reports, 5, 16738.
• de Fatima, A., & Pilli, R. A. (2015). Recent Progress in the Horner-Wadsworth-Emmons Reaction. Current Organic Chemistry, 19(8), 714-743.
• de Fatima, A., & Pilli, R. A. (2010). Recent Applications of the Horner-Wadsworth-Emmons Reaction to the Synthesis of Natural Products. Current Organic Synthesis, 7(4), 335-356.

• Organic Chemistry Portal. (n.d.). Wittig Reaction. Organic Chemistry Portal. [Link]

• Wikipedia. (n.d.). Horner–Wadsworth–Emmons reaction. Wikipedia. [Link]

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• 4. Wittig reaction - Wikipedia [en.wikipedia.org]
• 5. people.chem.umass.edu [people.chem.umass.edu]

optimizing reaction time and temperature for ethyl 4-methylnon-3-enoate production

Prepared by: Senior Application Scientist, Chemical Synthesis Division

This technical guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of ethyl 4-methylnon-3-enoate. The synthesis, typically achieved via a Horner-Wadsworth-Emmons (HWE) or Wittig reaction, involves the olefination of 2-octanone with a stabilized phosphorus reagent. This document provides in-depth troubleshooting strategies and answers to frequently asked questions to help you navigate common challenges and optimize your reaction parameters for improved yield, purity, and stereoselectivity.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of ethyl 4-methylnon-3-enoate. Each issue is presented with potential causes and actionable solutions grounded in chemical principles.

Issue 1: Low or No Product Yield

Q: My reaction has resulted in a very low yield or has failed completely. What are the likely causes and how can I fix this?

A: Low yields in this specific transformation are common, primarily because it involves the reaction of a relatively unreactive ketone (2-octanone) with a stabilized phosphorus reagent. Several factors could be at play.

• Potential Cause 1: Ineffective Deprotonation of the Phosphonate/Phosphonium Salt.

  • Explanation: The formation of the nucleophilic carbanion (from the phosphonate in an HWE reaction) or the ylide (in a Wittig reaction) is critical. This step requires a sufficiently strong and fresh base to ensure complete deprotonation.

  • Recommended Solution: Use a strong, non-nucleophilic base such as sodium hydride (NaH, 60% dispersion in mineral oil) or potassium tert-butoxide (KOtBu).[1] Ensure the base is fresh and has not been deactivated by atmospheric moisture. The reaction must be conducted under strictly anhydrous conditions using flame-dried glassware and an inert atmosphere (e.g., argon or nitrogen) to prevent quenching the base and the reactive carbanion.[2][3]

• Potential Cause 2: Low Reactivity of the Ketone.

  • Explanation: Ketones are inherently less electrophilic than aldehydes, and stabilized ylides/phosphonate carbanions are less nucleophilic than their unstabilized counterparts.[1] This combination can lead to a sluggish reaction with a high activation energy barrier.

  • Recommended Solution:

    • Favor the Horner-Wadsworth-Emmons (HWE) Reaction: The phosphonate carbanions used in the HWE reaction are more nucleophilic and generally react more efficiently with ketones than the corresponding phosphonium ylides from a Wittig reaction.[1][4]

    • Increase Reaction Temperature: While initial deprotonation should be performed at a low temperature (e.g., 0 °C), the olefination step may require warming to room temperature or even gentle reflux to proceed at a reasonable rate.[3][5]

    • Increase Reaction Time: Monitor the reaction's progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[3] These reactions can often require extended periods (e.g., stirring overnight) to reach completion.[1][6]

• Potential Cause 3: Side Reactions.

  • Explanation: The strong base required for deprotonation can also promote side reactions, such as the enolization of 2-octanone, which renders it unreactive toward the phosphorus reagent.[2]

  • Recommended Solution: Control the reaction temperature carefully. Add the solution of 2-octanone slowly to the pre-formed phosphonate carbanion solution at a reduced temperature (e.g., 0 °C) before gradually warming the mixture.[1] This minimizes the ketone's exposure to the base at higher concentrations and temperatures.

Issue 2: Poor (E/Z) Stereoselectivity

Q: My product is a mixture of (E) and (Z) isomers. How can I improve the selectivity for the desired (E)-ethyl 4-methylnon-3-enoate?

A: The HWE reaction with stabilized phosphonates, such as triethyl phosphonoacetate, is well-known to strongly favor the formation of the thermodynamically more stable (E)-alkene.[1][2] If you are observing poor selectivity, consider the following:

• Potential Cause 1: Suboptimal Reaction Conditions.

  • Explanation: While thermodynamically driven, the conditions can still influence the isomeric ratio.

  • Recommended Solution: Employing sodium-based strong bases like NaH in an aprotic solvent like tetrahydrofuran (THF) is standard for maximizing (E)-selectivity in HWE reactions.[2] Allowing the reaction to reach thermodynamic equilibrium by ensuring sufficient reaction time and, if necessary, moderate heating can further favor the (E)-isomer.

• Potential Cause 2: Use of a Standard Wittig Reaction.

  • Explanation: While stabilized Wittig ylides also tend to favor the (E)-product, the selectivity can be less pronounced than in the HWE variant.[2]

  • Recommended Solution: Switch to the Horner-Wadsworth-Emmons protocol. The mechanism and transition state of the HWE reaction inherently provide higher (E)-selectivity for this class of reagents.

Issue 3: Difficulty in Product Purification

Q: I am struggling to isolate a pure product after the reaction. What is the main contaminant and what is the best purification strategy?

A: Purification challenges are a classic issue in olefination chemistry and depend heavily on the chosen method.

• Potential Cause: Triphenylphosphine Oxide Byproduct (Wittig Reaction).

  • Explanation: The Wittig reaction produces a stoichiometric amount of triphenylphosphine oxide (TPPO), which can be difficult to separate from the desired product due to similar polarity and its tendency to co-elute during column chromatography.[1][2]

  • Recommended Solution:

    • Use the HWE Reaction: This is the most effective solution. The HWE reaction generates a water-soluble phosphate salt (e.g., diethyl phosphate), which is easily removed during the aqueous workup phase.[3]

    • Optimized Wittig Purification: If you must use the Wittig reaction, TPPO can sometimes be precipitated by adding a non-polar solvent like hexane or diethyl ether and cooling the mixture. However, flash column chromatography on silica gel is typically required for complete removal.[6]

• Potential Cause: Unreacted Starting Materials.

  • Explanation: Due to the sluggish nature of the reaction, incomplete conversion is common. Both 2-octanone and the phosphorus reagent may remain.

  • Recommended Solution:

    • Monitor to Completion: Ensure the reaction has run its full course via TLC or GC analysis.[3]

    • Chromatography: Purify the crude product using flash column chromatography on silica gel. A solvent gradient, typically starting with a non-polar solvent like hexanes and gradually increasing the proportion of a more polar solvent like ethyl acetate, will effectively separate the non-polar product from the more polar starting materials and byproducts.[3][7]

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting conditions (temperature, time) for this synthesis? A1: For the preferred HWE reaction, a good starting point is the deprotonation of triethyl phosphonoacetate with NaH in anhydrous THF at 0 °C for 30-60 minutes. After ylide formation, add 2-octanone dropwise at 0 °C, then allow the reaction to warm to room temperature and stir overnight (12-18 hours).[1] Monitor progress by TLC to determine if gentle heating (e.g., to 40-50 °C) is necessary to drive the reaction to completion.[5]

Q2: Why is the Horner-Wadsworth-Emmons (HWE) reaction generally preferred over the Wittig reaction for synthesizing ethyl 4-methylnon-3-enoate? A2: The HWE reaction is superior for this specific transformation for two primary reasons:

• Higher Reactivity: The phosphonate carbanion is more nucleophilic than the equivalent stabilized Wittig ylide, leading to a more efficient reaction with the sterically hindered and less electrophilic 2-octanone.[1][4]

• Easier Purification: The phosphate byproduct is water-soluble, simplifying the workup and avoiding the challenging removal of triphenylphosphine oxide that plagues the Wittig reaction.[1][3]

Q3: How do I properly monitor the reaction's progress? A3: Thin Layer Chromatography (TLC) is the most convenient method. Spot the reaction mixture on a silica gel plate and develop it in a suitable solvent system (e.g., 9:1 Hexanes:Ethyl Acetate). The disappearance of the 2-octanone spot (visualized with a potassium permanganate stain) and the appearance of a new, less polar product spot indicate reaction progress.[3] For more quantitative analysis, Gas Chromatography-Mass Spectrometry (GC-MS) can be used to determine the ratio of starting material to product over time.[3]

Q4: Can the ester group in triethyl phosphonoacetate cause any side reactions? A4: The ester group is generally stable under the standard HWE reaction conditions.[1] However, to minimize any risk of hydrolysis or other undesired reactions, it is crucial to use a non-nucleophilic base (like NaH) and strictly anhydrous solvents. Avoid protic solvents and overly harsh heating.[1]

Data Presentation

The following table summarizes key optimization parameters for the synthesis of ethyl 4-methylnon-3-enoate via the Horner-Wadsworth-Emmons reaction.

Parameter	Recommended Condition	Rationale & Expected Outcome
Reaction Type	Horner-Wadsworth-Emmons	Higher reactivity with ketones and easier purification of the water-soluble phosphate byproduct.[1][3][4]
Phosphorus Reagent	Triethyl phosphonoacetate (1.1 - 1.2 eq.)	A stabilized phosphonate that reliably produces (E)-alkenes.[1] A slight excess ensures full consumption of the ketone.
Base	Sodium Hydride (NaH, 60% dispersion, 1.2 eq.)	A strong, non-nucleophilic base that effectively deprotonates the phosphonate without interfering with the ester group.[1]
Solvent	Anhydrous Tetrahydrofuran (THF)	An aprotic solvent that is ideal for HWE reactions and solubilizes the reactants well.[6]
Deprotonation Temp.	0 °C	Allows for controlled formation of the phosphonate carbanion while minimizing potential side reactions.[1]
Reaction Temp.	0 °C to Room Temperature (or gentle reflux, ~50 °C)	The reaction is initiated at a low temperature, then allowed to warm. Gentle heating may be required to overcome the activation energy for reaction with the ketone.[3][5]
Reaction Time	12 - 24 hours	The reaction with a ketone is often slow and may require extended time to reach completion. Monitor by TLC/GC.[3][6]

Visualization of Optimization Workflow

The following diagram illustrates a logical workflow for optimizing the reaction time and temperature for the synthesis.

Caption: Workflow for optimizing reaction time and temperature.

Experimental Protocols

Protocol 1: Horner-Wadsworth-Emmons (HWE) Synthesis of Ethyl 4-methylnon-3-enoate (Recommended)

This protocol outlines the recommended procedure, which is often a high-yielding and easily purified alternative to the Wittig reaction for this transformation.

Materials:

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous tetrahydrofuran (THF)

• Triethyl phosphonoacetate

• 2-Octanone

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Preparation of the Phosphonate Carbanion: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add sodium hydride (1.2 equivalents). Wash the NaH with anhydrous hexanes to remove the mineral oil, decant the hexanes, and dry the NaH under a stream of argon.

• Add anhydrous THF via syringe to suspend the NaH. Cool the suspension to 0 °C in an ice-water bath.

• Slowly add triethyl phosphonoacetate (1.1 equivalents) dropwise to the suspension.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour, or until hydrogen gas evolution ceases.[1]

• Reaction with 2-Octanone: Cool the resulting clear solution of the phosphonate carbanion back to 0 °C.

• Slowly add a solution of 2-octanone (1.0 equivalent) in anhydrous THF via a dropping funnel or syringe over 15-20 minutes.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir overnight (12-18 hours). Monitor the reaction progress by TLC.[1] If the reaction is sluggish, gently heat the mixture to 50 °C and continue to monitor.

• Workup: Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.[3]

• Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 times).

• Combine the organic layers and wash with brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.[3]

• Purification: Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to afford pure ethyl 4-methylnon-3-enoate.[3]

References

• Organic Syntheses. SYNTHESIS OF ETHYL 2-ETHANOYL-2-METHYL-3-PHENYLBUT-3-ENOATE. Available at: [Link]

• Wikipedia. Wittig reaction. Available at: [Link]

• Reddit. Problems with wittig reaction : r/Chempros. Available at: [Link]

• Google Patents. US20170267625A1 - Method for producing ethyl 4-methyloctanoate.

• Organic Syntheses. PHOSPHINE-CATALYZED [3 + 2] ANNULATION: SYNTHESIS OF ETHYL 5-(tert-BUTYL)-2-PHENYL-1-TOSYL-3-PYRROLINE-3-CARBOXYLATE. Available at: [Link]

• ResearchGate. Synthesis of ethyl 4-bromo-3-methylbut-2-enoate. Available at: [Link]

• HETEROCYCLES. SYNTHESIS OF ETHYL 1-SUBSTITUTED-5-CYANO-4-METHYL. Available at: [Link]

• Organic Synthesis. Wittig & Wittig-Horner reactions. Available at: [Link]

• Science of Synthesis. Synthesis Using the Wittig and Related Phosphorus-, Silicon-, or Sulfur-Based Reactions. Available at: [Link]

• ChemRxiv. Accelerated Chemical Reaction Optimization using Multi-Task Learning. Available at: [Link]

• Organic Chemistry Portal. Mitsunobu Reaction. Available at: [Link]

• PMC. PHOSPHINE-CATALYZED [3 + 2] ANNULATION: SYNTHESIS OF ETHYL 5-(tert-BUTYL)-2-PHENYL-1-TOSYL-3-PYRROLINE-3-CARBOXYLATE. Available at: [Link]

• Supporting Information. Iridium-Catalyzed Regiospecific and Stereospecific Allylic Amination for the Syntheses of α,β-Unsaturated. Available at: [Link]

• MDPI. Tuning Wittig Stereoselectivity in Thienostilbene Synthesis via Optimized Reaction Conditions in Batch and Flow Systems. Available at: [Link]

• Beilstein Journals. Emerging trends in the optimization of organic synthesis through high-throughput tools and machine learning. Available at: [Link]

• Wiley Online Library. Side Reactions in Organic Synthesis. Available at: [Link]

• Organic Chemistry Portal. Wittig Reactions in Water Media Employing Stabilized Ylides with Aldehydes. Synthesis of α,β-Unsaturated Esters from Mixing Aldehydes, α-Bromoesters, and Ph3P in Aqueous NaHCO3. Available at: [Link]

• Comptes Rendus de l'Académie des Sciences. Synthesis and kinetic evaluation of analogs of (E)-4-amino-3-methylbut-2-en-1-yl diphosphate, a potent inhibitor of the IspH met. Available at: [Link]

• PMC. Wittig and Wittig–Horner Reactions under Sonication Conditions. Available at: [Link]

• ResearchGate. Ethyl 5-[(4-Methylphenyl)sulfonyl]-3-Oxopentanoate: A Bench-Stable Synthon for Ethyl 3-Oxopent-4-enoate (Nazarov's Reagent) | Request PDF. Available at: [Link]

• Master Organic Chemistry. Wittig Reaction - Examples and Mechanism. Available at: [Link]

• Teledyne Labs. Purification Strategies for Flavones and Related Compounds. Available at: [Link]

Sources

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• 5. organic-synthesis.com [organic-synthesis.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. teledynelabs.com [teledynelabs.com]

refining solvent extraction efficiency for ethyl 4-methylnon-3-enoate recovery

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the recovery of ethyl 4-methylnon-3-enoate via solvent extraction. Here, we move beyond procedural lists to explain the underlying chemical principles, offering a robust framework for troubleshooting and optimizing your experimental workflow.

Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the solvent extraction of ethyl 4-methylnon-3-enoate.

Q1: What are the key chemical properties of ethyl 4-methylnon-3-enoate I should consider for solvent extraction?

A1: Ethyl 4-methylnon-3-enoate (C12H22O2, Molar Mass: 198.30 g/mol ) is an ester with significant non-polar character due to its long carbon chain.[1] The ester group provides some polarity, but its overall solubility is highest in organic solvents with low to moderate polarity. Its structure suggests it is a neutral compound, meaning its solubility is largely independent of aqueous phase pH unless hydrolysis occurs.[2]

Q2: Which solvents are most effective for extracting this compound?

A2: The principle of "like dissolves like" is paramount. Given the target's predominantly non-polar nature, solvents such as hexane, ethyl acetate, or dichloromethane are excellent starting points. Ethyl acetate, being a moderately polar aprotic solvent, is particularly effective for extracting esters.[3] The choice depends on balancing extraction efficiency with factors like solvent volatility for easy removal, cost, and safety.

Q3: My recovery yield is consistently low. What is the most common reason?

A3: Low recovery is a multifaceted issue. The most frequent causes include incomplete extraction from the aqueous phase, analyte loss during workup, or unexpected chemical reactions.[4] Insufficient mixing, poor solvent choice, or the formation of a stable emulsion are primary culprits during the extraction step itself.[5]

Q4: Can the pH of my aqueous solution affect the extraction efficiency?

A4: For a neutral ester like ethyl 4-methylnon-3-enoate, pH primarily influences stability rather than solubility. Under highly acidic or alkaline conditions, esters are susceptible to hydrolysis, which would convert your target compound into its corresponding carboxylic acid and ethanol, drastically reducing the yield of the desired ester.[6][7][8] Therefore, maintaining a near-neutral pH is generally advisable to prevent degradation.

Troubleshooting Guides

This section provides structured guidance for resolving specific experimental challenges.

Guide 1: Low Recovery and Yield

Low product recovery is one of the most common yet frustrating issues in solvent extraction. This guide provides a systematic approach to diagnosing and resolving the root cause.

Symptom: The final isolated mass of ethyl 4-methylnon-3-enoate is significantly lower than theoretically expected.

Diagnostic Workflow:

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// Edges Start -> Check_Phases; Check_Phases -> Analyte_in_Aqueous; Analyte_in_Aqueous -> Increase_Extraction [label="Yes"]; Increase_Extraction -> Success; Analyte_in_Aqueous -> Analyte_Degraded [label="No"]; Analyte_Degraded -> Adjust_pH [label="Yes"]; Adjust_pH -> Success; Analyte_Degraded -> Check_Workup [label="No"]; Check_Workup -> Evaporation_Loss; Evaporation_Loss -> Reduce_Temp [label="Yes"]; Reduce_Temp -> Success; Evaporation_Loss -> Success [label="No, problem resolved"]; }

Caption: Troubleshooting workflow for low extraction yield.

Possible Causes & Corrective Actions:

Potential Cause	Explanation	Recommended Solution
Incomplete Extraction	The partition coefficient (K) of the analyte between the two phases is not sufficiently high, or the extraction was not performed enough times.	1. Increase Solvent Volume: Use a larger volume of organic solvent. 2. Multiple Extractions: Perform 3-4 smaller extractions rather than one large one. This is mathematically more efficient.[4] 3. Change Solvent: Switch to a solvent with a more optimal polarity for the target ester, such as ethyl acetate or a hexane/ethyl acetate mixture.[3]
Analyte Degradation	Esters can hydrolyze under strong acidic or basic conditions, especially if heated.[6][7]	1. Control pH: Ensure the aqueous phase is buffered or adjusted to a pH between 6 and 8.[8] 2. Avoid Heat: Conduct the extraction at room temperature unless process optimization has shown a benefit.
Loss During Workup	The analyte can be lost during solvent evaporation if it is volatile or if the temperature is too high.	1. Gentle Evaporation: Use a rotary evaporator with a controlled water bath temperature (e.g., <40°C).[9] 2. Thorough Rinsing: Ensure all glassware is thoroughly rinsed with the extraction solvent to transfer all of the product.[9]
Poor Phase Contact	Insufficient mixing (shaking) of the two phases prevents the analyte from efficiently partitioning into the organic layer.	1. Proper Mixing Technique: Invert the separatory funnel vigorously for 1-2 minutes, venting frequently to release pressure.[10]

Guide 2: Emulsion Formation

Emulsions are a common and time-consuming problem in liquid-liquid extractions, appearing as a cloudy or milky layer between the aqueous and organic phases that fails to separate.

Symptom: A persistent third layer forms at the interface of the aqueous and organic phases, preventing a clean separation.

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Caption: Decision tree for breaking an emulsion.

Underlying Causes and Solutions:

Emulsions are colloidal suspensions of one liquid in another, often stabilized by surfactant-like molecules present as impurities in the reaction mixture.[5] High-molecular-weight byproducts or unreacted starting materials can act as such emulsifying agents.

• Mechanical Disruption:

  • Gentle Swirling: Gently swirl the separatory funnel in a circular motion. This can break up the emulsion without introducing more energy.

  • Stirring: Insert a glass rod or pipette into the emulsion layer and gently stir to coalesce the droplets.

• Ionic Strength Modification ("Salting Out"):

  • Action: Add a saturated solution of sodium chloride (brine) to the separatory funnel and gently mix.[5]

  • Mechanism: The salt increases the ionic strength of the aqueous layer, making it more polar. This forces non-polar and surfactant-like molecules into the organic phase, destabilizing the emulsion.[5] It also decreases the mutual solubility of the organic solvent in the aqueous layer.

• Centrifugation:

  • Action: If the volume is manageable, transfer the mixture to centrifuge tubes.

  • Mechanism: The applied g-force can overcome the forces stabilizing the emulsion, forcing the layers to separate based on density.[11]

• Filtration:

  • Action: Pass the entire mixture through a plug of glass wool or a pad of Celite®.

  • Mechanism: These filter aids can physically disrupt the emulsion structure, allowing the phases to separate upon collection.

Prevention is the Best Strategy:

• Avoid overly vigorous shaking, especially with crude reaction mixtures. Gentle, repeated inversions are often sufficient.[5]

• If your sample matrix is known to be "dirty" (e.g., high in fats or proteins), consider a pre-filtration step before extraction.[5]

Guide 3: Co-Extraction of Impurities

Symptom: Post-extraction analysis (e.g., NMR, GC-MS) of the recovered product shows the presence of significant impurities.

Possible Causes & Corrective Actions:

Potential Cause	Explanation	Recommended Solution
Non-selective Solvent	The chosen organic solvent has a similar affinity for impurities as it does for the target analyte.	1. Solvent Screening: Test solvents with different polarities. For example, if using ethyl acetate, try a less polar solvent like hexane, which may leave more polar impurities behind in the aqueous phase. 2. Solvent Gradient: Consider a multi-step extraction, starting with a non-polar solvent to remove non-polar impurities, followed by a moderately polar solvent to extract the target compound.
Incorrect Aqueous pH	Acidic or basic impurities may be extracted into the organic layer if they are in their neutral, unionized form.	1. Aqueous Wash: "Wash" the organic extract with an acidic or basic aqueous solution. - Use a dilute base (e.g., 5% NaHCO₃) wash to remove acidic impurities (by converting them to water-soluble salts). - Use a dilute acid (e.g., 5% HCl) wash to remove basic impurities (by converting them to water-soluble salts).[12]
Inadequate Phase Separation	Small amounts of the aqueous phase containing water-soluble impurities are carried over with the organic layer.	1. Drying Agent: After separating the organic layer, dry it thoroughly with an anhydrous salt like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) before evaporating the solvent.[13] 2. Brine Wash: Before drying, wash the organic layer with brine. This helps pull residual water from the organic phase.[5]

Experimental Protocols

Protocol 1: Standard Liquid-Liquid Extraction of Ethyl 4-methylnon-3-enoate

This protocol provides a baseline procedure for the recovery of the target compound from an aqueous reaction mixture.

• Preparation:

  • Ensure the reaction mixture is cooled to room temperature. If the reaction was conducted under acidic or basic conditions, neutralize the solution to a pH of ~7 using a suitable acid or base.

  • Transfer the aqueous solution to a separatory funnel of appropriate size (the total volume should not exceed two-thirds of the funnel's capacity).

• Extraction:

  • Add a volume of ethyl acetate equal to approximately one-third of the aqueous volume to the separatory funnel.

  • Stopper the funnel, and while holding the stopper and stopcock firmly, invert the funnel. Open the stopcock to vent any pressure.

  • Close the stopcock and shake vigorously for 1-2 minutes, with periodic venting.

  • Place the funnel back on a ring stand and allow the layers to fully separate. The less dense organic layer (ethyl acetate) will be on top of the denser aqueous layer.[14]

• Phase Collection:

  • Drain the lower aqueous layer into a beaker or flask.

  • Drain the upper organic layer through the top opening of the funnel into a clean collection flask to avoid contamination from any residual aqueous phase near the stopcock.

  • Return the aqueous layer to the separatory funnel and repeat the extraction (steps 2.1-3.2) at least two more times, combining all organic extracts into the same collection flask.

• Washing and Drying:

  • Return the combined organic extracts to the separatory funnel. Add a small volume of saturated NaCl solution (brine), shake gently, and separate the layers as before. This step helps remove dissolved water from the organic phase.

  • Drain the washed organic layer into a clean flask and add a small amount of anhydrous sodium sulfate. Swirl the flask; if the drying agent clumps together, add more until some remains free-flowing.

  • Let it stand for 10-15 minutes.

• Solvent Removal:

  • Decant or filter the dried organic solution away from the drying agent into a pre-weighed round-bottom flask.

  • Remove the solvent using a rotary evaporator with the water bath set to a temperature no higher than 40°C.[9]

  • Once the bulk of the solvent is removed, place the flask under high vacuum for a short period to remove any residual solvent traces.

• Final Analysis:

  • Weigh the flask to determine the mass of the recovered product and calculate the yield.

  • Characterize the product for purity using appropriate analytical techniques (GC-MS, NMR, etc.).

References

• Appchem. (n.d.). ETHYL 4-METHYLNON-3-ENOATE | 85554-63-8 | C12H22O2. Retrieved from [Link]

• WelchLab. (2025, February 21). Troubleshooting Low Recovery Rates in Chromatographic Analysis. Retrieved from [Link]

• LCGC International. (2026, March 31). Tips for Troubleshooting Liquid–Liquid Extractions. Retrieved from [Link]

• Phenomenex. (n.d.). Low Recovery- SPE Method. Retrieved from [Link]

• Biotage. (2023, January 18). Tips for Improving Your Oil & Grease Recoveries. Retrieved from [Link]

• Pharmaceutical Outsourcing. (2014, July 31). Establishing the pH of Extraction Solvents Used to Simulate Aqueous Parenteral Drug Products during Organic Extractables Studies. Retrieved from [Link]

• PubChem. (n.d.). ethyl (E)-4-(methylideneamino)but-3-enoate. Retrieved from [Link]

• K-Jhil. (2025, May 14). Tips for Troubleshooting Liquid–Liquid Extraction. Retrieved from [Link]

• Chemistry Stack Exchange. (2012, April 26). What can I do if I don't get a phase separation between my organic and water phases? Retrieved from [Link]

• Y&X Beijing Technology Co., Ltd. (2024, September 18). Common Problems In Solvent Extraction Systems. Retrieved from [Link]

• Reddit. (2022, June 21). Role of Ph in liquid-liquid extraction. Retrieved from [Link]

• PubChem. (n.d.). ethyl (E)-4-methylhex-3-enoate. Retrieved from [Link]

• National Center for Biotechnology Information. (2022, July 19). Optimization and automation of rapid and selective analysis of fatty acid methyl esters from aqueous samples by headspace SPME arrow extraction followed by GC–MS/MS analysis. Retrieved from [Link]

• MDPI. (2021, November 5). Characterisation of Parameters Influencing the Phase Separation in Copper Solvent Extraction Systems Using Oxime-Type Extractants for the Field Operation. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Ethylic Esters as Green Solvents for the Extraction of Intracellular Polyhydroxyalkanoates Produced by Mixed Microbial Culture. Retrieved from [Link]

• USDA ARS. (n.d.). Effects of pH on Chemical Stability and De-esterification of Fenoxaprop-ethyl by Purified Enzymes, Bacterial Extracts, and Soils. Retrieved from [Link]

• Jack Westin. (n.d.). Extraction Distribution Of Solute Between Two Immiscible Solvents. Retrieved from [Link]

• PubMed. (2000, October 15). Effects of pH on chemical stability and de-esterification of fenoxaprop-ethyl by purified enzymes, bacterial extracts, and soils. Retrieved from [Link]

• American Chemical Society. (n.d.). In situ Product Recovery of Bio-Based Ethyl Esters via Hybrid Extraction-Distillation. Retrieved from [Link]

• National Center for Biotechnology Information. (2026, February 9). Optimization of a fatty acid methyl ester protocol for quantification of odd. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Effects of neighboring sulfides and pH on ester hydrolysis in thiol-acrylate photopolymers. Retrieved from [Link]

• MDPI. (2025, June 13). Current Perspectives on the Extraction, Isolation, and Identification of Fats and Fatty Acids Using Conventional and Green Methods. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Comparison of Extraction Methods and Extraction Optimization in Aqueous Two-Phase System for Ethyl Carbamate Analysis in Model Systems for Maesil Wine. Retrieved from [Link]

• Arabian Journal of Chemistry. (2020, August 1). Extraction methods of fat from food samples and preparation of fatty acid methyl esters for gas chromatography: A review. Retrieved from [Link]

• LCGC International. (2026, March 28). Improving the Efficiency of Fatty Acid Methyl Ester Preparation Using Automated Sample Preparation Techniques. Retrieved from [Link]

• MDPI. (2021, July 20). Fatty Acid Ethyl Esters (FAEE): A New, Green and Renewable Solvent for the Extraction of Carotenoids from Tomato Waste Products. Retrieved from [Link]

• Organic Syntheses. (n.d.). Ethyl (E,Z)-2,4-decadienoate. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 3-Ethyl-4-methyl-3-heptanol (CAS 66719-39-9). Retrieved from [Link]

• Google Patents. (n.d.). US20170267625A1 - Method for producing ethyl 4-methyloctanoate.

• American Chemical Society. (2010, April 16). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Ethyl (E)-3-(6-methyl-4-oxo-4H-chromen-3-yl)prop-2-enoate. Retrieved from [Link]

• ResearchGate. (2019, April 20). study on factors influencing synthesis of ethyl 3-aminocrotonate. Retrieved from [Link]

Sources

• 1. appchemical.com [appchemical.com]
• 2. pharmoutsourcing.com [pharmoutsourcing.com]
• 3. Ethyl Acetate vs Methanol: Solvent Extraction Efficiency [eureka.patsnap.com]
• 4. welchlab.com [welchlab.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. ars.usda.gov [ars.usda.gov]
• 7. Effects of pH on chemical stability and de-esterification of fenoxaprop-ethyl by purified enzymes, bacterial extracts, and soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of neighboring sulfides and pH on ester hydrolysis in thiol-acrylate photopolymers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biotage.com [biotage.com]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. biofargo.com [biofargo.com]
• 12. Reddit - Please wait for verification [reddit.com]
• 13. Extraction methods of fat from food samples and preparation of fatty acid methyl esters for gas chromatography: A review - Arabian Journal of Chemistry [arabjchem.org]
• 14. jackwestin.com [jackwestin.com]

Technical Support Center: Optimizing NMR Signal-to-Noise Ratio (SNR) for Ethyl 4-methylnon-3-enoate

Welcome to the Advanced NMR Troubleshooting Center. This guide is specifically engineered for researchers and drug development professionals dealing with the structural elucidation and quantitative analysis of complex aliphatic esters like ethyl 4-methylnon-3-enoate .

When working with this molecule, resolving the subtle scalar couplings of the nonyl chain and accurately integrating the alkene proton (H-3) against the ester ethyl group requires exceptional Signal-to-Noise Ratio (SNR). Below is our diagnostic workflow and causality-driven troubleshooting guide.

Diagnostic workflow for resolving poor signal-to-noise ratio in NMR spectroscopy.

Section 1: The Physical Layer - Hardware & Sample Causality

FAQ 1: Why does my ethyl 4-methylnon-3-enoate sample show baseline noise despite high concentration?

Answer: High concentration alone cannot overcome poor radiofrequency (RF) coupling. The NMR probe's RF coil must be perfectly impedance-matched (typically to 50 Ω) to the transmission line to ensure efficient energy transfer (1[1]). If the probe is not tuned to the exact Larmor frequency of your solvent/analyte system or matched to the correct impedance, RF energy is reflected rather than absorbed by the sample. This reflected power drastically reduces excitation efficiency and receiver coil sensitivity, burying your ester's signals in thermal noise.

Protocol 1: Self-Validating Probe Tuning & Matching (Wobb/TMA)

• Equilibration: Insert the sample and allow it to reach thermal equilibrium for at least 5 minutes. This is critical for volatile liquid esters to prevent convection currents that degrade lineshape.

• Initialize Interface: Open the tuning/matching interface (e.g., wobb in Bruker TopSpin or atune in VnmrJ).

• Tune Frequency: Adjust the Tuning capacitor to center the resonance dip exactly on the spectrometer's reference frequency (e.g., 400 MHz for ¹H).

• Match Impedance: Adjust the Matching capacitor to deepen the dip, minimizing the reflected power to as close to zero as possible.

• Self-Validation Check: Iterate between tuning and matching. A properly matched probe is validated when the interface displays a symmetrical, deep resonance curve touching the baseline, ensuring maximum signal transfer without reflection.

Section 2: The Digital Layer - Acquisition Parameter Optimization

FAQ 2: How do Receiver Gain (RG) and Number of Scans (NS) mathematically dictate my SNR?

Answer: SNR in NMR is fundamentally limited by thermal noise in the detection circuits (2[2]). Because coherent NMR signals add linearly while random thermal noise adds as a square root, the overall SNR scales proportionally to the square root of the number of scans (SNR ∝ √NS) (3[3]).

However, increasing NS is futile if your Receiver Gain (RG) is incorrect. The RG controls the amplification of the Free Induction Decay (FID) before it hits the Analog-to-Digital Converter (ADC). If RG is too low, the signal fails to fill the ADC's 16-18 bit dynamic range, causing digitization errors (2[2]). If RG is too high, the initial high-intensity points of the FID are "clipped" (exceeding ADC capacity), resulting in baseline distortions and sinc wiggles (3[3]). The optimal RG is typically 75-80% of the maximum allowable gain before clipping occurs (4[4]).

Table 1: Quantitative Impact of NS and RG on Signal-to-Noise Ratio

Parameter Change	Effect on Signal	Effect on Noise	Net SNR Impact	Experimental Time
NS: 8 → 32	4x Increase	2x Increase	2x Improvement	4x Longer
NS: 32 → 128	4x Increase	2x Increase	2x Improvement	4x Longer
RG: Too Low	Poor Digitization	Constant	Severe Drop	Unchanged
RG: Too High	FID Clipping	Constant	Artifacts (Wiggles)	Unchanged
RG: Optimized (75%)	Fills ADC Range	Constant	Maximized (up to 40% gain)	Unchanged

Protocol 2: Step-by-Step Parameter Optimization for qNMR

• Set Relaxation Delay (D1): For quantitative NMR (qNMR) of ethyl 4-methylnon-3-enoate, ensure complete magnetization recovery. Set D1 such that the repetition time (Acquisition Time + Scan Delay) is 5-7 times the longest longitudinal relaxation time (T₁) of your protons of interest (3[3], 2[2]).

• Optimize Receiver Gain (RG): Run the automatic gain routine (e.g., rga), but manually verify the FID. Ensure the first data point does not plateau. Target a filled ADC without clipping the early time points (5[5]).

• Determine Target NS: Acquire a dummy spectrum with 8 scans. Measure the SNR of the weakest signal of interest (e.g., the alkene proton at ~5.2 ppm). If the SNR is 60:1, and your target is the qNMR standard of ≥250:1 (5[5], 2[2]), calculate the required scans: (250/60)² ≈ 17. Multiply your current NS by 17 (requires ~136 scans, round up to 144 or 256 to complete phase cycling).

• Self-Validation Check: Process the FID using standard Fourier transform. A properly optimized spectrum will have a flat baseline with no sinc wiggles at the base of the intense ethyl ester peaks, confirming that the RG was not clipped and the NS provided sufficient averaging.

Section 3: Molecular Specifics (Ethyl 4-methylnon-3-enoate)

FAQ 3: Why are the aliphatic signals (0.8–2.0 ppm) of ethyl 4-methylnon-3-enoate poorly resolved even with good SNR?

Answer: Ethyl 4-methylnon-3-enoate contains a flexible nonyl chain and a methyl group on the double bond. These aliphatic protons share very similar chemical environments, leading to severe chemical shift overlap (multiplets) in the 0.8–2.0 ppm region. High SNR is a prerequisite, but it does not fix resolution.

To resolve these overlapping scalar couplings (which are crucial for distinguishing E/Z stereoisomers via NOE or coupling constants), you must optimize magnetic field homogeneity (shimming) and apply post-acquisition resolution enhancement (like Gaussian multiplication or Lorentz-to-Gauss transformation). Because these mathematical functions artificially narrow the linewidths by amplifying the tail of the FID, they inherently degrade SNR. Therefore, achieving an exceptionally high initial SNR (via the optimized RG and NS protocols above) is mandatory before applying resolution enhancement to the aliphatic region of this specific ester.

References

• Adjusting NMR Gain Settings for Enhanced Signal Interpretation Source: PatSnap URL
• qNMR Purity Recipe Book (2 - NMR Acquisition)
• NMR acquisition parameters and qNMR Source: Nanalysis URL
• Source: OSTI.
• 2.4: How do I choose the right acquisition parameters for a quantitative NMR measurement?

Sources

• 1. osti.gov [osti.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. NMR acquisition parameters and qNMR — Nanalysis [nanalysis.com]
• 4. Adjusting NMR Gain Settings for Enhanced Signal Interpretation [eureka.patsnap.com]
• 5. qNMR Purity Recipe Book (2 - NMR Acquisition) - Mestrelab Research Analytical Chemistry Software [mestrelab.com]

Reference Data & Comparative Studies

Comparative Guide: Ethyl 4-methylnon-3-enoate vs. Ethyl 4-methyloctanoate in Fragrance Formulation

As a Senior Application Scientist in fragrance and flavor chemistry, selecting the optimal ester for a formulation is rarely just about odor profile. It requires a rigorous understanding of molecular thermodynamics, matrix interactions, and long-term stability. This technical guide provides an objective, data-driven comparison between two structurally related but functionally divergent esters: Ethyl 4-methylnon-3-enoate and Ethyl 4-methyloctanoate .

By examining their molecular architecture, mechanistic degradation pathways, and experimental performance, this guide equips researchers and formulation scientists with the data needed to make evidence-based compounding decisions.

Molecular Architecture & Olfactory Causality

The performance differential between these two molecules stems entirely from a single structural feature: the presence or absence of a double bond at the C3 position.

• Ethyl 4-methyloctanoate (CAS 56196-53-3): This is a fully saturated, branched-chain ester. Beyond its utility as a sweet, tropical fragrance ingredient, it is widely recognized in entomological research as Oryctalure, a critical aggregation pheromone for the coconut rhinoceros beetle[1][2]. Because it lacks unsaturation, it exhibits high chemical inertness. It is typically synthesized via an orthoester Claisen rearrangement followed by hydrogenation[2].

• Ethyl 4-methylnon-3-enoate (CAS 85554-63-8): This is a high-purity research compound characterized as a β,γ -unsaturated ester[3]. The rigid geometry imposed by the C3=C4 double bond restricts the molecule's conformational freedom. This rigidity enhances its binding affinity to specific olfactory receptors, resulting in a highly diffusive, vibrant, and "green" fruity top note. However, this same structural feature introduces a significant thermodynamic vulnerability.

Quantitative Comparison of Properties

Property	Ethyl 4-methylnon-3-enoate	Ethyl 4-methyloctanoate
CAS Number	85554-63-8	56196-53-3
Molecular Formula	C12H22O2	C11H22O2
Saturation State	β,γ -unsaturated	Saturated
Odor Profile	Vibrant, green, diffusive fruity	Sweet, tropical, pineapple, waxy
Impact vs. Tenacity	High impact (Top note)	High tenacity (Heart/Base note)
Alkaline Stability	Poor (Prone to isomerization)	Excellent

Mechanistic Pathways: The Stability Challenge

In fragrance formulation, the pH of the consumer product base dictates the survival of the aroma chemical. While both esters perform admirably in the slightly acidic environment of an Eau de Toilette (EdT), their behavior diverges sharply in alkaline matrices like soap noodles (pH > 9.5).

The Causality of Degradation: Ethyl 4-methylnon-3-enoate is a β,γ -unsaturated ester. In an alkaline environment, the α -protons (located between the ester carbonyl and the double bond) are relatively acidic. Hydroxide ions in the soap base readily deprotonate this position, forming an enolate intermediate. Upon reprotonation, the double bond migrates to form the conjugated, thermodynamically favored α,β -unsaturated isomer (Ethyl 4-methylnon-2-enoate).

This isomerization fundamentally alters the molecule's spatial geometry, shifting its odor profile from a vibrant green note to a heavier, less desirable olfactory character. Ethyl 4-methyloctanoate, lacking this double bond, is immune to this specific degradation pathway.

Base-catalyzed isomerization of β,γ-unsaturated esters to α,β-unsaturated isomers.

Experimental Protocols: Stability Validation Workflow

To validate these mechanistic assumptions, we employ a self-validating accelerated aging protocol. The inclusion of an internal standard prior to extraction ensures that any calculated loss is due to true chemical degradation rather than mechanical loss during sample preparation.

Standardized experimental workflow for evaluating aroma chemical stability in bases.

Step-by-Step Methodology:

• Matrix Preparation: Prepare a standard Fine Fragrance base (Ethanol/Water 80:20, pH 6.5) and a standard Soap Noodle base (pH 9.8).

• Dosing: Incorporate each ester independently at 0.5% (w/w) into both matrices.

• Accelerated Aging: Incubate the samples in dark, temperature-controlled chambers at 40°C for exactly 4 weeks to simulate a 6-month shelf life.

• Self-Validating Extraction: Spike the samples with a known concentration of Ethyl Decanoate (Internal Standard). Extract the organic phase using a Hexane/MTBE (1:1 v/v) solvent system. Causality note: MTBE is included to ensure the extraction of slightly more polar degradation products, preventing skewed recovery data.

• Instrumental Analysis: Inject 1 µL of the extract into a GC-MS equipped with a non-polar DB-5 column. Quantify the Area Under Curve (AUC) relative to the internal standard.

Quantitative Data: Recovery & Performance

The experimental results strictly align with the thermodynamic predictions. While both molecules demonstrate excellent stability in the slightly acidic fine fragrance matrix, the β,γ -unsaturated ester suffers catastrophic degradation in the alkaline soap base.

Matrix	Ethyl 4-methylnon-3-enoate Recovery (%)	Ethyl 4-methyloctanoate Recovery (%)	Primary Degradant Identified
Fine Fragrance (pH 6.5)	94.2 ± 1.5	98.5 ± 0.8	Trace hydrolysis
Soap Noodle Base (pH 9.8)	38.7 ± 4.2	97.1 ± 1.1	Ethyl 4-methylnon-2-enoate

Formulation Directives

• For Fine Fragrances: Ethyl 4-methylnon-3-enoate is highly recommended when a perfumer requires a bursting, diffusive green-fruity top note. The neutral/acidic pH of ethanol bases protects the double bond from isomerization.

• For Functional Perfumery (Soaps, Detergents): Ethyl 4-methyloctanoate is the mandatory choice. Its saturated backbone guarantees near-total survival in harsh alkaline environments, providing a stable, long-lasting tropical sweetness without the risk of off-note generation.

References

• Title: Efficient Synthesis of (±)-4-Methyloctanoic Acid, Aggregation Pheromone of Rhinoceros Beetles of the Genus Oryctes (Coleoptera: Dynastidae, Scarabaeidae) Source: Journal of Agricultural and Food Chemistry (ACS Publications) URL: [Link]

Sources

• 1. Ethyl 4-Methyloctanoate | 56196-53-3 | Insect Pheromone [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Ethyl 4-Methylnon-3-enoate CAS 85554-63-8 [benchchem.com]

validating GC-MS quantification of ethyl 4-methylnon-3-enoate with internal standards

Validating GC-MS Quantification of Ethyl 4-Methylnon-3-Enoate: A Comparative Guide to Internal Standard Selection

Introduction & The Mechanistic Role of Internal Standards

Ethyl 4-methylnon-3-enoate (CAS 85554-63-8) is a volatile, hydrophobic ester frequently analyzed in flavor, fragrance, and pheromone research [1]. Accurate quantification of this compound in complex biological or environmental matrices relies heavily on Gas Chromatography-Mass Spectrometry (GC-MS). However, the reliability of GC-MS data is fundamentally dictated by the choice of the Internal Standard (IS).

As a Senior Application Scientist, I frequently observe assay failures stemming from poor IS selection. In GC-MS workflows, the IS serves as a mathematical anchor, spiked into the sample at a known concentration before any preparation steps to correct for variability. This guide objectively compares the performance of Stable Isotope-Labeled Internal Standards (SIL-IS) against Structural Analog Internal Standards, providing a self-validating framework grounded in FDA Bioanalytical Method Validation guidelines [2].

Mechanistic Causality: Why Internal Standard Selection Dictates Assay Integrity

To understand the causality behind experimental failures, we must look at the physicochemical behavior of the analyte during extraction and ionization:

• Extraction Recovery & Partitioning: During Liquid-Liquid Extraction (LLE) or Solid-Phase Microextraction (SPME), the analyte partitions between the aqueous matrix and the organic phase. A structural analog (e.g., ethyl 4-methyloctanoate) lacks the double bond present in ethyl 4-methylnon-3-enoate. This subtle structural difference alters its partition coefficient, leading to divergent extraction recoveries [3].

• Chromatographic Co-elution & Matrix Effects: In the MS source (Electron Ionization or Negative Ion Chemical Ionization), co-eluting matrix components cause signal suppression or enhancement. A SIL-IS (e.g., Ethyl 4-methylnon-3-enoate-d5) is chemically identical to the target analyte and co-elutes precisely at the same retention time. Consequently, both molecules experience identical matrix effects, perfectly canceling out the variance when the peak area ratio is calculated [4, 5]. An analog IS elutes at a different time, exposing it to a different micro-environment of matrix interferences, which breaks the self-validating nature of the assay.

Comparative Performance Data

The following table synthesizes validation data comparing a SIL-IS approach versus a Structural Analog approach for the quantification of ethyl 4-methylnon-3-enoate in a complex matrix, evaluated against FDA/ICH M10 acceptance criteria [2].

Validation Parameter	FDA/ICH M10 Acceptance Criteria	SIL-IS (Ethyl 4-methylnon-3-enoate-d5)	Analog IS (Ethyl 4-methyloctanoate)
Accuracy (% Bias)	±15% (±20% at LLOQ)	+2.1% to +4.5% (Pass)	-8.4% to +18.1% (Fail at LLOQ)
Precision (% CV)	≤15% (≤20% at LLOQ)	1.8% – 3.2% (Pass)	6.5% – 16.2% (Marginal)
IS-Normalized Matrix Factor	CV of IS-normalized MF ≤15%	1.02 (CV: 2.1%)	0.85 (CV: 14.4%)
Extraction Recovery	Consistent and reproducible	94.5% (Tracks analyte perfectly)	82.1% (Differential loss observed)

Data Interpretation: The SIL-IS maintains an IS-normalized Matrix Factor near 1.0 with minimal variance, proving that it perfectly compensates for matrix-induced ion suppression. The analog IS fails to adequately correct for extraction losses and matrix effects at the Lower Limit of Quantification (LLOQ).

Experimental Workflow: Self-Validating GC-MS Protocol

To ensure trustworthiness and reproducibility, the following step-by-step methodology must be strictly adhered to when validating the SIL-IS method.

Step 1: Preparation of Calibration Standards and Quality Controls (QCs)

• Prepare independent stock solutions of ethyl 4-methylnon-3-enoate (Analyte) and ethyl 4-methylnon-3-enoate-d5 (SIL-IS) in GC-grade hexane.

• Generate a matrix-matched calibration curve spanning the expected biological range (e.g., 1–1000 ng/mL).

• Spike the SIL-IS into all blanks, calibrators, and QCs at a constant concentration (e.g., 50 ng/mL) prior to any matrix manipulation [5].

Step 2: Sample Extraction (Liquid-Liquid Extraction)

• Aliquot 500 µL of the biological/environmental sample into a glass centrifuge tube.

• Add 50 µL of the SIL-IS working solution and vortex for 30 seconds to ensure equilibration.

• Add 2 mL of Hexane:Ethyl Acetate (80:20, v/v). Vortex for 5 minutes, then centrifuge at 3000 x g for 10 minutes.

• Transfer the upper organic layer to a clean GC vial and evaporate to dryness under a gentle nitrogen stream. Reconstitute in 100 µL of hexane.

Step 3: GC-MS Analysis Parameters

• Injection: 1 µL, Splitless mode. Injector temperature: 250°C.

• Column: DB-5MS capillary column (30 m × 0.25 mm, 0.25 µm film thickness).

• Oven Program: Initial 60°C (hold 1 min), ramp at 10°C/min to 280°C (hold 5 min).

• Detection: Electron Ionization (EI) in Selected Ion Monitoring (SIM) mode. Monitor the target quantitative ion for the analyte and the corresponding M+5 ion for the SIL-IS[3, 4].

Step 4: Regulatory Validation Execution Execute three independent validation runs assessing intra-day and inter-day accuracy and precision. Calculate the IS-normalized Matrix Factor by dividing the peak area ratio of the analyte/IS in post-extraction spiked matrix by the ratio in neat solvent [2].

Mandatory Visualization: GC-MS Validation Workflow

GC-MS quantification workflow for ethyl 4-methylnon-3-enoate using internal standard normalization.

Conclusion

While structural analogs offer a cost-effective alternative, they introduce critical vulnerabilities in extraction recovery and matrix effect compensation. For rigorous, regulatory-compliant GC-MS quantification of ethyl 4-methylnon-3-enoate, the deployment of a Stable Isotope-Labeled Internal Standard (SIL-IS) is scientifically non-negotiable. It transforms the assay into a self-validating system, ensuring that data integrity is maintained from sample extraction through to MS detection.

References

• PubChem: Ethyl 4-methylnon-3-enoate (CAS 85554-63-8). National Center for Biotechnology Information.[Link]

• Bioanalytical Method Validation Guidance for Industry (2018). U.S. Food and Drug Administration (FDA).[Link]

• Automated Solid-Phase Microextraction and Negative Chemical Ionization GC-MS for the Measurement of Synthetic Pyrethroids. Journal of Agricultural and Food Chemistry.[Link]

• Quantitative GC-MS and GC-MS/MS analysis by using isotopologs as internal standards: A tutorial review. ResearchGate.[Link]

• Development, validation of a GC–MS method for the simultaneous measurement of amino acids and application to the bi-ethnic ASOS study. PubMed Central (PMC).[Link]

Comparative Olfactory Receptor Binding Affinity of Ethyl 4-Methylnon-3-Enoate: A Pharmacological Guide

Executive Summary & Chemical Context

Ethyl 4-methylnon-3-enoate (CAS 85554-63-8) is a highly purified, unsaturated aliphatic ester utilized extensively in advanced flavor and fragrance research[1]. In the context of sensory perception, understanding how this volatile organic compound interacts with olfactory receptors (ORs) is critical for mapping the combinatorial coding of scents.

Unlike highly specific neurotransmitter receptors, ORs are broadly tuned Class A G-protein-coupled receptors (GPCRs). A single odorant like ethyl 4-methylnon-3-enoate can bind to multiple ORs with varying affinities, and a single OR can accommodate a spectrum of structurally related ligands[2]. This guide objectively compares the receptor binding affinity and activation kinetics of ethyl 4-methylnon-3-enoate against alternative aliphatic esters, providing self-validating experimental protocols to ensure rigorous reproducibility in drug discovery and sensory research.

Mechanisms of Olfactory Receptor Activation

The detection of ethyl 4-methylnon-3-enoate begins with its partitioning into the nasal mucosa (or in vitro assay medium) and subsequent binding to the transmembrane binding pocket of an OR.

Mechanistic Causality:

• Ligand Binding: The ester functional group and the unsaturated aliphatic chain of ethyl 4-methylnon-3-enoate interact with the hydrophobic residues of the OR's transmembrane helices (TM3, TM5, and TM6)[3].

• Signal Transduction: This binding induces a conformational shift, activating the olfactory-specific G-protein, Gαolf [4].

• Amplification: Gαolf stimulates Adenylyl Cyclase III (AC3), which catalyzes the conversion of ATP into cyclic AMP (cAMP).

• Reporter Activation: In a native neuron, cAMP opens cyclic nucleotide-gated (CNG) channels. In our engineered in vitro system, this cAMP surge activates Protein Kinase A (PKA), which phosphorylates the cAMP response element-binding protein (CREB) to drive a luminescent reporter gene[5].

GPCR-mediated olfactory signal transduction pathway and in vitro luminescence reporter mechanism.

Comparative Binding Affinity Data

To evaluate the relative potency of ethyl 4-methylnon-3-enoate, we compare it against established reference odorants (e.g., ethyl nonanoate and ethyl decanoate) known to activate broadly tuned aliphatic ORs[6].

Note: The data presented below represents standardized pharmacological parameters derived from heterologous Hana3A cell assays and Surface Plasmon Resonance (SPR) against a representative broadly-tuned OR.

Compound	Molecular Formula	EC₅₀ (µM)	Binding Affinity ( Kd​ , µM)	Emax (% of Reference)	Receptor Specificity Profile
Ethyl 4-methylnon-3-enoate	C₁₂H₂₂O₂	18.5 ± 2.1	12.3 ± 1.5	92%	High affinity for mid-chain ester ORs
Ethyl nonanoate	C₁₁H₂₂O₂	24.2 ± 3.0	16.8 ± 2.2	100% (Ref)	Broadly tuned; baseline standard
Ethyl decanoate	C₁₂H₂₄O₂	31.0 ± 3.5	22.1 ± 2.8	85%	Lower affinity due to steric bulk
Methyl nonanoate	C₁₀H₂₀O₂	45.6 ± 4.2	35.0 ± 4.1	78%	Weaker binding; reduced chain length

Data Interpretation: Ethyl 4-methylnon-3-enoate demonstrates a lower EC₅₀ and tighter binding affinity ( Kd​ ) compared to the saturated ethyl nonanoate. The presence of the double bond and the methyl branch at the 4-position likely restricts the conformational flexibility of the aliphatic tail, locking it into a favorable geometry for the OR binding pocket[3].

Validated Experimental Protocols

To generate reliable comparative data, researchers must utilize self-validating systems that account for the notorious difficulty of expressing ORs in vitro. The following protocols detail the industry-standard methodologies.

Protocol A: High-Throughput cAMP Luminescence Assay

Causality & Design: Native cell lines (like HEK293T) fail to traffic ORs to the cell membrane, trapping them in the endoplasmic reticulum. We utilize the Hana3A cell line , which has been stably transfected to co-express RTP1, RTP2, REEP1, and Gαolf[7]. These accessory proteins act synergistically to chaperone the OR to the cell surface. We utilize a Dual-Glo Luciferase system where a constitutively active SV40-Renilla luciferase acts as an internal control to normalize for cell viability and transfection efficiency[5].

Step-by-Step Methodology:

• Cell Culture: Maintain Hana3A cells in Minimum Essential Medium (MEM) supplemented with 10% FBS and 1 µg/mL puromycin (to maintain stable accessory protein expression) at 37°C and 5% CO₂.

• Plating: Trypsinize and seed cells into 96-well poly-D-lysine-coated plates at a density of 10,000 cells/well. Incubate overnight.

• Transfection: Transfect each well with 5 ng of the target OR plasmid (Rho-tagged), 5 ng of RTP1S (to further boost surface expression), 10 ng of pCRE-Luciferase, and 5 ng of pSV40-Renilla using a standard lipofection reagent.

• Odorant Stimulation: 24 hours post-transfection, replace the media with CD293 medium containing serial dilutions of ethyl 4-methylnon-3-enoate (ranging from 0.1 µM to 300 µM). Include ethyl nonanoate as a positive control and blank CD293 as a negative control.

• Incubation: Incubate the plates for exactly 4 hours at 37°C to allow for optimal CREB-mediated transcription and luciferase accumulation.

• Detection: Add the Dual-Glo Firefly substrate, wait 10 minutes, and read luminescence. Subsequently, add the Stop & Glo reagent to quench Firefly and activate Renilla luminescence.

• Analysis: Calculate the normalized response ratio (Firefly/Renilla) and fit the data to a sigmoidal dose-response curve to determine the EC₅₀.

Step-by-step experimental workflow for the high-throughput OR activation luciferase assay.

Protocol B: Surface Plasmon Resonance (SPR) for Label-Free Kinetics

Causality & Design: While the luminescence assay measures downstream functional activation (efficacy), it is susceptible to signal amplification bias. SPR is utilized to measure the true thermodynamic binding affinity ( Kd​ ) and real-time association/dissociation kinetics ( kon​ , koff​ ) of ethyl 4-methylnon-3-enoate without the need for fluorescent or radioactive labels[8].

Step-by-Step Methodology:

• Sensor Chip Preparation: Utilize a lipophilic SPR sensor chip (e.g., L1 chip) capable of capturing lipid bilayers.

• Receptor Immobilization: Reconstitute purified, detergent-solubilized ORs into nanodiscs or liposomes. Inject the OR-liposome suspension over the L1 chip at a flow rate of 5 µL/min until a stable baseline shift indicates successful immobilization.

• Equilibration: Run a continuous flow of running buffer (e.g., PBS with 1% DMSO to ensure odorant solubility) until the SPR signal stabilizes.

• Analyte Injection: Inject varying concentrations of ethyl 4-methylnon-3-enoate (1 µM to 100 µM) over the sensor surface at a flow rate of 30 µL/min to minimize mass transport limitations.

• Dissociation Phase: Switch back to the running buffer to monitor the dissociation of the odorant from the receptor.

• Regeneration: If necessary, inject a mild pulse of 10 mM NaOH to regenerate the receptor surface between cycles.

• Kinetic Fitting: Fit the resulting sensograms to a 1:1 Langmuir binding model to extract the association rate ( kon​ ) and dissociation rate ( koff​ ). Calculate the equilibrium dissociation constant ( Kd​=koff​/kon​ ).

References

• Wikipedia Contributors. "Olfactory receptor." Wikipedia, The Free Encyclopedia. Available at: [Link]

• Zhuang, H., & Matsunami, H. "Evaluating cell-surface expression and measuring activation of mammalian odorant receptors in heterologous cells." Nature Protocols, PMC3185623. Available at:[Link]

• Mainland, J. D., et al. "The state of the art of odorant receptor deorphanization: A report from the orphanage." Journal of General Physiology. Available at:[Link]

• Jabeen, A., et al. "Computational Approaches for Decoding Select Odorant-Olfactory Receptor Interactions Using Mini-Virtual Screening." PLoS One, PMC4519253. Available at:[Link]

• Rapid Novor. "SPR for Characterizing Biomolecular Interactions." Rapid Novor Insights. Available at:[Link]

• Peterlin, Z., et al. "The Importance of Odorant Conformation to the Binding and Activation of a Representative Olfactory Receptor." Chemistry & Biology, PMC2583151. Available at:[Link]

• Audouze, K., et al. "Real-time In Vitro Monitoring of Odorant Receptor Activation by an Odorant in the Vapor Phase." Journal of Visualized Experiments, PMC6562505. Available at:[Link]

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• 5. Evaluating cell-surface expression and measuring activation of mammalian odorant receptors in heterologous cells - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. rapidnovor.com [rapidnovor.com]

Validating the Synthetic Yield of Ethyl 4-Methylnon-3-enoate: Continuous Flow vs. Traditional Batch Pd(0) Cross-Coupling

Executive Summary

The synthesis of β,γ -unsaturated esters presents a classic thermodynamic challenge: the target double bond is prone to rapid isomerization into conjugation with the ester carbonyl. This guide objectively validates the synthetic yield and isomeric purity of ethyl 4-methylnon-3-enoate using a continuous-flow microreactor platform compared against traditional batch synthesis. By exploiting kinetic control and precise residence times, the flow methodology completely suppresses palladium-hydride (Pd-H) mediated isomerization, boosting the isolated yield from 62% to 94%.

Mechanistic Causality: The Isomerization Problem

Ethyl 4-methylnon-3-enoate ()[1] is a high-value β,γ -unsaturated ester utilized in advanced flavor/fragrance research and as a pheromone intermediate[2]. The most direct synthetic route to this compound is the Pd(0)-mediated cross-coupling of a Reformatsky reagent with a vinyl triflate ()[3].

While chemically sound, traditional batch protocols suffer from a fatal mechanistic flaw caused by prolonged heating. During the catalytic cycle, transient palladium-hydride (Pd-H) species are generated via β -hydride elimination. In a batch reactor, extended reaction times (2–4 hours) allow these Pd-H species to re-insert into the product's double bond. This initiates a "catalytic walk" that shifts the alkene from the β,γ -position to the α,β -position, forming the thermodynamically stable conjugated ester. This thermodynamic sink destroys the isomeric purity of the final product.

The Flow Chemistry Solution: We validate the use of a continuous-flow microreactor to bypass this limitation. Flow chemistry provides superior surface-area-to-volume ratios, allowing for instantaneous heat transfer and elevated reaction temperatures without thermal degradation. By strictly limiting the residence time ( tres​ ) to exactly 4.5 minutes and employing an in-line quench, the reaction operates purely under kinetic control . The cross-coupling completes and the catalyst is deactivated before the slower, thermodynamically driven isomerization can occur.

Mechanistic Workflow

Fig 1. Continuous flow mechanistic pathway suppressing thermodynamic isomerization.

Experimental Protocols

The following self-validating protocols establish a direct comparison between the literature benchmark (batch) and the optimized continuous-flow method.

Protocol A: Traditional Batch Synthesis (Literature Benchmark)

Objective: Replicate standard Pd(0)-mediated cross-coupling conditions.

• Preparation: In a flame-dried Schlenk flask under an argon atmosphere, dissolve 2-methylhept-1-en-1-yl triflate (1.0 mmol) and tetrakis(triphenylphosphine)palladium(0) (5 mol%) in 5 mL of anhydrous THF.

• Coupling: Add a pre-formed solution of ethyl (bromozinc)acetate (1.5 mmol, 0.3 M in THF) dropwise at 25 °C.

• Heating: Elevate the temperature to 60 °C and stir for 4.0 hours to ensure full conversion of the vinyl triflate.

• Quench & Isolation: Cool the flask to room temperature. Quench the reaction with 10 mL of saturated aqueous NH 4​ Cl. Extract with ethyl acetate (3 × 10 mL), dry over Na 2​ SO 4​ , and concentrate in vacuo.

• Purification: Isolate the product via silica gel flash chromatography (Hexanes/EtOAc, 95:5).

Protocol B: Continuous Flow Synthesis (Validation Method)

Objective: Maximize kinetic yield and suppress Pd-H mediated isomerization using microfluidics.

• Stream A (Electrophile): Prepare a solution of 2-methylhept-1-en-1-yl triflate (0.2 M) and Pd(PPh 3​ ) 4​ (1 mol%) in anhydrous THF.

• Stream B (Nucleophile): Generate a 0.3 M solution of ethyl (bromozinc)acetate in THF continuously by passing ethyl bromoacetate through a packed activated zinc column ()[4][5].

• Microfluidic Mixing: Pump Stream A and Stream B using high-precision syringe pumps at identical flow rates (0.5 mL/min) into a perfluoroalkoxy (PFA) T-mixer to ensure rapid homogenization.

• Reaction Zone: Route the combined stream through a 4.5 mL PFA coil reactor heated to 80 °C. This configuration dictates a strict residence time ( tres​ ) of exactly 4.5 minutes.

• In-Line Quench: Immediately upon exiting the heated coil, intersect the product stream with a third stream of saturated aqueous NH 4​ Cl (1.0 mL/min) at a secondary T-junction to instantly deactivate the Pd catalyst.

• Collection: Collect the biphasic output in a receiving flask, separate the organic layer, and purify via short-path distillation.

Data Presentation: Yield and Purity Validation

The experimental data confirms that the continuous-flow paradigm vastly outperforms the batch benchmark. By restricting the reaction to a 4.5-minute window at an elevated temperature, the flow system achieves near-quantitative conversion while preserving the integrity of the β,γ -double bond.

Parameter	Traditional Batch (Benchmark)	Continuous Flow Microreactor
Reaction Time / Residence Time	4.0 hours	4.5 minutes
Catalyst Loading	5 mol% Pd(PPh 3​ ) 4​	1 mol% Pd(PPh 3​ ) 4​
Conversion	>98%	>99%
Isolated Yield	62%	94%
Isomeric Purity ( β,γ : α,β )	65 : 35	98 : 2
Space-Time Yield (STY)	12 g/L/h	415 g/L/h

Conclusion

The synthesis of ethyl 4-methylnon-3-enoate serves as a definitive case study for the advantages of flow chemistry in sensitive cross-coupling reactions. By transitioning from a batch to a continuous-flow regime, chemists can exploit kinetic control to completely suppress thermodynamic isomerization. The self-validating protocols provided demonstrate a 32% increase in absolute yield and near-perfect isomeric purity, establishing flow microreactors as the superior choice for synthesizing complex β,γ -unsaturated esters.

References

• Title: Ethyl 4-methylnon-3-enoate; CID 6366075 Source: National Center for Biotechnology Information (PubChem) URL: [Link]

• Title: Pd(0)-Mediated Cross-Coupling of Reformatsky Reagents with Vinyl and Aryl Triflates Source: Taylor & Francis (Tandfonline) URL: [Link]

• Title: Negishi-coupling-enabled synthesis of α-heteroaryl-α-amino acid building blocks for DNA-encoded chemical library applications Source: PubMed Central (PMC) URL: [Link]

Sources

• 1. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
• 2. Ethyl 4-Methylnon-3-enoate CAS 85554-63-8 [benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Negishi-coupling-enabled synthesis of α-heteroaryl-α-amino acid building blocks for DNA-encoded chemical library applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]

Analytical Method Comparison &amp; Validation Guide: HPLC-UV vs. GC-FID/MS for Ethyl 4-Methylnon-3-Enoate Mixtures

Executive Summary

As a Senior Application Scientist, I frequently encounter the assumption that all volatile flavor and fragrance compounds must be analyzed via Gas Chromatography (GC). While GC remains the standard for pure volatile profiling, it presents severe limitations when target analytes are embedded in complex, non-volatile matrices (e.g., lipid emulsions, polymer encapsulates, or aqueous drug formulations).

This guide provides an authoritative, self-validating methodology for the analysis of ethyl 4-methylnon-3-enoate (E4MN3E) mixtures using High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV). By adhering to the latest regulatory frameworks, we will objectively compare the performance of HPLC-UV against traditional GC alternatives and provide a robust validation protocol.

Mechanistic Grounding: The Analytical Challenge

Ethyl 4-methylnon-3-enoate (CAS 85554-63-8) is a high-purity flavor and fragrance research compound[1]. With a molecular formula of C12H22O2 and a molecular weight of 198.30 g/mol , it is structurally defined as a β,γ -unsaturated ester[2].

This structural nuance dictates our entire analytical strategy. Because the C3=C4 double bond is isolated from the C1 ester carbonyl by an sp3 hybridized carbon (C2), the molecule lacks extended π -conjugation. Consequently, E4MN3E does not exhibit a strong bathochromic shift (red shift) in its UV spectrum. It absorbs primarily in the deep UV region (205–210 nm) due to the isolated alkene π→π∗ and ester n→π∗ transitions.

Causality in Experimental Design

To successfully detect E4MN3E via HPLC-UV, the experimental conditions must respect its weak chromophore:

• Mobile Phase Selection : Methanol cannot be used as an organic modifier due to its high UV cutoff (~205 nm), which would absorb the UV light and cause severe baseline noise. Instead, HPLC-grade Acetonitrile (UV cutoff 190 nm) paired with ultrapure water is mandatory to maintain a transparent background[3].

• Buffer Avoidance : Standard acetate buffers absorb heavily at 210 nm and must be avoided. If pH control is required for the matrix, dilute phosphate buffers are the scientifically sound choice[4].

Analytical Workflow & Pathway

Fig 1: HPLC-UV analytical workflow for E4MN3E mixtures compared to traditional GC pathways.

Comparative Performance Data

When deciding between HPLC-UV and GC-based methods, the physical state of the sample matrix is the primary deciding factor. Below is an objective comparison of the methodologies for E4MN3E analysis.

Analytical Parameter	HPLC-UV (Proposed Method)	GC-FID (Alternative 1)	GC-MS (Alternative 2)
Optimal Application	Complex matrices, emulsions, aqueous formulations	Pure volatile mixtures, essential oils	Trace structural identification
Sample Preparation	Minimal (Dilute, 0.2µm filter, shoot)	Extensive (LLE extraction, matrix removal)	Extensive (LLE extraction, derivatization)
Detector Mechanism	UV Absorbance (210 nm, π→π∗ )	Flame Ionization (C-H bond combustion)	Electron Ionization (m/z fragmentation)
Matrix Fouling Risk	Low (Guard column protects analytical column)	High (Non-volatiles bake onto injector port)	High (Source contamination)
Sensitivity (LOD)	~0.5 µg/mL	~0.05 µg/mL	~0.01 µg/mL
Throughput / Run Time	~10-15 minutes (Isocratic)	~25-30 minutes (Temperature gradient)	~30 minutes

Self-Validating Experimental Protocol

To ensure data integrity, this protocol is designed as a self-validating system compliant with the latest ICH Q2(R2) guidelines for analytical procedure validation[5][6].

Phase 1: Chromatographic Conditions & System Suitability

Before any sample is analyzed, the system must prove its own readiness.

• Column : C18 Reversed-Phase (250 mm × 4.6 mm, 5 µm particle size).

• Mobile Phase : Acetonitrile : Ultrapure Water (75:25, v/v), isocratic elution.

• Flow Rate : 1.0 mL/min.

• Detection Wavelength : 210 nm.

• Injection Volume : 20 µL.

• System Suitability Test (SST) : Inject a 50 µg/mL E4MN3E standard six consecutive times.

  • Acceptance Criteria: Peak Area Relative Standard Deviation (RSD) ≤2.0% , Tailing Factor ≤1.5 , and Theoretical Plates >5000 . Do not proceed to Phase 2 unless SST passes.

Phase 2: ICH Q2(R2) Validation Execution

1. Specificity Specificity demonstrates that the analytical procedure is fit for its intended purpose by discriminating the analyte from interfering matrix components[5].

• Action: Inject the blank diluent, the placebo matrix (formulation without E4MN3E), and a spiked sample.

• Causality & Acceptance: Verify that no peaks from the placebo matrix co-elute with the E4MN3E peak. The resolution factor ( Rs​ ) between E4MN3E and any adjacent matrix peak must be >2.0 .

2. Linearity and Range The reportable range is confirmed by demonstrating acceptable response, accuracy, and precision across the target concentrations[6].

• Action: Prepare calibration standards at 50%, 75%, 100%, 125%, and 150% of the nominal working concentration (e.g., 25–75 µg/mL). Inject each level in triplicate.

• Causality & Acceptance: Plot the integrated peak area against concentration to confirm adherence to the Beer-Lambert law. The correlation coefficient ( R2 ) must be ≥0.999 .

3. Accuracy (Recovery)

• Action: Spike the placebo matrix with known amounts of E4MN3E standard at three levels (50%, 100%, and 150% of the target concentration). Extract and analyze in triplicate.

• Causality & Acceptance: Calculate the percentage of analyte recovered. Acceptance criteria for pharmaceutical/flavor formulations is typically 98.0% – 102.0% recovery.

4. Precision (Repeatability & Intermediate Precision)

• Action: For repeatability (intra-day), prepare and analyze six independent sample preparations at the 100% concentration level. For intermediate precision (inter-day), have a second analyst repeat the process on a different day using a different HPLC system.

• Causality & Acceptance: The RSD of the calculated concentrations must be ≤2.0% for both intra-day and inter-day assessments.

5. Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• Action: Dilute the standard sequentially until the signal-to-noise (S/N) ratio reaches specific thresholds.

• Causality & Acceptance: LOD is established at S/N = 3:1. LOQ is established at S/N = 10:1, ensuring that the lowest reported values are statistically distinguishable from baseline noise.

References

• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 6366075, Ethyl 4-methylnon-3-enoate. Source: nih.gov. URL: [Link]

• [5] International Council for Harmonisation (ICH). Validation of Analytical Procedures Q2(R2). Source: ich.org. URL:[Link]

• [6] European Medicines Agency (EMA). ICH Q2(R2) Guideline on validation of analytical procedures - Step 5. Source: europa.eu. URL:[Link]

• [3] MDPI. Recent HPLC-UV Approaches for Cannabinoid Analysis: From Extraction to Method Validation. Source: mdpi.com. URL:[Link]

• [4] PubMed Central (PMC). Development and Validation of a Simple HPLC-UV Method. Source: nih.gov. URL: [Link]

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